2-(Dodecyloxy)benzonitrile

• CAS: 186029-18-5

Core Science & Biosynthesis

2-(Dodecyloxy)benzonitrile chemical properties and structure

An In-Depth Technical Guide to 2-(Dodecyloxy)benzonitrile

Introduction

2-(Dodecyloxy)benzonitrile is an organic compound featuring a benzonitrile core functionalized with a long dodecyloxy aliphatic chain at the ortho position. This molecular architecture, combining a polar nitrile group on an aromatic ring with a nonpolar, flexible alkyl ether chain, imparts unique physicochemical properties. Such amphiphilic characteristics are of significant interest in materials science, particularly in the fields of liquid crystals and organic electronics. Furthermore, the benzonitrile moiety is a versatile synthon in medicinal chemistry, serving as a precursor for various heterocyclic compounds and as a functional group in pharmacologically active molecules. This guide provides a comprehensive technical overview of the structure, properties, synthesis, and potential applications of 2-(Dodecyloxy)benzonitrile, designed for professionals in research and development.

Molecular Structure and Elucidation

The structure of 2-(Dodecyloxy)benzonitrile consists of a benzene ring substituted with a nitrile (-C≡N) group and a dodecyloxy (-O-(CH₂)₁₁CH₃) group at adjacent carbon atoms (positions 1 and 2). The long alkyl chain introduces significant lipophilicity and conformational flexibility, while the nitrile group provides a site for hydrogen bonding and dipole-dipole interactions.

Key Identifiers:

• CAS Number: 186029-18-5[1]

• Molecular Formula: C₁₉H₂₉NO[1][2]

• Molecular Weight: 287.44 g/mol [1]

Molecular structure of 2-(Dodecyloxy)benzonitrile.

Physicochemical Properties

The physical and chemical properties of 2-(Dodecyloxy)benzonitrile are tabulated below. These properties are critical for predicting its behavior in various solvents, its potential for membrane permeability, and for designing purification protocols.

Property	Value	Source
Molecular Formula	C₁₉H₂₉NO	[1][2]
Molecular Weight	287.44 g/mol	[1]
CAS Number	186029-18-5	[1]
Density	0.95 g/cm³ (Predicted)
Boiling Point	412.2 °C at 760 mmHg (Predicted)
Refractive Index	1.497 (Predicted)
XLogP	7.2 (Predicted)	[2]
InChI Key	DDUJCCRSCBUHMI-UHFFFAOYSA-N	[2]
SMILES	CCCCCCCCCCCCOC1=CC=CC=C1C#N	[2]

Spectroscopic Characterization (A Predictive Approach)

While dedicated experimental spectra for 2-(Dodecyloxy)benzonitrile are not widely published, its structure allows for a robust prediction of its spectral characteristics based on well-established principles and data from analogous compounds such as benzonitrile and other alkoxybenzenes.

• ¹H NMR Spectroscopy:

  • Aromatic Protons (δ 6.9-7.6 ppm): Four protons on the benzene ring would appear in this region. The proton ortho to the nitrile and meta to the ether would likely be the most downfield. Complex splitting patterns (doublets, triplets, or multiplets) are expected due to ortho and meta coupling.

  • Methylene Protons adjacent to Oxygen (-O-CH₂-, δ ~4.0 ppm): The two protons on the carbon directly attached to the ether oxygen would appear as a triplet, shifted downfield due to the oxygen's electron-withdrawing effect.

  • Aliphatic Methylene Protons (-(CH₂)₁₀-, δ ~1.2-1.8 ppm): A large, broad multiplet representing the 20 protons of the central part of the alkyl chain.

  • Terminal Methyl Protons (-CH₃, δ ~0.9 ppm): The three protons of the terminal methyl group would appear as a triplet, coupled to the adjacent methylene group.

• ¹³C NMR Spectroscopy:

  • Nitrile Carbon (-C≡N, δ ~118 ppm): The carbon of the nitrile group typically appears in this region.

  • Aromatic Carbons (δ ~110-160 ppm): Six distinct signals are expected. The carbon attached to the ether oxygen (C-O) would be the most downfield (~160 ppm), while the carbon attached to the nitrile group (C-CN) would be significantly shielded.

  • Aliphatic Carbons (δ ~14-70 ppm): The carbon attached to the ether oxygen (-O-CH₂-) would be around 68-70 ppm. The long chain of methylene carbons would produce a series of signals between 22 and 32 ppm, and the terminal methyl carbon would appear furthest upfield at ~14 ppm.

• Infrared (IR) Spectroscopy:

  • C≡N Stretch: A sharp, strong absorption band is expected in the range of 2220-2240 cm⁻¹, characteristic of the nitrile group.[3][4]

  • C-O-C Stretch: A strong band corresponding to the aryl-alkyl ether linkage should appear around 1240-1260 cm⁻¹ (asymmetric stretch) and 1020-1050 cm⁻¹ (symmetric stretch).

  • Aromatic C-H Stretch: Signals would appear just above 3000 cm⁻¹.

  • Aliphatic C-H Stretch: Strong bands would appear just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹).

  • Aromatic C=C Bending: Several peaks in the 1450-1600 cm⁻¹ region are characteristic of the benzene ring.

• Mass Spectrometry:

  • Molecular Ion (M⁺): The mass spectrum should show a molecular ion peak at m/z = 287.22.[2]

  • Fragmentation: Key fragmentation patterns would include cleavage of the ether bond. A prominent peak would be expected from the loss of the dodecyl radical (•C₁₂H₂₅), resulting in a fragment corresponding to the 2-cyanophenoxy cation. Another characteristic fragmentation pathway is the McLafferty rearrangement if sterically feasible, or cleavage along the alkyl chain, leading to a series of peaks separated by 14 Da (CH₂).

Synthesis and Purification

A robust and common method for preparing 2-(Dodecyloxy)benzonitrile is via the Williamson ether synthesis, a well-established reaction in organic chemistry. This involves the reaction of a phenoxide with a primary alkyl halide.

Synthetic Rationale: The synthesis starts with 2-hydroxybenzonitrile (also known as salicylonitrile), which is deprotonated with a suitable base to form the corresponding phenoxide. This nucleophilic phenoxide then undergoes an Sₙ2 reaction with 1-bromododecane to form the desired ether linkage.

Detailed Experimental Protocol:

• Reaction Setup: To a solution of 2-hydroxybenzonitrile (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (K₂CO₃, 1.5 eq). The flask should be equipped with a magnetic stirrer and a reflux condenser.

• Phenoxide Formation: Stir the mixture at room temperature for 30 minutes to facilitate the formation of the potassium 2-cyanophenoxide salt.

• Alkyl Halide Addition: Add 1-bromododecane (1.1 eq) to the reaction mixture.

• Reaction: Heat the mixture to 80-90 °C and maintain for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water. Extract the aqueous layer three times with a suitable organic solvent like ethyl acetate or diethyl ether.

• Washing: Combine the organic layers and wash sequentially with water and brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane as the eluent, to yield pure 2-(Dodecyloxy)benzonitrile.

Workflow for the synthesis of 2-(Dodecyloxy)benzonitrile.

Applications and Research Interest

While specific applications for 2-(Dodecyloxy)benzonitrile are not extensively documented in mainstream literature, its molecular structure suggests potential utility in several advanced fields:

• Materials Science: The combination of a rigid polar head (benzonitrile) and a long, flexible nonpolar tail makes it a candidate for forming self-assembled monolayers or for use in liquid crystal formulations. Similar benzonitrile derivatives are known to exhibit mesogenic properties.

• Organic Electronics: Benzonitrile derivatives have been investigated for their use in organic light-emitting diodes (OLEDs), often as part of larger molecules exhibiting thermally activated delayed fluorescence (TADF).[5] The dodecyloxy group can enhance solubility in organic solvents used for device fabrication and influence thin-film morphology.

• Pharmaceutical Synthesis: The nitrile group is a versatile functional group that can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine. Therefore, 2-(Dodecyloxy)benzonitrile can serve as a key intermediate for synthesizing more complex molecules with potential biological activity. The long alkyl chain can increase lipophilicity, which is often modulated in drug design to improve membrane permeability and pharmacokinetic profiles.

Safety and Handling

2-(Dodecyloxy)benzonitrile is intended for research use only.[1] As with any laboratory chemical for which comprehensive toxicological data is not available, it should be handled with care. Standard laboratory safety protocols should be followed:

• Use in a well-ventilated area or a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid inhalation, ingestion, and direct contact with skin and eyes.

• Refer to the Safety Data Sheet (SDS) provided by the supplier for specific handling and disposal information.

Conclusion

2-(Dodecyloxy)benzonitrile is a specialized chemical with a unique structure that bridges the gap between polar and nonpolar domains. Its predicted physicochemical and spectroscopic properties, combined with a straightforward synthetic route, make it an accessible compound for investigation. Its potential applications in materials science and as a synthetic intermediate in medicinal chemistry warrant further exploration by the scientific community. This guide serves as a foundational technical resource for researchers interested in harnessing the properties of this versatile molecule.

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Synthesis and Characterization of 2-(Dodecyloxy)benzonitrile: A Comprehensive Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed methodology for the synthesis and comprehensive characterization of 2-(dodecyloxy)benzonitrile, a key intermediate in the development of various organic molecules. This document moves beyond a simple recitation of protocols to offer a deep dive into the causality behind experimental choices, ensuring both reproducibility and a thorough understanding of the underlying chemical principles. We will explore the robust Williamson ether synthesis as the chosen synthetic route and detail the analytical techniques required to validate the product's identity and purity, including NMR, FTIR, and Mass Spectrometry. This guide is designed to equip researchers and professionals in drug development with the field-proven insights necessary for successful synthesis and characterization.

Introduction and Strategic Importance

2-(Dodecyloxy)benzonitrile is a valuable chemical intermediate characterized by a benzonitrile core functionalized with a long dodecyloxy aliphatic chain. This unique structure makes it a versatile building block in medicinal chemistry and materials science. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, providing a reactive handle for further molecular elaboration. The long alkyl chain imparts significant lipophilicity, a property often modulated in drug design to influence pharmacokinetic profiles, such as membrane permeability and plasma protein binding.

This guide presents a self-validating system for its preparation and analysis, grounded in established chemical theory and supported by authoritative references.

Synthesis via Williamson Ether Synthesis: Rationale and Mechanism

The synthesis of 2-(dodecyloxy)benzonitrile is most effectively achieved through the Williamson ether synthesis, a classic and reliable method for forming ethers.[1][2][3] This Sɴ2 reaction involves the nucleophilic substitution of a halide by an alkoxide ion.

Reaction Scheme:

Figure 1. Synthesis of 2-(Dodecyloxy)benzonitrile from 2-cyanophenol and 1-bromododecane.

The strategic choice in this synthesis is the reaction between the phenoxide ion of 2-cyanophenol and a primary alkyl halide, 1-bromododecane. This pathway is deliberately selected to maximize the yield of the desired ether product. The use of a primary alkyl halide is critical because it minimizes the competing E2 elimination reaction, which would become significant with secondary or tertiary halides.[1]

The mechanism proceeds in two key steps:

• Deprotonation: A moderately strong base, potassium carbonate (K₂CO₃), deprotonates the acidic phenolic hydroxyl group of 2-cyanophenol. This generates the more potent nucleophile, the 2-cyanophenoxide anion.

• Nucleophilic Attack: The newly formed phenoxide anion attacks the electrophilic carbon atom of 1-bromododecane, displacing the bromide leaving group in a concerted Sɴ2 fashion.[3]

Caption: Reaction mechanism of the Williamson ether synthesis.

Detailed Experimental Protocol

Reagents and Materials

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
2-Cyanophenol	119.12	5.00 g	0.042	1.0
1-Bromododecane	249.23	11.5 g	0.046	1.1
Potassium Carbonate (K₂CO₃)	138.21	8.70 g	0.063	1.5
Acetone (anhydrous)	58.08	150 mL	-	-

Safety and Handling Precautions

All manipulations should be performed in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves, is mandatory.

• 2-Cyanophenol: Harmful if swallowed and causes serious eye damage and skin irritation.[4][5][6] Avoid inhalation of dust and contact with skin and eyes.

• 1-Bromododecane: Causes skin and eye irritation.[7][8][9][10][11] Handle with care to prevent contact.

• Potassium Carbonate: Causes serious eye irritation and skin irritation.[12][13][14][15] Avoid creating dust.

• Acetone: Highly flammable liquid and vapor.[16][17][18] Causes serious eye irritation and may cause drowsiness.[17] Keep away from heat, sparks, and open flames.[16][17]

Step-by-Step Synthesis Procedure

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-cyanophenol (5.00 g, 0.042 mol) and anhydrous potassium carbonate (8.70 g, 0.063 mol).

• Solvent Addition: Add 150 mL of anhydrous acetone to the flask. The use of a polar aprotic solvent like acetone is crucial as it effectively dissolves the reactants while promoting the Sɴ2 mechanism.[19]

• Initiation: Begin stirring the suspension and add 1-bromododecane (11.5 g, 0.046 mol) to the mixture using a dropping funnel.

• Reaction: Heat the mixture to reflux (approximately 56°C for acetone) using a heating mantle. Maintain the reflux with vigorous stirring for 24 hours. The reflux provides the necessary thermal energy to overcome the reaction's activation barrier without loss of solvent.

• Work-up: After 24 hours, allow the reaction mixture to cool to room temperature. Filter the solid inorganic salts (KBr and excess K₂CO₃) using a Büchner funnel and wash the solid residue with a small amount of acetone.

• Isolation: Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator. The resulting residue will be the crude product, likely an oil or a waxy solid.

• Purification: Purify the crude product by recrystallization. Dissolve the residue in a minimal amount of hot ethanol and allow it to cool slowly to room temperature, then in an ice bath, to induce crystallization. Collect the purified white crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.[20][21]

Comprehensive Characterization of 2-(Dodecyloxy)benzonitrile

Confirmation of the product's structure and purity is achieved through a combination of spectroscopic methods.

Spectroscopic Data

Technique	Feature	Expected Result
¹H NMR	Aromatic Protons	7.2-7.6 ppm (multiplet, 4H)
-O-CH₂- Protons	~4.1 ppm (triplet, 2H)
Alkyl Chain (-CH₂-)n	1.2-1.8 ppm (multiplet, 20H)
Terminal -CH₃	~0.9 ppm (triplet, 3H)
¹³C NMR	Nitrile Carbon (C≡N)	~117 ppm
Aromatic Carbons	112-160 ppm
-O-CH₂- Carbon	~69 ppm
Alkyl Chain Carbons	14-32 ppm
FTIR	C≡N Stretch	2225-2235 cm⁻¹ (strong, sharp)
C-O-C Stretch (Aryl-Alkyl Ether)	1250-1270 cm⁻¹ (asymmetric) & 1020-1040 cm⁻¹ (symmetric)
sp² C-H Stretch (Aromatic)	3050-3100 cm⁻¹
sp³ C-H Stretch (Aliphatic)	2850-2960 cm⁻¹
Mass Spec.	Molecular Ion [M]⁺	m/z = 287.22

Analysis of Spectroscopic Results

• ¹H NMR: The spectrum should clearly show a triplet around 4.1 ppm, characteristic of the methylene group (-CH₂-) directly attached to the ether oxygen, coupled to the adjacent methylene group. The aromatic region will display a complex multiplet pattern for the four protons on the benzene ring. The large integral value in the 1.2-1.8 ppm region corresponds to the long alkyl chain.

• ¹³C NMR: The presence of the nitrile carbon signal around 117-130 ppm is highly diagnostic.[22][23] The downfield signal around 160 ppm corresponds to the aromatic carbon attached to the oxygen.

• FTIR: The most unambiguous peak is the strong, sharp absorption band in the 2225-2235 cm⁻¹ region, which is characteristic of an aromatic nitrile C≡N triple bond stretch.[22][24][25] The presence of strong C-O stretching bands confirms the ether linkage.

• Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak at an m/z value corresponding to the molecular weight of the product (C₁₉H₂₉NO), which is approximately 287.22.[26]

Experimental Workflow Overview

The entire process, from initial reaction to final characterization, follows a logical and systematic progression to ensure product quality and verifiable results.

Caption: Overall experimental workflow for synthesis and characterization.

Conclusion

This guide has detailed a reliable and well-characterized procedure for the synthesis of 2-(dodecyloxy)benzonitrile. By employing the Williamson ether synthesis with a carefully chosen primary alkyl halide, high yields of the desired product can be achieved while minimizing side reactions. The comprehensive characterization protocol, utilizing NMR, FTIR, and mass spectrometry, provides a robust framework for validating the structural integrity and purity of the synthesized compound. This methodology offers a solid foundation for researchers requiring this versatile intermediate for applications in drug discovery and materials science.

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A Predictive Spectroscopic and Methodological Guide to 2-(Dodecyloxy)benzonitrile

Abstract

This technical guide provides a comprehensive analytical framework for researchers, scientists, and drug development professionals working with 2-(Dodecyloxy)benzonitrile (CAS No. 186029-18-5).[1][2][3][4] Given the absence of a complete, publicly available dataset for this compound, this document pioneers a predictive approach grounded in the fundamental principles of spectroscopy and data from analogous chemical structures. We present predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, explain the chemical reasoning behind these predictions, and provide robust, field-proven protocols for the empirical acquisition and validation of this data. This guide is designed not merely as a data sheet, but as a self-validating methodological toolkit for the rigorous characterization of long-chain alkyl aryl ether nitrile compounds.

Introduction and Molecular Structure

2-(Dodecyloxy)benzonitrile is an organic molecule featuring a 1,2-disubstituted benzene ring, a nitrile functional group, and a long-chain dodecyl ether. Its molecular formula is C₁₉H₂₉NO, with a molecular weight of 287.44 g/mol .[1] The unique combination of a polar nitrile head, a semi-rigid aromatic core, and a flexible, lipophilic alkyl tail suggests its potential utility in materials science (e.g., liquid crystals) and as an intermediate in pharmaceutical synthesis.

Accurate structural confirmation is the bedrock of all subsequent research. This guide will deconstruct the molecule into its constituent parts to forecast its spectroscopic signature.

Figure 1: Molecular Structure of 2-(Dodecyloxy)benzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen framework of organic molecules. Our predictions are based on established chemical shift principles and data from analogous structures, such as 2-methoxybenzonitrile and benzonitrile.[5][6][7]

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The proton NMR spectrum is anticipated to be highly informative, clearly delineating the aromatic, alkoxy, and aliphatic regions.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Proton Assignment	Rationale & Causality
~7.60	dd	1H	H-6	Ortho to the electron-withdrawing nitrile group, resulting in a significant downfield shift. Coupled to H-5 and H-4.
~7.52	ddd	1H	H-4	Influenced by both the nitrile and alkoxy groups. Experiences coupling from H-3, H-5, and H-6.
~7.00	d	1H	H-3	Ortho to the electron-donating alkoxy group, causing an upfield shift. Coupled to H-4.
~6.95	t	1H	H-5	Shielded relative to unsubstituted benzene but less so than H-3. Coupled to H-4 and H-6.
~4.10	t, J ≈ 6.5 Hz	2H	-O-CH₂ -	Directly attached to the electronegative oxygen, causing a strong downfield shift. Triplet due to coupling with the adjacent CH₂ group.
~1.85	quintet	2H	-O-CH₂-CH₂ -	Slightly deshielded due to proximity to the ether oxygen.
~1.45 - 1.25	m (broad)	18H	-(CH₂)₉-	Bulk methylene protons of the alkyl chain, overlapping into a complex multiplet.
~0.88	t, J ≈ 7.0 Hz	3H	-CH₃	Terminal methyl group, exhibiting a characteristic triplet and the most upfield chemical shift.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

The ¹³C NMR spectrum, especially when combined with a DEPT experiment, will confirm the carbon count and distinguish between CH, CH₂, CH₃, and quaternary carbons. Predictions are informed by data on benzonitrile and substituted benzenes.[8][9][10]

Predicted Chemical Shift (δ, ppm)	Carbon Type	Assignment	Rationale & Causality
~161.0	Quaternary	C -O	Aromatic carbon attached to oxygen, strongly deshielded.
~134.0	CH	C -4	Aromatic CH.
~133.5	CH	C -6	Aromatic CH, deshielded by adjacent nitrile.
~121.0	CH	C -5	Aromatic CH.
~117.0	Quaternary	-C ≡N	Nitrile carbon, a key identifier.
~112.5	CH	C -3	Aromatic CH, shielded by the ortho-alkoxy group.
~102.0	Quaternary	C -CN	Quaternary aromatic carbon attached to the nitrile, expected to be weak.
~69.0	CH₂	-O-CH₂ -	Carbon directly bonded to the ether oxygen.
~31.9	CH₂	Terminal CH₂	Corresponds to the C10 of the dodecyl chain.
~29.6 - 29.3	CH₂	Bulk -(CH₂ )₇-	Overlapping signals from the middle of the alkyl chain.
~28.8	CH₂	-O-CH₂-CH₂ -	Second carbon in the alkyl chain.
~26.0	CH₂	-O-CH₂-CH₂-CH₂ -	Third carbon in the alkyl chain.
~22.7	CH₂	-CH₂ -CH₃	Penultimate carbon of the alkyl chain.
~14.1	CH₃	-CH₃	Terminal methyl carbon.

Experimental Protocol: NMR Data Acquisition

A self-validating protocol ensures reproducibility and data integrity.

• Sample Preparation: Dissolve ~10-15 mg of 2-(Dodecyloxy)benzonitrile in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Ensure the sample is fully dissolved and the solution is clear.

• Instrument Setup: Utilize a 500 MHz (or higher) NMR spectrometer. Ensure the instrument is properly shimmed to achieve high resolution and symmetrical peak shapes.

• ¹H NMR Acquisition:

  • Acquire a standard single-pulse ¹H spectrum.

  • Set a spectral width of ~16 ppm, centered at ~6 ppm.

  • Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

  • Acquire at least 16 scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set a spectral width of ~240 ppm, centered at ~120 ppm.

  • Use a 45-degree pulse angle and a relaxation delay of 2 seconds. Acquire at least 1024 scans.

• DEPT-135 Acquisition: Perform a DEPT-135 experiment to differentiate CH/CH₃ (positive phase) from CH₂ (negative phase) signals. This is critical for validating assignments in the complex alkyl region.

• Data Processing: Process all spectra using an appropriate software (e.g., Mnova, TopSpin).[11] Apply an exponential multiplication (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) before Fourier transformation. Phase and baseline correct all spectra. Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.

Figure 2: A validated workflow for NMR-based structural elucidation.

Infrared (IR) Spectroscopy Analysis

IR spectroscopy excels at identifying key functional groups by their characteristic vibrational frequencies.

Predicted Frequency (cm⁻¹)	Intensity	Vibration Type	Functional Group	Rationale & Causality
3100-3010	Medium	C-H stretch	Aromatic (sp² C-H)	Characteristic for C-H bonds on a benzene ring.[12][13][14][15]
2955-2850	Strong	C-H stretch	Aliphatic (sp³ C-H)	Intense due to the 12-carbon alkyl chain. Multiple peaks expected.
2230-2220	Strong, Sharp	C≡N stretch	Nitrile	A highly diagnostic, strong, and sharp peak for the nitrile group.[16][17][18]
1600 & 1495	Medium-Strong	C=C stretch	Aromatic Ring	Skeletal vibrations of the benzene ring.
1250	Strong	C-O stretch	Aryl-Alkyl Ether (Asymmetric)	Strong absorption due to the polarity of the C-O bond.
1040	Medium	C-O stretch	Aryl-Alkyl Ether (Symmetric)	The corresponding symmetric stretch for the ether linkage.

Experimental Protocol: ATR-FTIR Data Acquisition

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (typically diamond or germanium) is clean. Record a background spectrum in air.

• Sample Application: Place a single drop of neat 2-(Dodecyloxy)benzonitrile liquid (or a small amount of solid) directly onto the ATR crystal, ensuring complete coverage.

• Data Acquisition: Acquire the sample spectrum over the range of 4000-600 cm⁻¹. Co-add at least 32 scans to achieve a high signal-to-noise ratio.

• Data Processing: The resulting spectrum is typically displayed in terms of transmittance or absorbance. The background spectrum is automatically subtracted by the instrument software. Label significant peaks.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the molecular weight and crucial information about the molecule's fragmentation pattern, which helps confirm the connectivity of its structural components.

Predicted Mass Spectrum (Electron Ionization - EI)

• Molecular Ion (M⁺·): A peak is expected at m/z 287 . Due to the long alkyl chain, this peak may be of low to moderate intensity.

• Key Fragmentation Pathways: The fragmentation of alkyl aryl ethers is well-understood.[19][20][21][22] The primary cleavage events are predicted to be:

  • Alpha-Cleavage (Benzylic Cleavage): Cleavage of the C-O bond is less favorable. Instead, the most significant fragmentation is the cleavage of the alkyl chain at the bond beta to the oxygen atom, following ionization on the oxygen. This leads to a resonance-stabilized ion.

  • McLafferty-type Rearrangement: A hydrogen atom from the alkyl chain can be transferred to the aromatic ring, leading to the elimination of a neutral alkene.

  • Alkyl Chain Fragmentation: The long dodecyl chain will produce a characteristic series of cluster ions separated by 14 Da (CH₂).

Predicted m/z	Proposed Fragment	Rationale & Causality
287	[C₁₉H₂₉NO]⁺·	Molecular Ion
120	[C₇H₆NO]⁺	Base Peak. Formed by cleavage of the C-C bond beta to the ether oxygen, with hydrogen transfer, resulting in a stable hydroxybenzonitrile cation radical.
119	[C₇H₅NO]⁺·	Ion from direct cleavage of the O-C(alkyl) bond, forming the 2-cyanophenoxy radical cation. Less likely to be the base peak.
91	[C₇H₇]⁺	Tropylium ion, a common fragment in alkylbenzene derivatives.
43, 57, 71...	[CₙH₂ₙ₊₁]⁺	Series of alkyl carbocations from the fragmentation of the dodecyl chain.

digraph "MS_Fragmentation" {
graph [splines=true, overlap=false];
node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", style=filled];
edge [fontname="Helvetica", fontsize=9];
M [label="[M]⁺·\nm/z = 287", fillcolor="#FEF7E0"];
F120 [label="[C₇H₆NO]⁺\nm/z = 120\n(Base Peak)", fillcolor="#E6F4EA"];
F119 [label="[C₇H₅NO]⁺·\nm/z = 119", fillcolor="#E8F0FE"];
Alkyl_Loss [label="- C₁₁H₂₃·", fontcolor="#EA4335"];
Alkene_Loss [label="- C₁₂H₂₄", fontcolor="#4285F4"];
M -> F120 [label=<
"#4285F4"
>β-Cleavage + H Transfer>];
M -> F119 [label=<
"#EA4335"
>O-Alkyl Bond Cleavage>];
}

Figure 3: Predicted major fragmentation pathways for 2-(Dodecyloxy)benzonitrile in EI-MS.

Experimental Protocol: GC-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (~100 µg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• GC Separation:

  • Injector: 250 °C, Splitless mode.

  • Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 100 °C, hold for 2 min, ramp at 15 °C/min to 300 °C, hold for 5 min.

• MS Detection:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify the peak corresponding to 2-(Dodecyloxy)benzonitrile. Analyze the corresponding mass spectrum, identifying the molecular ion and key fragment ions to confirm the structure.

Conclusion: An Integrated Approach

The structural elucidation of a molecule like 2-(Dodecyloxy)benzonitrile requires a synergistic application of multiple spectroscopic techniques. This guide provides a robust, predictive framework that anticipates the key spectral features across ¹H NMR, ¹³C NMR, IR, and MS. By following the detailed, self-validating protocols herein, researchers can confidently acquire empirical data and validate it against these theoretically grounded predictions. This integrated workflow ensures the highest degree of scientific integrity and provides a clear path for the comprehensive characterization of this and similar molecules.

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Unveiling the Therapeutic Potential of 2-(Dodecyloxy)benzonitrile: A Technical Guide to Target Identification and Validation

Abstract

The benzonitrile scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities.[1] This technical guide explores the untapped therapeutic potential of a specific analogue, 2-(Dodecyloxy)benzonitrile. While direct biological data on this molecule is sparse, its structural features—a lipophilic dodecyloxy chain combined with the versatile benzonitrile moiety—suggest a high potential for interaction with various biological targets. This document provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to investigate and validate potential therapeutic targets of 2-(Dodecyloxy)benzonitrile. By extrapolating from the established activities of related benzonitrile derivatives, we will delve into promising applications in oncology, virology, and microbiology. This guide will detail the scientific rationale, step-by-step experimental protocols for target validation, and visual workflows to facilitate a systematic exploration of this promising compound.

Introduction to 2-(Dodecyloxy)benzonitrile and the Benzonitrile Scaffold

2-(Dodecyloxy)benzonitrile is an aromatic compound characterized by a benzonitrile group substituted with a dodecyloxy ether linkage at the ortho position.[2][3] The benzonitrile group, with its cyano (-C≡N) functionality, can act as a hydrogen bond acceptor and a bioisostere for other functional groups, making it a key component in drug design.[1] The long aliphatic dodecyl chain significantly increases the molecule's lipophilicity, which may enhance its ability to cross cellular membranes and interact with hydrophobic pockets in target proteins.

While 2-(Dodecyloxy)benzonitrile itself is primarily available as a research chemical, the broader family of benzonitrile derivatives has demonstrated significant therapeutic potential across several disease areas.[1][3] These activities range from anticancer and antiviral to antimicrobial effects.[1] This guide will leverage this existing knowledge to propose and validate potential therapeutic targets for 2-(Dodecyloxy)benzonitrile.

Table 1: Physicochemical Properties of 2-(Dodecyloxy)benzonitrile

Property	Value	Reference
Molecular Formula	C₁₉H₂₉NO	[2][3]
Molecular Weight	287.44 g/mol	[3]
CAS Number	186029-18-5	[3]
Predicted XlogP	7.2	[2]
Appearance	Not specified, likely a solid or oil
Solubility	Predicted to be soluble in nonpolar organic solvents

Potential Therapeutic Area I: Oncology

Benzonitrile-containing compounds have emerged as promising anticancer agents by targeting key pathways in cancer progression.[1] Two of the most well-documented mechanisms are kinase inhibition and disruption of microtubule dynamics.[1][4]

Proposed Target: Protein Kinases

Scientific Rationale: Protein kinases are a large family of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many cancers.[5] Several benzonitrile derivatives have been developed as inhibitors of various kinases, including Tankyrase, mTOR, and TBK1/IKKε.[1] The planar benzonitrile ring can effectively occupy the adenine-binding pocket of many kinases, while the dodecyloxy tail of 2-(Dodecyloxy)benzonitrile could potentially extend into adjacent hydrophobic regions, conferring potency and selectivity.

Key Potential Kinase Targets:

• Receptor Tyrosine Kinases (RTKs): Such as VEGFR-2, involved in angiogenesis.[4]

• Non-Receptor Tyrosine Kinases: Such as members of the Src family.

• Serine/Threonine Kinases: Such as those in the PI3K/Akt/mTOR pathway.[1]

Experimental Validation Workflow:

Caption: Workflow for validating 2-(Dodecyloxy)benzonitrile as a kinase inhibitor.

Detailed Experimental Protocol: Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay)

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of 2-(Dodecyloxy)benzonitrile in 100% DMSO.

  • Create a serial dilution series of the compound in kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Prepare the target kinase and its specific substrate in kinase buffer.

  • Prepare ATP at a concentration close to its Km for the specific kinase.

• Reaction Setup:

  • In a 384-well plate, add 5 µL of the diluted compound or DMSO (vehicle control).

  • Add 20 µL of the kinase/substrate mixture to each well.

  • Initiate the reaction by adding 25 µL of the ATP solution.

  • Incubate at 30°C for 60 minutes.

• Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding 25 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

  • Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and induce luminescence. Incubate for 30 minutes at room temperature.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Proposed Target: Tubulin Polymerization

Scientific Rationale: Microtubules are essential components of the cytoskeleton, playing a crucial role in cell division.[6] Inhibitors of tubulin polymerization are a well-established class of anticancer drugs.[6] Certain 2-phenylacrylonitrile derivatives, which share the cyano-substituted benzene ring with 2-(Dodecyloxy)benzonitrile, are potent inhibitors of tubulin polymerization, often by binding to the colchicine-binding site.[1][7] The structural features of 2-(Dodecyloxy)benzonitrile could allow it to interact with this site, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis.[1]

Experimental Validation Workflow:

Caption: Workflow for validating 2-(Dodecyloxy)benzonitrile as a tubulin inhibitor.

Detailed Experimental Protocol: In Vitro Tubulin Polymerization Assay

• Materials:

  • Tubulin (>99% pure) from a commercial source (e.g., Cytoskeleton, Inc.).

  • Tubulin polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA) with GTP.

  • Fluorescent reporter dye that binds to polymerized microtubules.

  • Positive control (e.g., Paclitaxel for polymerization promotion, Nocodazole for inhibition).

  • 2-(Dodecyloxy)benzonitrile stock solution in DMSO.

• Procedure:

  • Prepare serial dilutions of 2-(Dodecyloxy)benzonitrile in polymerization buffer.

  • In a 96-well plate, add the diluted compound or controls.

  • Add the tubulin and fluorescent reporter dye mixture to each well.

  • Initiate polymerization by incubating the plate at 37°C.

  • Monitor the increase in fluorescence over time (e.g., every minute for 60 minutes) using a fluorescence plate reader.

• Data Analysis:

  • Plot fluorescence intensity versus time for each concentration.

  • Determine the rate of polymerization (Vmax) for each curve.

  • Calculate the percent inhibition of polymerization at each compound concentration compared to the DMSO control.

  • Determine the IC₅₀ value by plotting percent inhibition against compound concentration.

Potential Therapeutic Area II: Virology

The antiviral potential of benzonitrile derivatives has been notably explored, particularly against Hepatitis C Virus (HCV) and picornaviruses.[1][8] The mechanism often involves blocking the early stages of the viral life cycle, such as entry into the host cell.[1][8]

Proposed Target: Viral Entry (HCV)

Scientific Rationale: Certain 2-((4-arylpiperazin-1-yl)methyl)benzonitrile derivatives are potent and orally available inhibitors of HCV entry.[1][8] The lead compound from these studies, L0909, was shown to block the early stages of the viral life cycle with high efficacy.[8] The lipophilic nature of the dodecyloxy chain in 2-(Dodecyloxy)benzonitrile could facilitate its interaction with viral envelope glycoproteins or host cell receptors involved in HCV entry, such as CD81 and scavenger receptor class B type I (SR-BI).[1]

Experimental Validation Workflow:

Caption: Workflow for validating 2-(Dodecyloxy)benzonitrile as an HCV entry inhibitor.

Detailed Experimental Protocol: HCV Pseudoparticle (HCVpp) Entry Assay

• Production of HCVpp:

  • Co-transfect HEK293T cells with a plasmid encoding an HIV-1 backbone that expresses a reporter gene (e.g., luciferase) and a plasmid encoding the HCV envelope glycoproteins (E1 and E2).

  • Harvest the supernatant containing the HCVpp 48-72 hours post-transfection.

• Infection Assay:

  • Plate Huh7.5 cells (a human hepatoma cell line highly permissive to HCV) in a 96-well plate.

  • The next day, treat the cells with serial dilutions of 2-(Dodecyloxy)benzonitrile for 1-2 hours.

  • Infect the cells with HCVpp in the presence of the compound.

  • After 4-6 hours, remove the virus/compound mixture and add fresh media.

  • Incubate for 48-72 hours.

• Detection and Analysis:

  • Lyse the cells and measure the luciferase activity using a commercial kit.

  • Calculate the percent inhibition of viral entry for each concentration relative to the DMSO control.

  • Determine the EC₅₀ value from the dose-response curve.

Potential Therapeutic Area III: Microbiology

Novel benzo- and naphthonitrile derivatives have been synthesized and screened for their antibacterial and antifungal activities.[1][9] The proposed mechanisms of action for some of these compounds include the inhibition of essential bacterial enzymes.[1]

Proposed Target: Bacterial Cell Wall Synthesis (e.g., Penicillin-Binding Proteins)

Scientific Rationale: The acrylonitrile moiety in some benzonitrile derivatives has been suggested to inhibit essential bacterial enzymes like penicillin-binding proteins (PBPs) and β-lactamases.[1] PBPs are crucial for the synthesis of the bacterial cell wall. The cyano group of 2-(Dodecyloxy)benzonitrile could potentially interact with the active site of these enzymes, leading to their inhibition and subsequent bacterial cell death. The long dodecyloxy chain might also help to disrupt the bacterial cell membrane.[10]

Experimental Validation Workflow:

Caption: Workflow for validating 2-(Dodecyloxy)benzonitrile as an antibacterial agent.

Detailed Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Preparation:

  • Prepare a stock solution of 2-(Dodecyloxy)benzonitrile in DMSO.

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in Mueller-Hinton Broth (MHB).

  • Prepare an inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) adjusted to a concentration of 5 x 10⁵ CFU/mL.

• Inoculation and Incubation:

  • Add the bacterial inoculum to each well of the microtiter plate.

  • Include a positive control (bacteria with no compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • Visually inspect the wells for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Conclusion and Future Directions

2-(Dodecyloxy)benzonitrile represents a promising, yet underexplored, chemical entity. Based on the well-documented and diverse biological activities of the broader benzonitrile class of compounds, there is a strong rationale for investigating its potential as a therapeutic agent in oncology, virology, and microbiology. The experimental frameworks provided in this guide offer a clear and logical path for researchers to systematically identify and validate the molecular targets of 2-(Dodecyloxy)benzonitrile. Successful validation of any of these proposed targets could pave the way for the development of a novel therapeutic with a unique mechanism of action. Future work should also focus on structure-activity relationship (SAR) studies to optimize the potency and selectivity of this promising scaffold.

References

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In silico modeling and docking studies of 2-(Dodecyloxy)benzonitrile

An In-depth Technical Guide to the In Silico Modeling and Docking Studies of 2-(Dodecyloxy)benzonitrile

Abstract

This technical guide provides a comprehensive framework for conducting in silico modeling and molecular docking studies on 2-(Dodecyloxy)benzonitrile, a small molecule with potential for biological activity. Recognizing the absence of established biological targets for this compound, this document serves as a prospective guide for researchers, scientists, and drug development professionals. It outlines a systematic workflow, from initial ligand characterization and preparation to target selection, molecular docking, and results interpretation. By presenting a detailed, step-by-step protocol using Cyclin-Dependent Kinase 2 (CDK2) as a rationalized, hypothetical target, this guide aims to equip researchers with the necessary knowledge to explore the therapeutic potential of novel chemical entities through computational methods. The narrative emphasizes the causality behind methodological choices, ensuring scientific integrity and providing a self-validating system for computational drug discovery.

Introduction: The Rationale for In Silico Exploration

The journey of a drug from concept to clinic is notoriously long and expensive. Modern drug discovery leverages computational, or in silico, techniques to de-risk and accelerate this process.[1] By simulating molecular interactions within a virtual environment, we can predict a compound's potential to bind a biological target, thereby prioritizing experimental resources for the most promising candidates.[2]

2-(Dodecyloxy)benzonitrile is a lipophilic molecule featuring a benzonitrile head group and a long dodecyl ether tail. While its specific biological functions are not yet characterized, the benzonitrile scaffold is present in numerous compounds with diverse pharmacological activities. This structural alert justifies a proactive in silico investigation to identify potential protein targets and elucidate possible mechanisms of action.

This guide provides a complete roadmap for such an investigation. We will walk through the essential steps of preparing the 2-(Dodecyloxy)benzonitrile molecule for analysis, selecting a plausible protein target based on chemical similarity and disease relevance, performing a molecular docking simulation, and interpreting the results.

Ligand Profiling and Preparation

The first step in any docking project is to thoroughly understand and prepare the small molecule, or ligand. The quality of the ligand structure directly impacts the reliability of the docking results.[3]

Physicochemical Properties of 2-(Dodecyloxy)benzonitrile

A summary of the key physicochemical properties of 2-(Dodecyloxy)benzonitrile is presented in Table 1. These properties, particularly its high lipophilicity (predicted XlogP), suggest it may interact with hydrophobic pockets in protein targets.

Property	Value	Source
CAS Number	186029-18-5	[4]
Molecular Formula	C₁₉H₂₉NO	[4]
Molecular Weight	287.44 g/mol	[4]
Density	0.95 g/cm³	[5]
Boiling Point	412.2 °C at 760 mmHg	[5]

Table 1: Physicochemical properties of 2-(Dodecyloxy)benzonitrile.

Step-by-Step Ligand Preparation Protocol

An accurate three-dimensional (3D) structure is essential for docking. This protocol outlines the conversion of a 2D chemical representation into a docking-ready 3D PDBQT file format, which includes partial charges and atom type definitions required by docking software like AutoDock Vina.[6]

• Obtain 2D Structure: Source the 2D structure of 2-(Dodecyloxy)benzonitrile from a chemical database like PubChem. Save it in a standard format such as SDF or MOL2.

• Convert to 3D: Use a chemical toolbox program like Open Babel to convert the 2D structure into a 3D conformation.[7] This process generates an initial set of atomic coordinates.

• Energy Minimization: The initial 3D structure is likely not in its lowest energy state. Perform an energy minimization using a suitable force field (e.g., MMFF94) to obtain a stable, low-energy conformer. This step corrects unrealistic bond lengths and angles.[8]

• Add Hydrogens and Assign Charges: Docking algorithms rely on accurate protonation states and atomic partial charges to calculate interactions.[9]

  • Add hydrogens appropriate for a physiological pH (typically 7.4).

  • Calculate and assign partial charges (e.g., Gasteiger charges). This is a critical step for modeling electrostatic interactions.[10]

• Define Rotatable Bonds: Identify the rotatable bonds in the molecule. The docking software will explore different conformations by rotating these bonds. The long dodecyl tail of our ligand will have numerous rotatable bonds, allowing it to adapt to the shape of a binding pocket.

• Save in PDBQT Format: Convert the final, prepared 3D structure into the PDBQT file format using software like AutoDock Tools. This format is now ready for docking.[3]

Target Identification and Preparation

With no known target for 2-(Dodecyloxy)benzonitrile, we must select a hypothetical target based on rational inference. Benzonitrile-containing compounds have been investigated as inhibitors of various protein kinases. Cyclin-Dependent Kinase 2 (CDK2) is a well-validated target in cancer therapy, as its dysregulation is a hallmark of uncontrolled cell proliferation.[11] Therefore, CDK2 serves as an excellent and scientifically justifiable hypothetical target for this guide.

Rationale for Selecting CDK2

• Disease Relevance: CDK2 is a key regulator of the cell cycle, and its inhibition is a therapeutic strategy for various cancers.[12]

• Structural Availability: Numerous high-resolution crystal structures of CDK2 are available in the Protein Data Bank (PDB), which is a prerequisite for structure-based drug design.[13]

• Druggable Binding Site: CDK2 possesses a well-defined ATP-binding pocket that is a common target for small-molecule inhibitors.

Step-by-Step Protein Preparation Protocol

We will use the crystal structure of human CDK2, for instance, PDB ID: 1HCK, for this protocol.[12] Proper preparation of the protein is crucial to ensure the binding site is correctly represented.[14]

• Download Protein Structure: Obtain the PDB file (e.g., 1HCK.pdb) from the RCSB Protein Data Bank.[12]

• Clean the PDB File: PDB files often contain non-essential molecules.

  • Remove Water Molecules: Crystallographic waters are typically removed unless they are known to play a critical role in ligand binding.[8]

  • Remove Co-crystallized Ligands and Ions: Remove any existing ligands, ions, or cofactors from the binding site to make it available for our ligand.[15]

  • Select Protein Chains: If the PDB file contains a biological assembly with multiple protein chains, retain only the one necessary for the docking study (e.g., Chain A).[16]

• Add Hydrogens: Since most crystal structures are determined by X-ray diffraction, they lack hydrogen atoms. Add polar hydrogens, as these are critical for forming hydrogen bonds.[10]

• Assign Charges: Add partial charges (e.g., Kollman charges) to the protein atoms.[17]

• Save as PDBQT: Convert the cleaned, protonated receptor structure into the PDBQT format using AutoDock Tools. This file is now the prepared "receptor" for our docking simulation.

The Molecular Docking Workflow

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[18] The workflow involves defining a search space on the receptor and allowing the docking algorithm to explore various ligand poses within that space, scoring each one based on its predicted binding affinity.

A generalized workflow for in silico molecular docking studies.

Step-by-Step Docking Protocol (using AutoDock Vina)

This protocol provides a command-line-oriented approach, typical in many research environments.[19]

• Define the Search Space (Grid Box): The docking simulation needs to be confined to a specific area of the protein, typically the active site.

  • Identify the Binding Site: Using visualization software (e.g., PyMOL, UCSF Chimera), identify the amino acid residues that form the ATP-binding pocket of CDK2.

  • Determine Grid Box Coordinates: Center a 3D box around these residues. The size of the box should be large enough to accommodate the ligand and allow for rotational and translational movement. For CDK2 (1HCK), this would be centered on the known ATP binding pocket. Record the center coordinates (x, y, z) and dimensions (x, y, z in Ångströms).[20]

• Create a Configuration File: Prepare a text file (e.g., conf.txt) that tells AutoDock Vina where to find the input files and the grid box parameters.

• Execute the Docking Simulation: Run the Vina executable from the command line, pointing it to your configuration file.

• Process the Output: Vina will generate an output PDBQT file (docking_results.pdbqt) containing the predicted binding poses (typically 9 by default), ranked by their binding affinity scores. The log file (docking_log.txt) will contain a summary of these scores.

Analysis and Interpretation of Docking Results

The output of a docking simulation is a set of predictions that require careful scientific interpretation.[21] The goal is to identify the most plausible binding mode.

Binding Affinity (Docking Score)

The primary quantitative output is the binding affinity, an estimation of the binding free energy (ΔG) in kcal/mol.[22] A more negative value indicates a stronger, more stable predicted interaction.[23] It's important to note that this is a predicted value and should be used for ranking and comparison rather than as an absolute measure.[24]

Pose	Binding Affinity (kcal/mol)	RMSD from Best Pose (Å)	Key Interacting Residues (Hydrogen Bonds)	Key Interacting Residues (Hydrophobic)
1	-9.2	0.000	LEU83	ILE10, VAL18, ALA31, VAL64, PHE80, LEU134
2	-8.8	1.852	GLU81	ILE10, VAL18, ALA31, PHE80, LEU134
3	-8.5	2.104	LYS33	ILE10, ALA31, VAL64, PHE80, LEU83
Table 2: Hypothetical docking results for 2-(Dodecyloxy)benzonitrile with CDK2 (PDB: 1HCK). This data is illustrative.

Visual Inspection of Binding Poses

Quantitative scores are not sufficient; visual inspection is a critical validation step.[21] Using molecular visualization software, analyze the top-ranked poses to assess their plausibility.

• Hydrogen Bonds: Look for hydrogen bonds between the ligand and key residues in the binding pocket. The nitrile group or ether oxygen of our ligand could act as hydrogen bond acceptors.

• Hydrophobic Interactions: Given the long alkyl chain, expect significant hydrophobic interactions with nonpolar residues in the binding pocket. The dodecyl tail should be buried in a hydrophobic region.

• Steric Clashes: Ensure the ligand fits well within the pocket without significant steric clashes (atomic overlaps) with the protein.

The best pose is one that has both a favorable (low) binding energy and a chemically sensible set of interactions with functionally important residues in the active site.[23]

Beyond Docking: Molecular Dynamics Simulation

While docking provides a valuable static snapshot of a potential binding event, it often treats the protein receptor as rigid.[25] In reality, proteins are dynamic entities. Molecular Dynamics (MD) simulations can be performed after docking to validate the stability of the predicted ligand-protein complex.[26]

An MD simulation models the movement of atoms over time, providing insights into:

• Pose Stability: Does the ligand remain in the docked pose, or does it drift out of the binding pocket?[27]

• Conformational Changes: How does the protein's conformation adjust to the presence of the ligand?

• Refined Energy Calculations: MD can be used to calculate binding free energies with greater accuracy than docking scoring functions.[28]

Performing a multi-nanosecond MD simulation on the top-ranked docking pose is a robust method to increase confidence in the in silico prediction before committing to experimental validation.[25]

Conclusion

This guide has outlined a comprehensive and scientifically rigorous workflow for the in silico investigation of 2-(Dodecyloxy)benzonitrile. By following a structured approach of ligand preparation, rational target selection, meticulous protocol execution, and critical analysis of results, researchers can generate valuable hypotheses about the compound's therapeutic potential. Molecular docking, when complemented by further computational analysis like molecular dynamics, serves as a powerful, cost-effective tool to navigate the early stages of drug discovery and guide subsequent experimental studies.[29]

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• 1KE9: CYCLIN-DEPENDENT KINASE 2 (CDK2) COMPLEXED WITH 3-{[4-({[AMINO(IMINO)METHYL]AMINOSULFONYL)ANILINO]METHYLENE}-2-OXO-2,3-DIHYDRO-1H-INDOLE - RCSB PDB. [Link]

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Review of literature on 2-(Dodecyloxy)benzonitrile and related compounds

An In-Depth Technical Guide to 2-(Dodecyloxy)benzonitrile and Related Compounds

Authored by Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive review of 2-(Dodecyloxy)benzonitrile, a member of the alkoxybenzonitrile class of organic compounds. We delve into its synthesis, mechanism, and characterization, with a primary focus on the well-established Williamson ether synthesis. This document elucidates the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals. Furthermore, we explore the known and potential applications of this molecule and its structural analogs, particularly in the fields of liquid crystal technology and as a versatile intermediate in medicinal chemistry. Detailed, self-validating experimental protocols, data summary tables, and workflow diagrams are provided to ensure both theoretical understanding and practical applicability.

Introduction: The Alkoxybenzonitrile Scaffold

Alkoxybenzonitriles are a class of aromatic compounds characterized by a benzene ring substituted with both a nitrile (-C≡N) group and an alkoxy (-OR) group. The specific molecule of interest, 2-(Dodecyloxy)benzonitrile (CAS No. 186029-18-5), possesses a unique set of features that drive its chemical properties and applications[1][2].

• The Nitrile Group: The electron-withdrawing nature of the nitrile group influences the reactivity of the aromatic ring and serves as a versatile chemical handle for transformations into amines, amides, or carboxylic acids.

• The Ortho-Substitution: The placement of the alkoxy group at the ortho position (position 2) relative to the nitrile creates specific steric and electronic effects that differentiate it from its meta and para isomers.

• The Dodecyloxy Chain: The long, twelve-carbon alkyl chain (-O(CH₂)₁₁CH₃) imparts significant lipophilicity to the molecule. This feature is critical for its potential applications in materials science, such as the formation of liquid crystals, where long alkyl chains promote the self-assembly into ordered mesophases[3][4].

This guide will systematically explore the synthesis and potential utility of this compound, grounded in established chemical principles and supported by authoritative literature.

Synthesis and Mechanism: The Williamson Ether Synthesis

The most direct and widely used method for preparing 2-(Dodecyloxy)benzonitrile is the Williamson ether synthesis. Developed in the 1850s, this reaction remains one of the most reliable methods for forming ethers[5][6]. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism[6][7].

The synthesis involves two primary reactants:

• The Nucleophile: The phenoxide ion of 2-cyanophenol (also known as 2-hydroxybenzonitrile).

• The Electrophile: A dodecyl chain with a good leaving group, typically 1-bromododecane or 1-iodododecane.

Mechanistic Rationale

The reaction is initiated by deprotonating the hydroxyl group of 2-cyanophenol with a mild base, such as potassium carbonate (K₂CO₃), to form the more nucleophilic potassium 2-cyanophenoxide. This phenoxide then acts as the nucleophile, attacking the electrophilic carbon of the dodecyl halide in a backside attack, displacing the halide leaving group in a single, concerted step[6][7][8].

Causality Behind Experimental Choices:

• Choice of Base: Potassium carbonate is an ideal base for this reaction. It is strong enough to deprotonate the phenol (pKa ≈ 10) but not so strong that it would cause side reactions with the nitrile group or the solvent. Sodium hydride (NaH) is also a common choice for generating alkoxides[8].

• Choice of Alkyl Halide: A primary alkyl halide like 1-bromododecane is essential. The SN2 mechanism is highly sensitive to steric hindrance. Secondary or tertiary alkyl halides would lead to competing elimination reactions, drastically reducing the ether yield[6][7].

• Choice of Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetone is preferred. These solvents can solvate the potassium cation but do not solvate the phenoxide anion as strongly, leaving it "naked" and highly nucleophilic. They also provide a suitable medium for the SN2 reaction to proceed efficiently[9].

Synthetic Workflow Diagram

The following diagram outlines the logical flow from starting materials to the purified final product.

Caption: Workflow for the synthesis of 2-(Dodecyloxy)benzonitrile.

Spectroscopic and Analytical Characterization

Validation of the synthesis requires thorough characterization of the product. Based on the molecular structure of 2-(Dodecyloxy)benzonitrile (C₁₉H₂₉NO, Mol. Wt.: 287.44 g/mol ), the following spectroscopic signatures are expected[1][10][11].

Technique	Functional Group	Expected Signature
¹H NMR	Aromatic Protons	Multiplets in the range of δ 6.9-7.7 ppm (4H)
Methylene (-OCH₂-)	Triplet around δ 4.0-4.2 ppm (2H)
Methylene (-CH₂-) chain	Multiplets in the range of δ 1.2-1.8 ppm (~18H)
Terminal Methyl (-CH₃)	Triplet around δ 0.8-0.9 ppm (3H)
¹³C NMR	Nitrile (-C≡N)	Signal around δ 115-120 ppm
Aromatic Carbons	Signals in the range of δ 110-160 ppm
Methylene (-OCH₂-)	Signal around δ 68-70 ppm
Alkyl Chain Carbons	Signals in the range of δ 14-32 ppm
IR Spectroscopy	Nitrile (-C≡N) Stretch	Strong, sharp absorption band at ~2220-2230 cm⁻¹
C-O-C Ether Stretch	Strong absorption band at ~1240-1260 cm⁻¹ (aryl ether)
C-H (sp³) Stretch	Multiple bands at ~2850-2960 cm⁻¹
C=C (Aromatic) Stretch	Bands at ~1450-1600 cm⁻¹
Mass Spec. (EI)	Molecular Ion (M⁺)	Peak at m/z = 287

Review of Applications and Related Compounds

While 2-(Dodecyloxy)benzonitrile is primarily a research chemical, its structural motifs are found in compounds with significant applications[1].

Liquid Crystal Technology

The combination of a rigid polar head (the cyanophenyl group) and a long, flexible nonpolar tail (the dodecyloxy chain) is a classic design for calamitic (rod-like) liquid crystals[4]. Such molecules can self-assemble into ordered phases (mesophases) upon heating.

• Structural Analogy: The related compound, 4-(Dodecyloxy)benzonitrile, has been studied for its crystal structure and molecular packing, which forms a ripple-like motif conducive to ordered phases[3][12]. It is highly probable that 2-(Dodecyloxy)benzonitrile also exhibits thermotropic liquid crystalline behavior, a property valuable in electro-optic displays and sensors[13]. The long alkyl chain helps to promote the formation of smectic phases, which are more ordered than nematic phases[4].

Intermediate in Medicinal Chemistry

The benzonitrile functional group is a key building block in the synthesis of pharmaceuticals. Its parent scaffold, 2-hydroxybenzonitrile, and its derivatives have been explored for various biological activities.

• Antimicrobial and Antioxidant Activity: The precursor, 2-hydroxybenzonitrile, has reported antimicrobial properties against both Gram-positive and Gram-negative bacteria[14]. Additionally, related benzyl hydrazide derivatives have shown promising antioxidant and antibacterial activities[15].

• Enzyme Inhibition: Benzonitrile-containing scaffolds are present in molecules designed as inhibitors for various enzymes. For example, quinazolinone derivatives featuring a methyl-benzonitrile moiety have been investigated as potent inhibitors of dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes treatment[16].

• PPARγ Agonists: Thiazolidinedione derivatives, which are known peroxisome proliferator-activated receptor gamma (PPARγ) agonists used in diabetes treatment, have been synthesized using alkoxybenzyl intermediates, highlighting the utility of this chemical class[17].

• Iron Chelating Agents: Dihydroxybenzonitrile derivatives serve as key intermediates for iron chelating agents like those related to desferrithiocin, which have therapeutic potential[18].

Other Industrial Applications

Patents have disclosed the use of related compounds in oxygen scavenging compositions, which are used in packaging to extend the shelf life of products[19]. The long alkyl chain of 2-(Dodecyloxy)benzonitrile could enhance its compatibility with polymer matrices used in such applications.

Detailed Experimental Protocols

The following protocols are provided as a self-validating system, including synthesis, purification, and characterization steps.

Protocol for Synthesis of 2-(Dodecyloxy)benzonitrile

Materials:

• 2-Cyanophenol (1.0 eq)

• 1-Bromododecane (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate

• Deionized Water

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel (for chromatography)

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-cyanophenol (1.0 eq) and anhydrous DMF (approx. 10 mL per gram of 2-cyanophenol).

• Base Addition: Add finely powdered potassium carbonate (1.5 eq) to the solution. Stir the mixture at room temperature for 20 minutes. Causality: This step ensures the formation of the potassium phenoxide nucleophile before the addition of the electrophile.

• Alkyl Halide Addition: Add 1-bromododecane (1.1 eq) to the reaction mixture dropwise.

• Reaction: Heat the mixture to 80-90 °C and maintain for 8-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC), checking for the consumption of 2-cyanophenol.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing cold deionized water (approx. 10x the volume of DMF).

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with ethyl acetate. Combine the organic layers. Causality: The product is lipophilic and will partition into the organic ethyl acetate layer, leaving inorganic salts in the aqueous layer.

• Washing: Wash the combined organic layers sequentially with deionized water and then with brine. Causality: The water wash removes residual DMF, and the brine wash helps to break any emulsions and removes the bulk of the dissolved water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Protocol for Purification and Characterization

• Purification: Purify the crude product by flash column chromatography on silica gel. Elute with a gradient of hexanes and ethyl acetate (e.g., starting from 100% hexanes and gradually increasing to 5% ethyl acetate). Collect the fractions containing the pure product, as identified by TLC.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 2-(Dodecyloxy)benzonitrile as a clear oil or low-melting solid.

• Characterization: Obtain ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data to confirm the structure and purity of the final product, comparing the results with the expected values in the table above.

Conclusion and Future Outlook

2-(Dodecyloxy)benzonitrile is a readily synthesizable compound via the robust Williamson ether synthesis. Its bifunctional nature, combining a polar, reactive cyanophenyl head with a long, nonpolar alkyl tail, makes it a molecule of interest for multiple fields. While its primary current role is as a research chemical and synthetic intermediate, its potential in the development of novel liquid crystalline materials is significant. Furthermore, the broader class of alkoxybenzonitriles continues to be a fruitful area for drug discovery, suggesting that derivatives of this compound may find application in developing new therapeutic agents. Future research could focus on the systematic investigation of its mesophase behavior and the synthesis of a library of related compounds to explore structure-activity relationships in various biological assays.

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An In-depth Technical Guide to 2-(Dodecyloxy)benzonitrile: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of 2-(Dodecyloxy)benzonitrile, a specialized organic compound. While the specific discovery and a detailed historical record of this molecule are not extensively documented in readily available literature, its chemical structure and functional groups allow for a thorough analysis of its probable synthesis, physicochemical properties, and potential applications in various scientific and industrial fields. This document is intended to serve as a foundational resource for researchers and professionals in chemistry and drug development.

Introduction to 2-(Dodecyloxy)benzonitrile

2-(Dodecyloxy)benzonitrile, with the Chemical Abstracts Service (CAS) number 186029-18-5, is an aromatic organic compound.[1][2] Its structure consists of a benzonitrile core where the hydrogen at the 2-position is substituted with a dodecyloxy group (a twelve-carbon alkyl chain attached via an ether linkage). The molecular formula is C19H29NO, and it has a molecular weight of approximately 287.44 g/mol .[1][2]

The presence of both a polar nitrile group (-C≡N) and a long, nonpolar dodecyl chain gives the molecule amphiphilic characteristics, suggesting potential applications in areas requiring surface activity or solubility in both polar and nonpolar environments. The benzonitrile moiety is a common structural motif in medicinal chemistry and materials science, known for its role in various bioactive compounds and functional materials.[3]

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 2-(Dodecyloxy)benzonitrile is presented in the table below. These properties are crucial for designing experimental protocols, predicting its behavior in different environments, and assessing its potential for various applications.

Property	Value	Source
CAS Number	186029-18-5	[1][2]
Molecular Formula	C19H29NO	[1][2][4]
Molecular Weight	287.44 g/mol	[1][2]
Density	0.95 g/cm³ (predicted)	[1]
Boiling Point	412.2°C at 760 mmHg (predicted)	[1]
Refractive Index	1.497 (predicted)	[1]
Vapor Pressure	5.28E-07 mmHg at 25°C (predicted)	[1]
XlogP	7.2 (predicted)	[4]

Probable Synthesis and Methodology

Experimental Protocol: Synthesis of 2-(Dodecyloxy)benzonitrile

This protocol is a generalized procedure based on standard organic synthesis techniques for similar ether compounds.[5]

Step 1: Deprotonation of 2-Cyanophenol

• In a round-bottom flask, dissolve 2-cyanophenol in a suitable polar aprotic solvent, such as acetone or dimethylformamide (DMF).

• Add a slight molar excess of a base, such as potassium carbonate (K2CO3), to deprotonate the phenolic hydroxyl group, forming the 2-cyanophenoxide anion.

• The reaction is typically stirred at room temperature until the deprotonation is complete.

Step 2: Nucleophilic Substitution

• To the solution containing the 2-cyanophenoxide, add one molar equivalent of 1-bromododecane (or another suitable dodecyl halide).

• The reaction mixture is then heated to reflux for several hours to facilitate the SN2 reaction, where the phenoxide attacks the primary carbon of the dodecyl halide, displacing the bromide and forming the ether linkage.

Step 3: Work-up and Purification

• After the reaction is complete (monitored by thin-layer chromatography), the mixture is cooled to room temperature.

• The inorganic salts are removed by filtration.

• The solvent is removed under reduced pressure.

• The crude product is then purified, typically by column chromatography on silica gel, using a nonpolar eluent system (e.g., a mixture of hexane and ethyl acetate) to yield pure 2-(Dodecyloxy)benzonitrile.

Synthesis Workflow Diagram

Caption: Probable synthesis workflow for 2-(Dodecyloxy)benzonitrile.

Historical Context: The Significance of Benzonitriles and Alkoxybenzenes in Scientific Research

The historical importance of the core structures of 2-(Dodecyloxy)benzonitrile provides context for its potential utility.

The Rise of Benzonitrile Chemistry

Benzonitrile and its derivatives have been pivotal in the development of organic chemistry and various industries.[5] Initially explored in the context of synthetic dyes, the nitrile group's versatility as a precursor to amines, amides, and carboxylic acids has made it a valuable intermediate in organic synthesis.[5][6][7] In modern times, benzonitriles are integral to the synthesis of pharmaceuticals, agrochemicals, and materials with specific electronic properties.[3][6]

Alkoxybenzenes in Drug Discovery

The introduction of alkoxy chains to aromatic rings is a common strategy in drug design.[8][9][10][11] This modification can enhance a molecule's lipophilicity, which can improve its ability to cross cell membranes and interact with biological targets. The length of the alkyl chain can be fine-tuned to optimize pharmacokinetic and pharmacodynamic properties. The historical development of many drugs can be traced back to the systematic modification of lead compounds, often involving the introduction of alkoxy groups.[12]

Potential Applications

Based on its chemical structure, 2-(Dodecyloxy)benzonitrile has several potential applications in research and development:

• Medicinal Chemistry: The benzonitrile moiety is a known pharmacophore. The long dodecyl chain could serve as a lipid anchor, potentially targeting membrane-bound proteins or enhancing penetration into lipid-rich tissues. It could be investigated as a scaffold for the development of novel therapeutic agents.

• Materials Science: The amphiphilic nature of the molecule suggests potential use in the formation of liquid crystals or as a component in self-assembling monolayers. The nitrile group can also participate in coordination chemistry, making it a candidate for the synthesis of novel metal-organic frameworks (MOFs). A related compound, 4-(Dodecyloxy)benzonitrile, has been studied for its crystal structure and molecular packing, which forms a ripple-like motif.[13][14]

• Organic Synthesis: It can serve as a versatile intermediate for the synthesis of more complex molecules. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, and the ether linkage is generally stable to many reaction conditions.

Conclusion

2-(Dodecyloxy)benzonitrile is a compound with interesting structural features that suggest a range of potential applications, particularly in medicinal chemistry and materials science. While its specific history is not well-documented, its synthesis can be reliably predicted based on established chemical principles. This guide provides a foundational understanding of its properties and potential, serving as a starting point for further research and development. The exploration of this and similar molecules may lead to the discovery of novel drugs and materials with valuable properties.

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• 2-Cyanophenol synthesis - ChemicalBook. (n.d.).
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• Arylation of ethers, alcohols, and thioethers with 2-cyano or... - ResearchGate. (n.d.).
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An In-depth Technical Guide to the Safety, Toxicity, and Handling of 2-(Dodecyloxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Dodecyloxy)benzonitrile, identified by CAS Number 186029-18-5, is a niche aromatic nitrile ether whose utility in research and development, particularly in the synthesis of novel pharmaceutical and agrochemical compounds, is of growing interest. Its molecular structure, featuring a polar nitrile group and a long, nonpolar dodecyloxy tail, imparts unique solubility and reactivity characteristics. This guide provides a comprehensive overview of the available safety and toxicity data for 2-(Dodecyloxy)benzonitrile, offers insights into its potential hazards based on related chemical structures, and outlines best practices for its safe handling, storage, and disposal in a laboratory setting. Given the limited publicly available toxicological data for this specific compound, a conservative approach to handling is strongly recommended.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of a compound is critical for anticipating its behavior and potential for exposure.

Property	Value	Source
CAS Number	186029-18-5	Letopharm Limited[1]
Molecular Formula	C₁₉H₂₉NO	Letopharm Limited[1]
Molecular Weight	287.44 g/mol	Santa Cruz Biotechnology[2]
Density	0.95 g/cm³	Letopharm Limited[1]
Boiling Point	412.2°C at 760 mmHg	Letopharm Limited[1]
Vapor Pressure	5.28E-07 mmHg at 25°C	Letopharm Limited[1]
Refractive Index	1.497	Letopharm Limited[1]

Toxicological Profile: A Data-Driven Assessment

The toxicological profile of 2-(Dodecyloxy)benzonitrile is not extensively characterized in publicly available literature. Therefore, this section presents the known hazard classifications and discusses potential toxicities by drawing parallels with the parent compound, benzonitrile.

GHS Hazard Classification

Globally Harmonized System (GHS) classifications provide a standardized framework for communicating the hazards of chemical substances. For 2-(Dodecyloxy)benzonitrile, the following classifications have been reported:

Hazard Class	Hazard Statement	GHS Category
Acute Toxicity, Oral	H302: Harmful if swallowed	Category 4
Acute Toxicity, Dermal	H312: Harmful in contact with skin	Category 4
Skin Corrosion/Irritation	H315: Causes skin irritation	Category 2
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Category 2A
Acute Toxicity, Inhalation	H332: Harmful if inhaled	Category 4
Specific Target Organ Toxicity - Single Exposure	H335: May cause respiratory irritation	Category 3

Source: GHS 11 (Rev.11) SDS for 2-(Dodecyloxy)benzonitrile.[3]

The GHS pictograms associated with these hazards are:

Signal Word: Warning[3]

Acute Toxicity

For the parent compound, benzonitrile , the following acute toxicity data has been reported:

• Oral LD50 (rat): 690-1500 mg/kg bw.[4]

• Dermal LD50 (rat): 1200-2000 mg/kg bw.[4]

• Dermal LD50 (rabbit): 1250-1400 mg/kg bw.[4]

Symptoms of acute overexposure to benzonitrile can include headache, nausea, vomiting, weakness, confusion, dizziness, tremors, convulsions, coma, and in severe cases, death.[5]

Irritation and Sensitization

2-(Dodecyloxy)benzonitrile is classified as a skin and eye irritant, and may cause respiratory irritation.[3] Direct contact with the skin or eyes is likely to cause redness, pain, and inflammation.[2] Inhalation of vapors or aerosols may lead to irritation of the nose, throat, and lungs, potentially causing coughing and shortness of breath.[5]

There is no available data on the skin sensitization potential of 2-(Dodecyloxy)benzonitrile.

Chronic Toxicity, Carcinogenicity, Mutagenicity, and Reproductive Toxicity

A significant data gap exists for the long-term health effects of 2-(Dodecyloxy)benzonitrile. A publicly available Safety Data Sheet explicitly states "no data available" for germ cell mutagenicity, carcinogenicity, and reproductive toxicity.

For the parent compound, benzonitrile , there is also a lack of comprehensive data on these endpoints. It has not been tested for its ability to cause cancer or affect reproduction according to some sources.[5]

Given the absence of data, it is prudent to handle 2-(Dodecyloxy)benzonitrile as a substance with unknown long-term health effects and to take all necessary precautions to minimize exposure.

Hazard Communication and Safe Handling

Effective hazard communication and adherence to safe handling protocols are paramount when working with any chemical, especially one with an incomplete toxicological profile.

Precautionary Statements

The following precautionary statements are associated with the GHS classification of 2-(Dodecyloxy)benzonitrile:

• Prevention:

  • P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3]

  • P264: Wash ... thoroughly after handling.[3]

  • P270: Do not eat, drink or smoke when using this product.[3]

  • P271: Use only outdoors or in a well-ventilated area.[3]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

• Response:

  • P301+P317: IF SWALLOWED: Get medical help.[3]

  • P302+P352: IF ON SKIN: Wash with plenty of water.[3][6]

  • P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3][6]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

  • P317: Get medical help.[3]

  • P321: Specific treatment (see ... on this label).[3][6]

  • P330: Rinse mouth.[3]

  • P332+P317: If skin irritation occurs: Get medical help.[3]

  • P362+P364: Take off contaminated clothing and wash it before reuse.[3][6]

• Storage:

  • P403+P233: Store in a well-ventilated place. Keep container tightly closed.[3][6]

  • P405: Store locked up.[3][6]

• Disposal:

  • P501: Dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations, and product characteristics at time of disposal.[3]

Experimental Workflow: Safe Handling Protocol

The following step-by-step protocol should be followed to ensure the safe handling of 2-(Dodecyloxy)benzonitrile in a laboratory setting.

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Protocols & Analytical Methods

Application Notes and Protocols for the Evaluation of 2-(Dodecyloxy)benzonitrile and Related Compounds as Potential IRE1α Modulators in Cell-Based Assays

Introduction: The Unfolded Protein Response and the Critical Role of IRE1α

The endoplasmic reticulum (ER) is a vital organelle responsible for the synthesis, folding, and modification of a significant portion of the cell's proteins. A variety of physiological and pathological conditions can disrupt the ER's protein-folding capacity, leading to an accumulation of unfolded or misfolded proteins—a state known as ER stress. To counteract this, cells have evolved a sophisticated signaling network called the Unfolded Protein Response (UPR). The UPR aims to restore ER homeostasis by attenuating protein translation, upregulating the production of molecular chaperones, and enhancing ER-associated degradation (ERAD) of misfolded proteins. However, if ER stress is prolonged or severe, the UPR can switch from a pro-survival to a pro-apoptotic response, leading to programmed cell death.[1][2]

The UPR is orchestrated by three main ER-resident transmembrane proteins: Inositol-requiring enzyme 1 (IRE1α), PKR-like ER kinase (PERK), and Activating Transcription Factor 6 (ATF6).[3] IRE1α is the most conserved of these sensors and possesses both a serine/threonine kinase and an endoribonuclease (RNase) domain.[4] Upon activation by ER stress, IRE1α oligomerizes and autophosphorylates, leading to the activation of its RNase domain.[5] This RNase activity has a key substrate: the mRNA of the X-box binding protein 1 (XBP1). IRE1α unconventionally splices a 26-nucleotide intron from the XBP1 mRNA, causing a frameshift that results in the translation of a potent transcription factor, XBP1s.[6][7] XBP1s then translocates to the nucleus to upregulate genes involved in restoring ER function.[8]

Given its central role in the UPR, the IRE1α-XBP1 pathway has emerged as a critical therapeutic target in a host of diseases, including cancer, metabolic disorders, and inflammatory conditions.[4] Consequently, there is significant interest in the discovery and characterization of small molecules that can modulate IRE1α activity. Benzonitrile derivatives represent a class of organic compounds with diverse biological activities, and their potential as enzyme inhibitors is an active area of research. This guide provides a comprehensive framework for the investigation of 2-(Dodecyloxy)benzonitrile and related novel benzonitrile compounds as potential modulators of the IRE1α pathway in cell-based assays.

The IRE1α Signaling Pathway

The activation of IRE1α and the subsequent splicing of XBP1 mRNA is a hallmark of the UPR. The following diagram illustrates this critical signaling cascade.

Caption: The IRE1α signaling cascade in response to ER stress.

Experimental Protocols

Preparation of 2-(Dodecyloxy)benzonitrile for Cell-Based Assays

The physicochemical properties of a test compound are critical for its biological activity in cell culture. Benzonitrile and its derivatives are generally characterized by low solubility in aqueous media. Therefore, careful preparation of stock solutions is paramount.

Materials:

• 2-(Dodecyloxy)benzonitrile (or other test compound)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Vortex mixer

Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 2-(Dodecyloxy)benzonitrile (e.g., 10-50 mM) in 100% DMSO.

• Solubilization: Vortex the solution vigorously until the compound is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

• Working Dilutions: On the day of the experiment, thaw an aliquot of the stock solution and prepare serial dilutions in complete cell culture medium. It is crucial to ensure that the final concentration of DMSO in the culture medium does not exceed a level that affects cell viability (typically ≤ 0.5%).

XBP1 Splicing Assay by RT-PCR

This assay is the gold standard for assessing the RNase activity of IRE1α.[1] The protocol involves inducing ER stress in cells, treating them with the test compound, and then measuring the ratio of spliced (XBP1s) to unspliced (XBP1u) mRNA.

Materials:

• HeLa or other suitable cell line

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• ER stress inducer (e.g., Tunicamycin or Thapsigargin)

• Test compound (e.g., 2-(Dodecyloxy)benzonitrile)

• RNA extraction kit

• Reverse transcription kit

• PCR reagents and primers flanking the XBP1 splice site

• Agarose gel electrophoresis system

Protocol:

Day 1: Cell Seeding

• Seed cells in a 6-well plate at a density that will result in 70-80% confluency on the day of treatment.

• Incubate overnight at 37°C in a humidified atmosphere with 5% CO₂.

Day 2: Treatment

• Pre-treat the cells with various concentrations of 2-(Dodecyloxy)benzonitrile (e.g., 0.1, 1, 10 µM) for 1-2 hours. Include a vehicle control (DMSO) and a positive control inhibitor if available (e.g., 4µ8C).

• Induce ER stress by adding Tunicamycin (e.g., 5 µg/mL) or Thapsigargin (e.g., 300 nM) to the wells.

• Incubate for an additional 4-6 hours.[6]

Day 3: RNA Extraction, RT-PCR, and Analysis

• Harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

• Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• Perform PCR using primers that flank the 26-nucleotide intron of XBP1 mRNA.

• Resolve the PCR products on a 3% agarose gel. The unspliced XBP1 (XBP1u) and spliced XBP1 (XBP1s) will appear as distinct bands.[8]

• Quantify the band intensities using densitometry to determine the ratio of XBP1s to XBP1u. A reduction in this ratio in the presence of the test compound indicates inhibition of IRE1α RNase activity.

Cell Viability Assay (MTT Assay)

It is essential to determine whether the observed effects of the test compound on XBP1 splicing are due to specific inhibition of IRE1α or a general cytotoxic effect. The MTT assay is a colorimetric method for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cells seeded in a 96-well plate

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Protocol:

Day 1: Cell Seeding

• Seed cells in a 96-well plate at an optimized density (e.g., 5,000-10,000 cells/well).

• Incubate overnight.

Day 2: Treatment

• Treat the cells with a range of concentrations of 2-(Dodecyloxy)benzonitrile for the desired duration (e.g., 24, 48, or 72 hours). Include appropriate vehicle controls.

Day 4: Assay

• Add 10 µL of MTT stock solution (5 mg/mL in PBS) to each well.

• Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Carefully aspirate the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Experimental Workflow Visualization

The following diagram outlines the general workflow for evaluating a novel benzonitrile compound as a potential IRE1α inhibitor.

Caption: Workflow for characterizing a potential IRE1α inhibitor.

Data Interpretation and Summary

The following table provides a framework for interpreting the results from the described assays.

Assay	Parameter Measured	Indication of IRE1α Inhibition	Potential Confounding Factors
XBP1 Splicing Assay	Ratio of spliced XBP1 (XBP1s) to unspliced XBP1 (XBP1u) mRNA	A dose-dependent decrease in the XBP1s/XBP1u ratio upon ER stress induction.	Cytotoxicity leading to a general shutdown of cellular processes.
Cell Viability Assay (MTT)	Metabolic activity (formazan production)	Minimal reduction in cell viability at concentrations that effectively inhibit XBP1 splicing.	Compound interference with the MTT reagent or mitochondrial function.[3]

Conclusion

The protocols and framework presented in this application note provide a robust starting point for researchers and drug development professionals to investigate 2-(Dodecyloxy)benzonitrile and other novel benzonitrile derivatives as potential modulators of the IRE1α branch of the Unfolded Protein Response. By systematically evaluating the effect of these compounds on XBP1 splicing and cell viability, it is possible to identify specific inhibitors of IRE1α's RNase activity and to delineate their therapeutic potential.

References

• E, S., et al. (2017). Inhibition of IRE1α-mediated XBP1 mRNA cleavage by XBP1 reveals a novel regulatory process during the unfolded protein response. eLife. Retrieved from [Link]

• Hetz, C. (2012). The unfolded protein response: controlling cell fate decisions under ER stress and beyond.
• Wang, M., & Kaufman, R. J. (2016). The Unfolded Protein Response in Health and Disease. Annual Review of Biochemistry.

• Sciencemadness. (2020). Benzonitrile. Sciencemadness Wiki. Retrieved from [Link]

• Feldman, H. C., et al. (2016). ATP-Competitive Partial Antagonists of IRE1α's RNase Segregate Outputs of the UPR. Cell Reports. Retrieved from [Link]

• University of Rochester. (n.d.). Solvent: benzonitrile. Department of Chemistry. Retrieved from [Link]

• Nan, N., et al. (2021). Inhibition of ER stress inhibits cell viability, migration and invasion in HCC1937 and HCC1954 cells. ResearchGate. Retrieved from [Link]

• Cell Biolabs, Inc. (n.d.). Cell Viability and Cytotoxicity Assay. Cell Biolabs, Inc.. Retrieved from [Link]

• Papandreou, I., et al. (2011). Identification of an Ire1alpha endonuclease specific inhibitor with cytotoxic activity against human multiple myeloma. Blood. Retrieved from [Link]

• Google Patents. (n.d.). CN104892456A - Method for preparing benzonitrile compound. Google Patents.

• van de Bittner, G. C., et al. (2011). A quantitative method for detection of spliced X-box binding protein-1 (XBP1) mRNA as a measure of endoplasmic reticulum (ER) stress. Analytical Biochemistry. Retrieved from [Link]

• Mimura, N., et al. (2012). Blockade of XBP1 Splicing by Inhibition of IRE1 alpha Is a Promising Therapeutic Option in Multiple Myeloma. Blood. Retrieved from [Link]

• Li, X., et al. (2018). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. RSC Advances. Retrieved from [Link]

• Kanda, S., et al. (2016). Live imaging of the co-translational recruitment of XBP1 mRNA to the ER and its processing by diffuse, non-polarized IRE1α. eLife. Retrieved from [Link]

• Ghosh, R., et al. (2014). Targeting the IRE1α-XBP1 Branch of the Unfolded Protein Response in Human Diseases. Trends in Pharmacological Sciences. Retrieved from [Link]

• Kurogi, H., et al. (2024). Discovery of a Compound That Inhibits IRE1α S-Nitrosylation and Preserves the Endoplasmic Reticulum Stress Response under Nitrosative Stress. Journal of the American Chemical Society. Retrieved from [Link]

• Luitel, K., et al. (2014). Regulation of IRE1α by the small molecule inhibitor 4μ8c in hepatoma cells. European Journal of Pharmacology. Retrieved from [Link]

• ResearchGate. (n.d.). New small molecule inhibitors of UPR activation demonstrate that PERK, but not IRE1α signaling is essential for promoting adaptation and survival to hypoxia. ResearchGate. Retrieved from [Link]

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Application Notes & Protocols: High-Throughput Screening for Novel Modulators of Fatty Acid Amide Hydrolase (FAAH) using 2-(Dodecyloxy)benzonitrile as a Candidate Compound

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-(Dodecyloxy)benzonitrile as a potential modulator of Fatty Acid Amide Hydrolase (FAAH) within a high-throughput screening (HTS) framework. This document outlines the scientific rationale, a detailed experimental protocol for a fluorescence-based HTS assay, data analysis, and interpretation.

Introduction: The Therapeutic Potential of Targeting FAAH

Fatty Acid Amide Hydrolase (FAAH) is a key serine hydrolase enzyme responsible for the degradation of a class of endogenous signaling lipids called N-acylethanolamines (NAEs), most notably anandamide (AEA), the first identified endocannabinoid.[1][2] By hydrolyzing AEA, FAAH terminates its signaling, which is implicated in a wide range of physiological processes including pain perception, inflammation, anxiety, and mood regulation.[1][2][3] Inhibition of FAAH leads to elevated endogenous levels of AEA, thereby enhancing endocannabinoid signaling at cannabinoid receptors (CB1 and CB2). This mechanism of action has positioned FAAH as a promising therapeutic target for the development of novel analgesics, anxiolytics, and anti-inflammatory agents with a potentially reduced side-effect profile compared to direct-acting cannabinoid agonists.[1][4][5]

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of large chemical libraries to identify "hit" compounds that modulate a specific biological target.[6][7][8] The development of robust and sensitive HTS assays for FAAH activity is crucial for the discovery of new chemical entities with therapeutic potential.[9]

2-(Dodecyloxy)benzonitrile: A Candidate for FAAH Modulation

2-(Dodecyloxy)benzonitrile is a commercially available aromatic compound with the chemical formula C₁₉H₂₉NO.[10][11] Its structure, featuring a long dodecyl aliphatic chain attached to a benzonitrile headgroup, suggests potential interactions with enzymes that process lipid substrates, such as FAAH. The hydrophobic dodecyl chain could facilitate entry into the active site of FAAH, which accommodates the arachidonoyl chain of anandamide. While the direct biological activity of 2-(Dodecyloxy)benzonitrile has not been extensively reported, various benzonitrile derivatives have been shown to exhibit a range of biological activities.[12][13] This structural analogy provides a strong rationale for investigating 2-(Dodecyloxy)benzonitrile as a potential inhibitor of FAAH.

Physicochemical Properties of 2-(Dodecyloxy)benzonitrile:

Property	Value
Molecular Formula	C₁₉H₂₉NO
Molecular Weight	287.44 g/mol
CAS Number	186029-18-5

High-Throughput Screening Assay for FAAH Inhibition

A fluorescence-based assay is a highly suitable method for the high-throughput screening of FAAH inhibitors due to its sensitivity, simplicity, and compatibility with automated liquid handling systems.[3][9] The assay detailed below utilizes a fluorogenic substrate that is non-fluorescent until cleaved by FAAH, releasing a highly fluorescent product. A decrease in the fluorescent signal in the presence of a test compound, such as 2-(Dodecyloxy)benzonitrile, would indicate potential inhibition of FAAH activity.

Assay Principle

The core of this HTS assay is the enzymatic reaction where FAAH hydrolyzes a synthetic, non-fluorescent substrate, releasing a fluorescent reporter molecule. The rate of fluorescence increase is directly proportional to the FAAH activity. Potential inhibitors will compete with the substrate or otherwise inactivate the enzyme, leading to a reduction in the rate of fluorescence generation.

Caption: High-throughput screening workflow for FAAH inhibitors.

Data Analysis and Interpretation

• Calculate the rate of reaction (slope) for each well from the linear portion of the kinetic fluorescence data.

• Determine the percent inhibition for each concentration of 2-(Dodecyloxy)benzonitrile using the following formula:

  % Inhibition = 100 * (1 - (Slope_compound - Slope_background) / (Slope_DMSO - Slope_background))

  • Slope_compound: Rate of reaction in the presence of the test compound.

  • Slope_DMSO: Rate of reaction in the presence of the negative control (vehicle).

  • Slope_background: Rate of reaction in the absence of enzyme (or in the presence of a saturating concentration of the positive control inhibitor).

• Plot the percent inhibition against the logarithm of the compound concentration to generate a dose-response curve.

• Calculate the IC₅₀ value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) by fitting the dose-response curve to a suitable sigmoidal model.

Assay Quality Control: The robustness of the HTS assay should be validated by calculating the Z'-factor. [14]A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.

Z' = 1 - (3 * (SD_DMSO + SD_positive_control)) / |Mean_DMSO - Mean_positive_control|

Follow-up Studies and Mechanistic Elucidation

A confirmed "hit" from the primary screen, such as a reproducible IC₅₀ value for 2-(Dodecyloxy)benzonitrile, warrants further investigation.

• Selectivity Profiling: Test the compound against other serine hydrolases to determine its selectivity for FAAH.

• Mechanism of Inhibition Studies: Conduct kinetic experiments to determine if the inhibition is competitive, non-competitive, or uncompetitive.

• Cell-based Assays: Validate the activity of the compound in a cellular context by measuring its ability to increase endogenous anandamide levels in cultured cells.

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of 2-(Dodecyloxy)benzonitrile to understand the structural requirements for its inhibitory activity and to potentially improve its potency and selectivity.

Conclusion

This application note provides a detailed framework for the high-throughput screening of 2-(Dodecyloxy)benzonitrile as a potential inhibitor of Fatty Acid Amide Hydrolase. The described fluorescence-based assay is robust, scalable, and suitable for identifying novel modulators of FAAH. By following the outlined protocols and data analysis procedures, researchers can effectively evaluate the inhibitory potential of this and other candidate compounds, paving the way for the development of new therapeutics targeting the endocannabinoid system.

References

• A NIR fluorescent probe for fatty acid amide hydrolase bioimaging and its application in development of inhibitors. Journal of Materials Chemistry B (RSC Publishing). Available at: [Link]

• Development of highly sensitive fluorescent assays for fatty acid amide hydrolase. PubMed. Available at: [Link]

• Monofluorophore-based Two-Photon Ratiometric Fluorescent Probe for the Quantitative Imaging of Fatty Acid Amide Hydrolase in Live Neurons and Mouse Brain Tissues. ACS Sensors. Available at: [Link]

• Clickable, photoreactive inhibitors to probe the active site microenvironment of fatty acid amide hydrolase. PMC - NIH. Available at: [Link]

• Fatty Acid Amide Hydrolase (FAAH) Activity Assay Kit (Fluorometric). BioVision Inc. Available at: [Link]

• High Throughput LC-MS Platform for Large Scale Screening of Bioactive Polar Lipids in Human Plasma and Serum. Journal of Proteome Research - ACS Publications. Available at: [Link]

• The chemical structure of some biologically important benzonitrile derivatives. ResearchGate. Available at: [Link]

• A High-Throughput Screening-Compatible Strategy for the Identification of Inositol Pyrophosphate Kinase Inhibitors. PMC - NIH. Available at: [Link]

• High-throughput screening assays for the identification of chemical probes. ResearchGate. Available at: [Link]

• The Application of Phenotypic High-Throughput Screening Techniques to Cardiovascular Research. PMC - NIH. Available at: [Link]

• High-Throughput Screening of TRPC Channel Ligands Using Cell-Based Assays. NCBI. Available at: [Link]

• Fatty acid amide hydrolase inhibition heightens anandamide signaling without producing reinforcing effects in primates. PMC - PubMed Central. Available at: [Link]

• Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers. PubMed Central. Available at: [Link]

• 2-(dodecyloxy)benzonitrile (C19H29NO). PubChem. Available at: [Link]

• Antiviral activity and mechanism of action of 2-(3,4-dichlorophenoxy)-5-nitrobenzonitrile (MDL-860). PubMed. Available at: [Link]

• Antiviral activity and mechanism of action of 2-(3,4-dichlorophenoxy)-5-nitrobenzonitrile (MDL-860). PMC - NIH. Available at: [Link]

• 4-(Dodecyloxy)benzonitrile. PMC - NIH. Available at: [Link]

• 2-(Benzyloxy)benzonitrile | C14H11NO | CID 2064024. PubChem - NIH. Available at: [Link]

• 2-Amino-5-arylbenzoxazole derivatives as potent inhibitors of fatty acid amide hydrolase (FAAH). MedChemComm (RSC Publishing). Available at: [Link]

• High-Throughput Screening (HTS) in Drug Discovery: Approaches and Applications. Hilaris Publisher. Available at: [Link]

• Fatty Acid Amide Hydrolase (FAAH) Inhibition Plays a Key Role in Counteracting Acute Lung Injury. MDPI. Available at: [Link]

• Study of Cytotoxic Effects of Benzonitrile Pesticides. SciSpace. Available at: [Link]

• Inhibitors of Fatty Acid Amide Hydrolase and Monoacylglycerol Lipase: New Targets for Future Antidepressants. PMC - PubMed Central. Available at: [Link]

• Overview of high-throughput screening. PubMed. Available at: [Link]

• High-Throughput Screening: today's biochemical and cell-based approaches. PubMed. Available at: [Link]

• Application of high-throughput affinity-selection mass spectrometry for screening of chemical compound libraries in lead discovery. PubMed. Available at: [Link]

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Application Notes: The Unsuitability of 2-(Dodecyloxy)benzonitrile as a Molecular Probe and Guide to Selecting Effective Alternatives

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Initial investigations into the potential of 2-(Dodecyloxy)benzonitrile as a molecular probe for studying biological membranes, particularly lipid rafts and membrane fluidity, have concluded that this compound is not a suitable candidate for such applications. This determination is based on a comprehensive review of available scientific literature, which reveals a critical deficiency: the absence of an intrinsic fluorophore or a solvatochromic moiety within its molecular structure. This document elucidates the fundamental principles of molecular probe design and provides a guide to selecting and utilizing validated, effective probes for membrane research.

I. The Critical Flaw: Why 2-(Dodecyloxy)benzonitrile Fails as a Molecular Probe

A molecular probe, by definition, must possess a reporter group that provides a measurable signal in response to its environment. In the context of fluorescence-based membrane studies, this reporter is a fluorophore—a chemical structure capable of absorbing light at a specific wavelength and emitting it at a longer wavelength. Furthermore, for a probe to be informative about its surroundings, its fluorescent properties (such as emission spectrum, quantum yield, or lifetime) should be sensitive to the local environment, a phenomenon known as solvatochromism.

2-(Dodecyloxy)benzonitrile consists of a dodecyl chain, which provides the necessary lipophilicity to anchor within a lipid bilayer, and a 2-cyanophenoxy headgroup. While the benzonitrile moiety can exhibit some solvent-dependent vibrational shifts in its nitrile group, it is not a recognized fluorophore and does not possess the characteristics of an environmentally sensitive dye required for robust fluorescence-based membrane analysis. Searches of scientific databases and chemical supplier information do not indicate any inherent fluorescent properties for 2-(dodecyloxy)benzonitrile or its simpler analogs like 2-methoxybenzonitrile and 2-ethoxybenzonitrile.

Therefore, attempting to use 2-(Dodecyloxy)benzonitrile as a fluorescent molecular probe would be a futile endeavor, as it lacks the fundamental capability to generate a fluorescence signal.

II. The Blueprint of an Effective Membrane Probe: Core Design Principles

The design of a successful fluorescent membrane probe hinges on the integration of two key components: a lipophilic anchor and an environmentally sensitive headgroup.[1][2][3]

• The Lipophilic Anchor: This is typically a hydrocarbon chain, such as an alkyl or acyl chain, that facilitates the partitioning and stable insertion of the probe into the lipid bilayer of a cell membrane or artificial vesicle. The length and nature of this anchor can influence the probe's localization within the membrane.

• The Environmentally Sensitive Headgroup (Fluorophore): This is the functional core of the probe. Its fluorescence properties change in response to the physicochemical characteristics of its immediate surroundings. Key environmental parameters that effective membrane probes can sense include:

  • Polarity: The headgroup's emission spectrum may shift to shorter (blue shift) or longer (red shift) wavelengths depending on the polarity of the local environment. This is crucial for distinguishing between the highly ordered and less polar environment of a lipid raft and the more fluid and polar environment of the surrounding bilayer.

  • Viscosity: The fluorescence intensity or lifetime of some probes, known as molecular rotors, is sensitive to the microviscosity of the membrane, providing a measure of membrane fluidity.[4]

  • Hydration: The degree of water penetration into the bilayer can also influence the fluorescence of certain probes.

The following diagram illustrates the general architecture of a fluorescent membrane probe and its interaction with a lipid bilayer.

Caption: General architecture of a fluorescent membrane probe.

III. Recommended Alternative Probes for Membrane Analysis

For researchers aiming to study membrane fluidity and lipid rafts, several well-validated and commercially available fluorescent probes are recommended.

A. Laurdan: A Gold Standard for Membrane Fluidity and Lipid Order

Laurdan (6-dodecanoyl-2-dimethylaminonaphthalene) is a classic example of an environmentally sensitive membrane probe. Its fluorescence emission is highly sensitive to the phase state of the lipid bilayer.

• Mechanism of Action: In a fluid, disordered membrane phase, water molecules can penetrate the bilayer and interact with the naphthalene moiety of Laurdan. This leads to a relaxation of the excited state and a red-shifted emission maximum (around 490 nm). In a more ordered, gel-like or liquid-ordered (raft) phase, water penetration is restricted. This results in a blue-shifted emission maximum (around 440 nm).

• Data Analysis: The spectral shift of Laurdan is quantified by calculating the Generalized Polarization (GP) value, which is a ratiometric measure of the emission intensities at the two characteristic wavelengths.

  GP = (I440 - I490) / (I440 + I490)

  Higher GP values correspond to a more ordered, less fluid membrane environment.

B. Nile Red: A Versatile Probe for Lipid Environments

Nile Red (9-diethylamino-5H-benzo[α]phenoxazin-5-one) is another widely used solvatochromic dye. It is highly fluorescent in hydrophobic environments but its fluorescence is quenched in aqueous media.

• Mechanism of Action: Nile Red's emission spectrum is strongly dependent on the polarity of its environment. In non-polar environments like the core of a lipid droplet or the hydrophobic region of a membrane, it exhibits strong fluorescence with an emission maximum that shifts to shorter wavelengths in more non-polar environments.

• Applications: While commonly used to stain intracellular lipid droplets, Nile Red can also be used to probe the hydrophobicity of different membrane domains.

IV. General Protocols for Using Fluorescent Membrane Probes

The following are generalized protocols for staining cells with Laurdan or Nile Red. It is essential to optimize concentrations and incubation times for specific cell types and experimental conditions.

Protocol 1: Staining Cells with Laurdan for Membrane Fluidity Analysis

• Prepare a Laurdan Stock Solution: Dissolve Laurdan in a suitable organic solvent (e.g., DMSO or ethanol) to a concentration of 1-5 mM. Store the stock solution protected from light at -20°C.

• Cell Preparation: Culture cells to the desired confluency on a suitable imaging substrate (e.g., glass-bottom dishes or coverslips).

• Staining:

  • Dilute the Laurdan stock solution in serum-free cell culture medium to a final working concentration of 5-10 µM.

  • Remove the culture medium from the cells and wash once with phosphate-buffered saline (PBS).

  • Add the Laurdan staining solution to the cells and incubate for 30-60 minutes at 37°C, protected from light.

• Washing: Remove the staining solution and wash the cells twice with PBS or fresh medium.

• Imaging:

  • Image the cells using a fluorescence microscope equipped with two emission channels.

  • Excite the Laurdan at approximately 350-400 nm.

  • Collect emission simultaneously in two channels: one centered around 440 nm (for the ordered phase) and the other around 490 nm (for the disordered phase).

  • Calculate the GP image pixel by pixel using the formula provided above.

Caption: Workflow for Laurdan staining and analysis.

Protocol 2: Staining Cells with Nile Red for Lipid Droplet and Membrane Visualization

• Prepare a Nile Red Stock Solution: Dissolve Nile Red in a suitable organic solvent (e.g., DMSO or acetone) to a concentration of 0.5-1 mg/mL. Store the stock solution protected from light at -20°C.

• Cell Preparation: Culture and fix cells as required for your experiment. Nile Red can be used on both live and fixed cells.

• Staining:

  • Dilute the Nile Red stock solution in PBS or an appropriate buffer to a final working concentration of 0.1-1.0 µg/mL.

  • Add the staining solution to the cells and incubate for 5-15 minutes at room temperature or 37°C, protected from light.

• Washing: Gently wash the cells with PBS.

• Imaging:

  • Mount the coverslip with an appropriate mounting medium.

  • Image the cells using a fluorescence microscope.

  • Excite Nile Red at around 488-550 nm.

  • Collect emission in the range of 550-650 nm. Lipid droplets will appear as brightly fluorescent structures.

V. Conclusion

While 2-(Dodecyloxy)benzonitrile possesses a lipophilic tail suitable for membrane insertion, its lack of an intrinsic, environmentally sensitive fluorophore renders it unsuitable for use as a molecular probe in fluorescence-based membrane studies. Researchers seeking to investigate membrane properties such as fluidity and the presence of lipid rafts should turn to well-characterized and validated probes like Laurdan and Nile Red. Understanding the fundamental design principles of molecular probes is paramount for selecting the appropriate tools to generate reliable and meaningful data in cell biology and drug development.

References

• Fluorescent Probes for Lipid Rafts: From Model Membranes to Living Cells. (2025). ResearchGate. [Link]

• Fluorescent Probes for Lipid Membranes: From the Cell Surface to Organelles. (2022). ACS Publications. [Link]

• Design strategies for organelle-selective fluorescent probes: where to start?. (n.d.). PMC. [Link]

• The Design Principles of Small-Molecule Fluorescent Probes for the Detection of Anions. (n.d.). ResearchGate. [Link]

• The Design and Use of Fluorescent Probes for Membrane Studies. (n.d.). SciSpace. [Link]

• Monitoring Biophysical Properties of Lipid Membranes by Environment-Sensitive Fluorescent Probes. (n.d.). PMC. [Link]

• Design principle and sensing mechanism of fluorescent probes targeting enzymes. (n.d.). ResearchGate. [Link]

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Application Notes and Protocols: 2-(Dodecyloxy)benzonitrile as a Potential Inhibitor of Fatty Acid Amide Hydrolase (FAAH)

Document ID: AN-FAAH-2DBN-202601

For Research Use Only. Not for use in diagnostic procedures.

Abstract

Fatty Acid Amide Hydrolase (FAAH) is a pivotal enzyme in the endocannabinoid system, primarily responsible for the degradation of anandamide and other bioactive fatty acid amides.[1] Its inhibition is a validated therapeutic strategy for managing pain, anxiety, and inflammatory disorders.[1] This document introduces 2-(Dodecyloxy)benzonitrile, a compound featuring a long lipophilic alkyl chain and an aromatic nitrile moiety. These structural characteristics suggest its potential as a modulator of enzymes with deep, hydrophobic substrate-binding channels, making FAAH a plausible, albeit heretofore unexplored, target. We present a comprehensive guide for researchers to investigate the inhibitory potential of 2-(Dodecyloxy)benzonitrile against FAAH, detailing its hypothesized mechanism of action and providing robust, validated protocols for its characterization.

Introduction: The Rationale for Targeting FAAH

Fatty Acid Amide Hydrolase (FAAH) is an integral membrane-bound serine hydrolase that terminates the signaling of a class of endogenous lipid transmitters, most notably the endocannabinoid anandamide (AEA).[1][2] By hydrolyzing AEA into arachidonic acid and ethanolamine, FAAH effectively regulates the tone of the endocannabinoid system.[3] Pharmacological inhibition of FAAH elevates endogenous anandamide levels, thereby potentiating its analgesic, anxiolytic, and anti-inflammatory effects without the psychotropic side effects associated with direct cannabinoid receptor agonists.[4][5] This makes FAAH a highly attractive therapeutic target.

The active site of FAAH is characterized by a unique Ser-Ser-Lys catalytic triad and features a deep, hydrophobic "acyl chain binding" pocket that accommodates the long alkyl chains of its substrates.[2][3] The structural features of many potent FAAH inhibitors include a long fatty acid-like tail connected to a warhead group that interacts with the catalytic serine residues.[6]

2-(Dodecyloxy)benzonitrile presents a compelling structural motif for potential FAAH inhibition. Its C12 dodecyloxy tail is of sufficient length to occupy the hydrophobic acyl chain-binding pocket, a feature known to be critical for substrate and inhibitor recognition.[7] While the benzonitrile group is not a classic covalent warhead, it may engage in non-covalent interactions within the active site, potentially leading to reversible inhibition. This application note provides the necessary framework and detailed protocols to test this hypothesis.

Physicochemical Properties and Data Presentation

All quantitative data should be meticulously recorded. The following tables provide a summary of the compound's properties and a template for presenting inhibition data.

Table 1: Physicochemical Properties of 2-(Dodecyloxy)benzonitrile

Property	Value	Source
Molecular Formula	C₁₉H₂₉NO	PubChem
Molecular Weight	287.44 g/mol	PubChem
CAS Number	186029-18-5	SCBT
Appearance	White to off-white solid	Generic
Solubility	Soluble in DMSO, Ethanol	Generic
Predicted XlogP	7.2	PubChem

Table 2: Template for Comparative Inhibitory Potency against Human FAAH

Compound	Inhibition Type	IC₅₀ (nM)	Notes
2-(Dodecyloxy)benzonitrile	To be determined	To be determined	Test Compound
URB597	Irreversible (Covalent)	4.6	Potent, well-characterized inhibitor.[8]
PF-3845	Irreversible (Covalent)	7.2 (human)	Clinically investigated inhibitor.[8]
OL-135	Reversible	4.7	Reversible inhibitor standard.[8]

Hypothesized Mechanism of Action and Pathway Visualization

FAAH utilizes a catalytic triad composed of Ser241, Ser217, and Lys142. The catalytic cycle begins with the nucleophilic attack of Ser241 on the carbonyl carbon of the substrate amide bond.[2] This forms a tetrahedral intermediate, which then collapses, releasing the amine portion of the substrate and forming a covalent acyl-enzyme intermediate. Finally, this intermediate is hydrolyzed by a water molecule to release the fatty acid and regenerate the active enzyme.[2]

We hypothesize that 2-(Dodecyloxy)benzonitrile acts as a reversible, competitive inhibitor . The long dodecyloxy tail is predicted to anchor the molecule within the hydrophobic acyl chain-binding channel. The benzonitrile headgroup could then occupy the active site, sterically hindering the approach of the natural substrate (e.g., anandamide) and potentially forming non-covalent interactions (e.g., π-stacking, hydrophobic interactions) with key residues, thereby preventing catalysis.

Caption: FAAH catalytic cycle and hypothesized competitive inhibition.

Experimental Protocols

To ensure data integrity, all experiments must include appropriate controls: a vehicle control (e.g., DMSO), a positive control inhibitor (e.g., URB597), and a no-enzyme control for background fluorescence.

4.1. Primary Protocol: Fluorometric FAAH Inhibition Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀) of 2-(Dodecyloxy)benzonitrile by measuring the enzymatic hydrolysis of a fluorogenic substrate. The principle relies on FAAH cleaving a non-fluorescent substrate, such as arachidonoyl-7-amino-4-methylcoumarin amide (AAMCA), to release the highly fluorescent 7-amino-4-methylcoumarin (AMC).[9][10]

Materials:

• Recombinant human FAAH (microsomal preparation)

• FAAH Assay Buffer (125 mM Tris-HCl, 1 mM EDTA, pH 9.0)[10]

• AAMCA substrate (stock in DMSO)

• 2-(Dodecyloxy)benzonitrile (stock in DMSO)

• URB597 (positive control, stock in DMSO)

• 96-well, opaque, flat-bottom microplates (e.g., black plates for fluorescence)

• Fluorescence microplate reader (Excitation: 340-360 nm, Emission: 450-465 nm)[10]

Step-by-Step Methodology:

• Reagent Preparation:

  • Thaw all reagents on ice.

  • Prepare a working solution of FAAH enzyme in chilled FAAH Assay Buffer to the desired concentration. The final concentration should yield a robust linear signal within the assay timeframe.

  • Prepare serial dilutions of 2-(Dodecyloxy)benzonitrile and URB597 in FAAH Assay Buffer. A common starting range is from 100 µM down to 0.1 nM. Ensure the final DMSO concentration in the assay is consistent across all wells and does not exceed 1%.

• Assay Plate Setup:

  • To the wells of a 96-well plate, add 170 µL of FAAH Assay Buffer.

  • Add 10 µL of the diluted test compound, positive control, or vehicle (for 100% activity wells).

  • Rationale: This pre-dilution step ensures rapid and uniform mixing when the enzyme is added.

• Pre-incubation:

  • Add 10 µL of the diluted FAAH enzyme solution to all wells except the "no-enzyme" background controls. For background wells, add 10 µL of FAAH Assay Buffer.

  • Mix gently and incubate the plate for 15 minutes at 37°C.

  • Causality: This pre-incubation step allows the inhibitor to bind to the enzyme before the substrate is introduced. This is critical for accurately determining the potency of reversible inhibitors and is necessary for time-dependent irreversible inhibitors.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 10 µL of the AAMCA substrate solution to all wells. The final substrate concentration should be at or near its Kₘ value for the enzyme.

  • Immediately place the plate in the fluorescence reader, pre-heated to 37°C.

  • Measure the fluorescence intensity kinetically for 15-30 minutes, with readings every 60 seconds.

  • Self-Validation: The reaction rate (increase in fluorescence over time) for the vehicle control should be linear during the measurement period. Non-linearity may indicate substrate depletion or enzyme instability.

• Data Analysis:

  • For each well, calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve).

  • Subtract the average rate of the "no-enzyme" background wells from all other wells.

  • Calculate the percent inhibition for each inhibitor concentration using the formula: % Inhibition = 100 * (1 - (Rate_Inhibitor / Rate_Vehicle))

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Caption: Workflow for the fluorometric FAAH inhibition assay.

4.2. Secondary Protocol: Cell-Based FAAH Activity Assay

To assess the compound's activity in a physiological context, a cell-based assay is recommended. This protocol measures FAAH activity in cell lysates after treating intact cells with the inhibitor.[11]

Methodology Outline:

• Cell Culture and Treatment:

  • Seed cells expressing FAAH (e.g., HEK293 cells overexpressing human FAAH, or neuroblastoma cell lines like N18TG2) in a 96-well plate.[1]

  • After 24 hours, treat the cells with various concentrations of 2-(Dodecyloxy)benzonitrile for a defined period (e.g., 1-4 hours).

• Cell Lysis:

  • Wash the cells with cold PBS and lyse them using a suitable lysis buffer (e.g., Tris-HCl with a mild detergent).

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the FAAH enzyme.[11]

• FAAH Activity Measurement:

  • Determine the protein concentration of each lysate to normalize the activity.

  • Perform the fluorometric FAAH activity assay as described in Protocol 4.1, using the cell lysate as the enzyme source.

• Data Analysis:

  • Calculate the IC₅₀ value based on the reduction of FAAH activity in lysates from treated cells compared to vehicle-treated cells. This value reflects the compound's ability to cross the cell membrane and inhibit the intracellular enzyme.

References

• Ahn, K., McKinney, M. K., & Cravatt, B. F. (2008). Enzymatic pathways that regulate endocannabinoid signalling in the nervous system. Chemical Reviews, 108(5), 1687–1707.

• Boger, D. L., & Miyauchi, H. (2010). The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH). Journal of Medicinal Chemistry, 53(9), 3369–3400.

• Ahn, K., Johnson, D. S., & Cravatt, B. F. (2009). Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders. Expert Opinion on Drug Discovery, 4(1), 11–29.

• Godlewski, G., Alapafuja, S. O., Bátkai, S., et al. (2010). NOVEL INHIBITOR OF FATTY ACID AMIDE HYDROLASE NORMALIZES CARDIOVASCULAR FUNCTION IN HYPERTENSION WITHOUT ADVERSE METABOLIC EFFECTS. Cell Metabolism, 12(5), 517–527.

• BenchChem. (2025). Developing a Cell-Based Assay with FAAH-IN-2: Application Notes and Protocols. BenchChem Technical Guides.

• Santa Cruz Biotechnology, Inc. 2-(Dodecyloxy)benzonitrile | CAS 186029-18-5.

• Fowler, C. J. (2001). Structure−activity relationship studies on arvanil looking at a combination of VR1 and CB1 agonism, AEA transport, and FAAH inhibition. Journal of Pharmacology and Experimental Therapeutics, 296(2), 374-380.

• Patsnap. (2024). What are FAAH inhibitors and how do they work?. Patsnap Synapse.

• PubChem. 2-(dodecyloxy)benzonitrile.

• Springer Nature Experiments. (2023). Fluorimetric Assay of FAAH Activity.

• Strain Genie. (2020). FAAH – The enzyme that breaks down Anandamide.

• Tenti, G., et al. (2021). Identifying FAAH Inhibitors as New Therapeutic Options for the Treatment of Chronic Pain through Drug Repurposing. International Journal of Molecular Sciences, 22(24), 13426.

• Cayman Chemical. (n.d.). Fatty Acid Amide Hydrolase Inhibitor Screening Assay Kit Booklet.

• BenchChem. (2025). An In-depth Technical Guide to Fatty Acid Amide Hydrolase (FAAH) and its Interaction with Oleyl Palmitamide. BenchChem Technical Guides.

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Application Note: Measuring the Binding Affinity of 2-(Dodecyloxy)benzonitrile

Date:  January 13, 2026

Topic ID:  AN-2026-0113-LIG

Abstract

This guide provides a comprehensive framework for determining the binding affinity of 2-(Dodecyloxy)benzonitrile, a small molecule characterized by significant hydrophobicity due to its C12 alkyl chain. Given that this compound may not have a predetermined biological target, this document outlines a strategic workflow, beginning with initial screening to identify potential protein partners and progressing to detailed, quantitative characterization of the binding interaction. We present protocols for four state-of-the-art biophysical techniques: Differential Scanning Fluorimetry (DSF), Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and MicroScale Thermophoresis (MST). Special emphasis is placed on addressing the technical challenges inherent to hydrophobic ligands, such as solubility, aggregation, and non-specific binding, to ensure the generation of robust and reliable data.

Introduction: The Challenge of a Hydrophobic Ligand

2-(Dodecyloxy)benzonitrile is an organic molecule with a molecular weight of 287.44 g/mol and a predicted LogP of approximately 7.2, indicating very low aqueous solubility.[1][2] Its structure, featuring a long dodecyl ether chain, presents a significant challenge for traditional biophysical assays. Such hydrophobic compounds are prone to several issues that can confound binding data:

• Poor Aqueous Solubility: Requiring the use of organic co-solvents like dimethyl sulfoxide (DMSO), which must be carefully controlled.[3]

• Promiscuity and Non-Specific Binding: The hydrophobic tail can interact non-specifically with surfaces or hydrophobic patches on proteins, leading to false-positive signals.[4]

• Colloidal Aggregation: At concentrations relevant for binding assays, the compound may form colloidal aggregates that can sequester and inhibit proteins through a non-stoichiometric, artifactual mechanism.[5][6]

Therefore, a successful investigation requires not only the selection of appropriate techniques but also the implementation of rigorous controls to rule out these potential artifacts. This guide is structured to navigate researchers through this process systematically.

Strategic Workflow for Affinity Measurement

For a ligand with an unknown or unconfirmed target, a multi-step approach is essential. The process begins with high-throughput screening methods to identify potential binding partners and progresses to more labor-intensive, high-resolution techniques for precise affinity and kinetic characterization.

Figure 2. Workflow and data output of an ITC experiment.

• Sample Preparation (Critical Step):

  • Dialysis: Both protein and ligand solutions MUST be in identical, exhaustively dialyzed buffer to minimize heats of dilution. [7]A suitable buffer would be 20 mM Phosphate or HEPES, 150 mM NaCl, pH 7.4.

  • Ligand Solution: Dissolve 2-(Dodecyloxy)benzonitrile in 100% DMSO, then dilute into the final, matched assay buffer. The final DMSO concentration should be as low as possible (<5%) and identical in both the syringe and cell solutions. [7] * Concentrations: A general starting point is to have the protein in the cell at a concentration of 10-20 µM and the ligand in the syringe at 10-15 times this concentration (100-300 µM).

  • Degassing: Thoroughly degas both solutions immediately before the run to prevent bubbles.

• Experimental Setup:

  • Perform an initial control titration by injecting the ligand solution into buffer alone to measure the heat of dilution. This will be subtracted from the main experiment.

  • Equilibrate the instrument to the desired temperature (typically 25 °C).

  • Load the protein into the sample cell (~200-300 µL) and the ligand into the injection syringe (~40-100 µL).

• Data Acquisition:

  • Set up a titration sequence of 15-25 injections of 1.5-2.5 µL each, with sufficient spacing between injections (e.g., 150 seconds) to allow a return to baseline.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change.

  • Subtract the heat of dilution from the control run.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to extract Kd, n, and ΔH.

Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free optical technique that provides real-time data on binding kinetics. [8][9] Principle: A protein (ligand) is immobilized on a gold-coated sensor chip. A solution containing the binding partner (analyte) is flowed over the surface. Binding events cause a change in the refractive index at the sensor surface, which is detected in real-time as a change in Resonance Units (RU).

Data Output:

• Association rate constant (kon): How quickly the complex forms.

• Dissociation rate constant (koff): How quickly the complex falls apart.

• Equilibrium Dissociation Constant (Kd): Calculated as koff/kon. [10]

• Sensor Chip Preparation:

  • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

  • Immobilize the purified target protein to the chip surface using a standard coupling chemistry (e.g., EDC/NHS amine coupling). Aim for a low-to-moderate immobilization density (e.g., 2000-5000 RU) to minimize mass transport effects.

  • A reference flow cell should be activated and deactivated without protein immobilization to serve as a control for non-specific binding and bulk refractive index changes. [11]

• Analyte Preparation:

  • Prepare a stock solution of 2-(Dodecyloxy)benzonitrile in 100% DMSO.

  • Create a serial dilution of the analyte in running buffer (e.g., HBS-EP+). The final DMSO concentration must be precisely matched across all analyte concentrations and the running buffer. [12]A typical concentration series might range from 100 nM to 20 µM.

• Data Acquisition (Kinetics/Affinity Analysis):

  • Flow the running buffer over both flow cells until a stable baseline is achieved.

  • Inject the lowest concentration of analyte over both flow cells for a set association time (e.g., 120 seconds).

  • Switch back to flowing running buffer to monitor the dissociation phase (e.g., 300 seconds).

  • After dissociation, inject a regeneration solution (if necessary, e.g., a short pulse of 50 mM NaOH) to remove any remaining bound analyte.

  • Repeat the cycle for each concentration in the series, including a zero-analyte (buffer only) injection for double referencing.

• Data Analysis:

  • Subtract the signal from the reference flow cell from the active flow cell signal.

  • Subtract the signal from the buffer-only injection (double referencing).

  • Globally fit the resulting sensorgrams for all concentrations to a suitable binding model (e.g., 1:1 Langmuir binding) to determine kon, koff, and Kd.

MicroScale Thermophoresis (MST)

MST is a solution-based method that measures binding by detecting changes in molecular motion along a microscopic temperature gradient. [13][14]It is highly sensitive and consumes very little sample.

Principle: A fluorescently labeled molecule (typically the protein) moves in a temperature gradient (thermophoresis). This movement is dependent on its size, charge, and hydration shell. [15]When a ligand binds, one or more of these properties change, altering the thermophoretic movement, which is detected as a change in fluorescence in the heated spot. [16] Data Output:

• Dissociation Constant (Kd): Determined from a dose-response curve. [17]

• Protein Labeling:

  • If the protein has no intrinsic fluorescence (tryptophan), it must be fluorescently labeled. Use a commercial amine-reactive (e.g., NHS-ester) or cysteine-reactive (maleimide) fluorescent dye kit (e.g., RED-NHS).

  • Follow the manufacturer's protocol to label the protein. Remove excess free dye using a spin desalting column.

• Sample Preparation:

  • Prepare a 16-point serial dilution (1:1) of the 2-(Dodecyloxy)benzonitrile ligand in assay buffer (e.g., PBS with 0.05% Tween-20). The highest concentration should be at least two orders of magnitude above the expected Kd.

  • The final DMSO concentration must be kept constant across all dilutions.

  • Mix each ligand dilution with a constant concentration of the fluorescently labeled protein (typically in the low nM range).

• Data Acquisition:

  • Load the samples (~10 µL each) into the appropriate MST capillaries.

  • Place the capillaries into the MST instrument.

  • The instrument will apply an IR laser to create a temperature gradient and measure the fluorescence change over time for each capillary.

• Data Analysis:

  • The software calculates the change in normalized fluorescence (ΔFnorm) for each sample.

  • Plot ΔFnorm against the logarithm of the ligand concentration.

  • Fit the resulting dose-response curve to the Kd model to determine the binding affinity.

Mandatory Controls for Hydrophobic Ligands

For a compound like 2-(Dodecyloxy)benzonitrile, standard binding experiments are insufficient. The following controls are essential to ensure the observed interaction is specific and not an artifact.

• Aggregation Test (Dynamic Light Scattering - DLS):

  • Purpose: To determine if the compound forms aggregates at assay concentrations.

  • Method: Prepare the ligand at the highest concentration used in the binding assay in the final assay buffer. Analyze the sample using a DLS instrument. The presence of large, polydisperse particles is indicative of aggregation. [18]The experiment should be repeated in the presence of a non-ionic detergent (e.g., 0.05% Tween-20) to see if the aggregates are disrupted. [5]

• Detergent Sensitivity:

  • Purpose: Colloidal aggregates are often disrupted by detergents. A true 1:1 binding interaction should be less sensitive.

  • Method: Repeat a key binding measurement (e.g., a single-point SPR injection or a full MST curve) in the presence of a small amount of non-ionic detergent (e.g., 0.01-0.05% Tween-20). A dramatic loss of signal or a large rightward shift in apparent affinity suggests the original signal was due to aggregation. [6]

• Orthogonal Assay Confirmation:

  • Purpose: To confirm the binding interaction using a technique with a different physical principle.

  • Method: If a hit is identified and quantified by SPR (an immobilization-based technique), it should be confirmed with a solution-based method like ITC or MST to rule out surface-specific artifacts. [19]

• Specificity and Competition:

  • Purpose: To ensure binding is specific to the target protein.

  • Method: In an SPR or MST experiment, show that an excess of an unlabeled, known binder (if one exists) can compete away the signal from 2-(Dodecyloxy)benzonitrile. Alternatively, show that the ligand does not bind to an irrelevant control protein (e.g., Bovine Serum Albumin, BSA). [20]

Summary and Technique Comparison

Choosing the right technique depends on the experimental goals, available equipment, and the nature of the interacting partners.

Feature	Differential Scanning Fluorimetry (DSF)	Isothermal Titration Calorimetry (ITC)	Surface Plasmon Resonance (SPR)	MicroScale Thermophoresis (MST)
Primary Output	Thermal Stability (ΔTm)	Affinity (Kd), Thermodynamics (ΔH, ΔS, n)	Affinity (Kd), Kinetics (kon, koff)	Affinity (Kd)
Principle	Protein Unfolding	Heat Change	Refractive Index Change	Thermophoresis
Labeling Required?	No (uses dye)	No	No	Yes (for protein, unless Trp)
Immobilization?	No	No	Yes (for protein)	No
Throughput	High	Low	Medium	High
Sample Consumption	Low	High	Medium	Very Low
Key Advantage	Excellent for initial screening	Complete thermodynamic profile	Real-time kinetic data	Works in complex solutions, low sample use
Key Limitation	Indirect; no direct Kd	High sample use; sensitive to buffer mismatch	Potential surface artifacts	Requires fluorescence labeling

References

• Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation. British journal of pharmacology, 161(6), 1219–1237. [Link]

• Wienken, C. J., Baaske, P., Rothbauer, U., Braun, D., & Duhr, S. (2010). Protein-binding assays in biological liquids using microscale thermophoresis. Nature communications, 1(1), 100. [Link]

• Turnbull, G., & Daranas, A. H. (2003). On the use of surface plasmon resonance to characterize the interaction of proteins with carbohydrate-based ligands. Journal of Molecular Recognition, 16(5), 281-292. [Link]

• Jerabek-Willemsen, M., Wienken, C. J., Braun, D., Baaske, P., & Duhr, S. (2014). Molecular interaction studies using microscale thermophoresis. Assay and drug development technologies, 12(6), 352–364. [Link]

• Pierce, M. M., Raman, C. S., & Nall, B. T. (1999). Isothermal titration calorimetry of protein-protein interactions. Methods, 19(2), 213–221. [Link]

• Niesen, F. H., Berglund, H., & Vedadi, M. (2007). The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability. Nature protocols, 2(9), 2212–2221. [Link]

• Irwin, J. J., Duan, D., Torosyan, H., Doak, A. K., Ziebart, K. T., Sterling, T., Tumanian, G., & Shoichet, B. K. (2015). An Aggregator Advisor for Ligand Discovery. Journal of medicinal chemistry, 58(17), 7076–7087. [Link]

• GE Healthcare Life Sciences. (n.d.). Buffer and sample preparation for direct binding assay in 2% DMSO. [Link]

• Krainer, G., & Keller, S. (2015). A new calorimetric competition assay for the rapid and reliable quantification of high-affinity binding. Analytical chemistry, 87(1), 570–577. [Link]

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Application Notes &amp; Protocols: The Strategic Use of 2-(Dodecyloxy)benzonitrile as a Versatile Building Block in Organic Synthesis

These application notes are designed for researchers, scientists, and professionals in drug development. They provide an in-depth guide to the synthetic utility of 2-(Dodecyloxy)benzonitrile, a key organic building block. The focus is on leveraging its unique structural features—a reactive nitrile group and a lipophilic dodecyl chain—for the construction of complex molecular architectures, particularly heterocyclic systems of medicinal interest.

Introduction: Understanding the Synthetic Potential

Organic building blocks are foundational small molecules that serve as the starting point for constructing larger, more complex compounds.[1] Their inherent functionalities dictate the synthetic pathways available to a chemist. 2-(Dodecyloxy)benzonitrile, with its distinct ortho-alkoxybenzonitrile motif, is a prime example of a building block that offers both specific reactivity and tailored physical properties.

The molecule can be deconstructed into two key functional domains:

• The Benzonitrile Moiety: The cyano group is a versatile functional handle. It can be transformed into a wide array of other functionalities, including amines, amides, carboxylic acids, and tetrazoles.[2] Its electron-withdrawing nature also activates the aromatic ring for specific transformations.

• The Dodecyloxy Chain: This long alkyl ether group imparts significant lipophilicity to the molecule and its derivatives. This property is crucial for modulating solubility in organic solvents and can be strategically employed in medicinal chemistry to influence pharmacokinetic properties, such as membrane permeability.

This guide will focus on a cornerstone application: its use in cycloaddition reactions to forge complex heterocyclic scaffolds.

Physicochemical Properties of 2-(Dodecyloxy)benzonitrile

Property	Value	Source
CAS Number	186029-18-5	[3]
Molecular Formula	C₁₉H₂₉NO	[3][4]
Molecular Weight	287.44 g/mol	[3]
Boiling Point	412.2°C at 760 mmHg	[5]
Density	0.95 g/cm³	[5]
Appearance	White Solid / Colorless Liquid	[6][7]

Core Application: Synthesis of Benzo[c]phenanthridine and Protoberberine Alkaloids

A powerful application of benzonitriles is in the construction of nitrogen-containing polycyclic aromatic compounds.[8][9] A highly efficient method involves the coupling of a benzonitrile derivative with a lithiated o-toluamide. This reaction forms a 3-arylisoquinolinone intermediate, which can then be further cyclized to create the desired alkaloid core.[8][10]

The use of 2-(dodecyloxy)benzonitrile in this context allows for the introduction of the dodecyloxy group at a specific position in the final alkaloid structure, enabling the synthesis of novel analogs for structure-activity relationship (SAR) studies.

Reaction Workflow: Lithiated Toluamide-Benzonitrile Cycloaddition

The overall workflow involves the generation of a potent nucleophile from an o-toluamide, which then attacks the electrophilic carbon of the nitrile. The subsequent intramolecular cyclization and aromatization steps lead to the heterocyclic product.

Caption: Workflow for alkaloid synthesis using benzonitrile cycloaddition.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. Adherence to all institutional safety guidelines is mandatory.

Safety & Handling Precautions

• 2-(Dodecyloxy)benzonitrile: While specific hazard data is limited, it should be handled with standard laboratory precautions. Avoid inhalation, ingestion, and skin contact.[11] Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.[12]

• Organolithium Reagents (e.g., n-BuLi): Highly pyrophoric and moisture-sensitive. Must be handled under an inert atmosphere (e.g., Argon or Nitrogen). All glassware must be rigorously dried.

• Solvents: Anhydrous solvents are critical for the success of organometallic reactions. Use freshly distilled or commercially available anhydrous grades.

Protocol 1: Synthesis of a 3-Arylisoquinolinone Intermediate

This protocol describes the key coupling reaction between a lithiated o-toluamide and 2-(dodecyloxy)benzonitrile, adapted from methodologies described for similar cycloadditions.[8][10]

Materials:

• N,N-Diethyl-2-methylbenzamide (o-toluamide example)

• 2-(Dodecyloxy)benzonitrile

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Anhydrous Tetrahydrofuran (THF)

• Ammonium chloride (NH₄Cl), saturated aqueous solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, septum, magnetic stirrer, argon/nitrogen line, syringes

Procedure:

• Reaction Setup: Assemble a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum under a positive pressure of argon.

• Toluamide Solution: Dissolve N,N-Diethyl-2-methylbenzamide (1.0 eq) in anhydrous THF (approx. 0.2 M concentration) and add it to the reaction flask via syringe.

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-BuLi (1.1 eq) dropwise via syringe over 15 minutes. The solution may change color, indicating the formation of the benzylic anion. Stir the mixture at -78 °C for 1 hour.

• Benzonitrile Addition: In a separate flame-dried flask, dissolve 2-(dodecyloxy)benzonitrile (1.05 eq) in anhydrous THF. Add this solution dropwise to the cold, stirring lithiated toluamide solution.

• Reaction: Allow the reaction mixture to stir at -78 °C for 2 hours, then slowly warm to room temperature and stir overnight (approx. 12-16 hours).

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product, a substituted 3-arylisoquinolinone, should be purified by column chromatography on silica gel.

Rationale:

• The use of a strong, non-nucleophilic base like n-BuLi is essential to deprotonate the benzylic methyl group of the toluamide without attacking the amide carbonyl.

• Low temperature (-78 °C) is critical to control the reactivity of the organolithium species, preventing side reactions and decomposition.

• Anhydrous conditions are paramount as organolithium reagents react violently with water.

Protocol 2: Partial Hydrolysis to 2-(Dodecyloxy)benzamide

The nitrile group can be selectively hydrolyzed to the corresponding primary amide under basic conditions. This protocol is adapted from a general procedure for the partial hydrolysis of benzonitriles.[13]

Materials:

• 2-(Dodecyloxy)benzonitrile

• Potassium hydroxide (KOH) pellets

• Ethanol (95%)

• Deionized water

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Base Solution: In a round-bottom flask, dissolve KOH pellets (approx. 4-5 molar equivalents) in 95% ethanol with stirring. This may be exothermic.

• Substrate Addition: Once the KOH has fully dissolved, add 2-(dodecyloxy)benzonitrile (1.0 eq).

• Reflux: Add deionized water (approx. one-third of the ethanol volume) and attach a reflux condenser. Heat the mixture to a gentle reflux and maintain for 10-12 hours.

• Precipitation & Isolation: As the reaction proceeds, the amide product, being less soluble, may precipitate from the solution. After the reflux period, allow the mixture to cool to room temperature.

• Filtration: Collect the solid precipitate by suction filtration using a Büchner funnel.

• Washing: Wash the collected solid with cold water to remove any remaining KOH.

• Drying: Transfer the white solid to a watch glass and air-dry or dry in a vacuum oven to yield the 2-(dodecyloxy)benzamide.

Rationale:

• The use of aqueous ethanol provides a solvent system that can dissolve both the organic starting material and the inorganic base.

• Refluxing provides the necessary thermal energy to overcome the activation barrier for nitrile hydrolysis.

• The reaction conditions are controlled to favor the formation of the amide over the fully hydrolyzed carboxylic acid. The precipitation of the amide from the reaction mixture also helps to drive the equilibrium and prevent over-hydrolysis.

Caption: Partial hydrolysis of 2-(Dodecyloxy)benzonitrile to the amide.

Conclusion

2-(Dodecyloxy)benzonitrile is a valuable and strategic building block for modern organic synthesis. Its bifunctional nature allows for the construction of complex molecular frameworks, such as medicinally relevant alkaloids, through robust and well-documented cycloaddition pathways. Furthermore, the nitrile functionality can be readily transformed into other important chemical groups, expanding its synthetic utility. The presence of the dodecyloxy chain provides a powerful tool for tuning the physicochemical properties of the final products, making this reagent particularly attractive for applications in drug discovery and materials science.

References

• 2-(Dodecyloxy)benzonitrile Safety Data Sheet. XiXisys.com.
• Synthesis of phenanthridines via a novel photochemically-mediated cyclization and application to the synthesis of triphaeridine. Beilstein Journals.
• 2-(Dodecyloxy)benzonitrile | CAS 186029-18-5. Santa Cruz Biotechnology.
• Safety Data Sheet. MilliporeSigma.
• Safety Data Sheet. Fisher Scientific.
• Safety Data Sheet. Thermo Fisher Scientific.
• Safety Data Sheet. Sigma-Aldrich.
• A Versatile Total Synthesis of Benzo[c]phenanthridine and Protoberberine Alkaloids Using Lithiated Toluamide-Benzonitrile Cycloaddition. PubMed.
• 2-(dodecyloxy)benzonitrile (C19H29NO). PubChem.
• Total synthesis of oxyfagaronine, phenolic benzo[c]phenanthridine and general synthetic way of 2,3,7,8- and 2,3,8,9-tetrasubstituted benzo[c]phenanthridine alkaloids. PubMed.
• Application of coupling reaction between lithiated toluamide and benzonitrile for the synthesis of phenolic benzo[c]phenanthridine alkaloid, oxyterihanine. ResearchGate.
• 2-(dodecyloxy)benzonitrile | CAS:#186029-18-5. Letopharm Limited.
• Partial hydrolysis of a benzonitrile. ChemSpider Synthetic Pages.
• Organic Building Blocks & Suppliers: Your Essential Guide. Boron Molecular.
• Synthese de benzonitriles et de benzimidates. Google Patents.

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Application Notes and Protocols for the Formulation of 2-(Dodecyloxy)benzonitrile in Advanced Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unlocking the Therapeutic Potential of 2-(Dodecyloxy)benzonitrile

2-(Dodecyloxy)benzonitrile, a lipophilic molecule characterized by a long dodecyl chain attached to a benzonitrile moiety, represents a class of compounds with potential therapeutic applications, though its poor aqueous solubility presents a significant hurdle for effective drug delivery.[1][2][3] The predicted high logarithm of the octanol-water partition coefficient (logP) of approximately 7.2 underscores its profound lipophilicity, necessitating advanced formulation strategies to enhance its bioavailability and enable its clinical translation.[4] This document provides a comprehensive guide for the formulation of 2-(Dodecyloxy)benzonitrile into three distinct drug delivery systems: nanoemulsions, liposomes, and solid lipid nanoparticles (SLNs). As a Senior Application Scientist, the following protocols and insights are grounded in established principles of pharmaceutical sciences and are designed to be both scientifically robust and practically applicable in a research and development setting.

I. Pre-Formulation and Excipient Selection: A Rational Approach

A successful formulation begins with a thorough understanding of the active pharmaceutical ingredient's (API) physicochemical properties and its compatibility with potential excipients.[5] This pre-formulation stage is critical for designing a stable and effective drug delivery system.

Physicochemical Characterization of 2-(Dodecyloxy)benzonitrile

A summary of the key physicochemical properties of 2-(Dodecyloxy)benzonitrile is presented in Table 1.

Table 1: Physicochemical Properties of 2-(Dodecyloxy)benzonitrile

Property	Value	Source
Molecular Formula	C₁₉H₂₉NO	[1]
Molecular Weight	287.44 g/mol	[2]
Predicted logP	7.2	[4]
Appearance	Likely a waxy solid or viscous liquid at room temperature	Inferred from structure
Aqueous Solubility	Extremely low (predicted)	Inferred from logP

The high logP value is the most critical parameter guiding our formulation strategy, indicating that 2-(Dodecyloxy)benzonitrile will preferentially partition into lipidic phases.

Excipient Compatibility and Solubility Estimation: The Cornerstone of Formulation

A systematic approach to excipient screening is recommended, starting with a small-scale solubility study.

Protocol 1: Excipient Solubility Screening

• Selection of Excipients: Choose a range of pharmaceutical-grade oils, solid lipids, and surfactants with varying properties (see Table 2 for suggestions).

• Sample Preparation: Prepare saturated solutions of 2-(Dodecyloxy)benzonitrile in each excipient. Add an excess of the compound to a known volume of the excipient in a sealed vial.

• Equilibration: Agitate the vials at a controlled temperature (e.g., 25°C and 40°C) for a sufficient period (e.g., 48-72 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the samples to separate the undissolved compound.

• Quantification: Carefully withdraw an aliquot of the supernatant and dilute it with a suitable solvent. Quantify the concentration of 2-(Dodecyloxy)benzonitrile using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Analysis: Express the solubility in mg/mL or mg/g.

Table 2: Suggested Excipients for Solubility Screening

Excipient Class	Examples	Rationale
Oils (for Nanoemulsions)	Medium-Chain Triglycerides (e.g., Miglyol® 812), Long-Chain Triglycerides (e.g., Soybean Oil), Capryol™ 90	High solubilizing capacity for lipophilic drugs.[9]
Solid Lipids (for SLNs)	Glyceryl monostearate, Glyceryl behenate (Compritol® 888 ATO), Stearic acid	Solid at body temperature, forming the core of the nanoparticles.[10]
Surfactants	Polysorbate 80 (Tween® 80), Sorbitan monooleate (Span® 80), Kolliphor® EL, Lecithin	To emulsify the lipid phase and stabilize the nanoparticles.[11]
Co-surfactants/Co-solvents	Transcutol® HP, Propylene glycol	To improve the emulsification process and drug solubility.

Diagram 1: Excipient Selection Workflow

Caption: Workflow for rational excipient selection.

II. Formulation of 2-(Dodecyloxy)benzonitrile into Nanoemulsions

Nanoemulsions are thermodynamically stable, transparent or translucent colloidal dispersions of oil and water, stabilized by an interfacial film of surfactant and co-surfactant molecules, with droplet sizes typically in the range of 20-200 nm.[12][13] They offer a promising approach for enhancing the oral bioavailability of poorly water-soluble drugs.[14]

Rationale for Nanoemulsion Formulation

The high lipophilicity of 2-(Dodecyloxy)benzonitrile makes it an ideal candidate for encapsulation within the oil droplets of a nanoemulsion. This pre-dissolved state can bypass the dissolution step in the gastrointestinal tract, which is often the rate-limiting step for the absorption of such compounds.[9]

Protocol 2: Development of a 2-(Dodecyloxy)benzonitrile Nanoemulsion using High-Pressure Homogenization

This protocol utilizes a high-energy method to produce nanoemulsions with a narrow particle size distribution.

• Preparation of the Oil Phase: Dissolve 2-(Dodecyloxy)benzonitrile in the selected oil (from Protocol 1) at a predetermined concentration (e.g., 1-10% w/w). Gently heat if necessary to aid dissolution, then cool to room temperature. Add the selected surfactant to the oil phase and mix thoroughly.

• Preparation of the Aqueous Phase: Prepare the aqueous phase, which is typically purified water or a buffer.

• Formation of the Pre-emulsion: Gradually add the oil phase to the aqueous phase while continuously stirring at a moderate speed using a magnetic stirrer. This will form a coarse pre-emulsion.

• High-Pressure Homogenization: Pass the pre-emulsion through a high-pressure homogenizer for a specified number of cycles (e.g., 3-5 cycles) at a defined pressure (e.g., 15,000-20,000 psi). It is crucial to control the temperature during homogenization to prevent drug degradation.

• Characterization: Characterize the resulting nanoemulsion for particle size, polydispersity index (PDI), zeta potential, and drug content.

Diagram 2: High-Pressure Homogenization Workflow for Nanoemulsion

Caption: High-pressure homogenization process.

III. Formulation of 2-(Dodecyloxy)benzonitrile into Liposomes

Liposomes are microscopic vesicles composed of one or more lipid bilayers, capable of encapsulating both hydrophilic and hydrophobic compounds.[15] For a highly lipophilic molecule like 2-(Dodecyloxy)benzonitrile, it will primarily be incorporated into the lipid bilayer.[16][17]

Rationale for Liposomal Formulation

Liposomes can protect the encapsulated drug from degradation, modify its pharmacokinetic profile, and potentially target it to specific tissues.[15] The lipid bilayer provides a suitable environment for accommodating highly hydrophobic drugs.

Protocol 3: Preparation of 2-(Dodecyloxy)benzonitrile-Loaded Liposomes by the Thin-Film Hydration Method

This is a widely used and robust method for preparing liposomes.

• Preparation of the Lipid Film: Dissolve the selected lipids (e.g., a mixture of a phospholipid like DSPC and cholesterol) and 2-(Dodecyloxy)benzonitrile in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture) in a round-bottom flask.

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner wall of the flask. Further dry the film under a vacuum to remove any residual solvent.

• Hydration: Hydrate the lipid film with an aqueous phase (e.g., phosphate-buffered saline, pH 7.4) by gentle rotation of the flask at a temperature above the phase transition temperature (Tc) of the lipids. This will result in the formation of multilamellar vesicles (MLVs).

• Size Reduction (Extrusion): To obtain unilamellar vesicles with a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm). This should also be performed at a temperature above the Tc of the lipids.

• Purification: Remove any unencapsulated 2-(Dodecyloxy)benzonitrile by a suitable method, such as size exclusion chromatography or dialysis.

• Characterization: Characterize the liposomes for particle size, PDI, zeta potential, encapsulation efficiency, and drug loading.

Table 3: Example Liposome Formulation Parameters

Parameter	Example Value	Rationale
Lipid Composition	DSPC:Cholesterol (2:1 molar ratio)	DSPC provides a stable bilayer, while cholesterol modulates membrane fluidity and stability.
Drug:Lipid Ratio	1:20 (w/w)	A starting point for optimizing drug loading.[18]
Hydration Medium	PBS (pH 7.4)	Physiologically relevant pH.
Extrusion Pore Size	100 nm	To produce vesicles suitable for many drug delivery applications.

IV. Formulation of 2-(Dodecyloxy)benzonitrile into Solid Lipid Nanoparticles (SLNs)

SLNs are colloidal carriers developed as an alternative to polymeric nanoparticles, emulsions, and liposomes.[10] They are composed of a solid lipid core, which can solubilize lipophilic drugs, and are stabilized by surfactants.[19]

Rationale for SLN Formulation

SLNs offer advantages such as controlled drug release, protection of the encapsulated drug, and the potential for large-scale production.[20][21] The solid lipid matrix can provide a more stable environment for the drug compared to the liquid core of nanoemulsions.

Protocol 4: Preparation of 2-(Dodecyloxy)benzonitrile-Loaded SLNs by the Hot Homogenization Method

This method is suitable for thermostable drugs.

• Preparation of the Lipid Phase: Melt the solid lipid (e.g., glyceryl monostearate) by heating it to about 5-10°C above its melting point. Dissolve the 2-(Dodecyloxy)benzonitrile in the molten lipid.

• Preparation of the Aqueous Phase: Heat the aqueous phase, containing the surfactant (e.g., Polysorbate 80), to the same temperature as the lipid phase.

• Formation of the Pre-emulsion: Disperse the hot lipid phase into the hot aqueous phase under high-speed stirring to form a coarse oil-in-water emulsion.

• High-Pressure Homogenization: Homogenize the hot pre-emulsion using a high-pressure homogenizer at a temperature above the lipid's melting point.

• Cooling and Nanoparticle Formation: Cool the resulting nanoemulsion to room temperature while stirring. The lipid will recrystallize, forming the solid lipid nanoparticles with the drug entrapped within the lipid matrix.

• Characterization: Characterize the SLN dispersion for particle size, PDI, zeta potential, entrapment efficiency, and drug loading.

V. Characterization of Drug Delivery Systems

Thorough characterization is essential to ensure the quality, stability, and performance of the formulated drug delivery systems.[11] Key characterization techniques are summarized in Table 4.

Table 4: Key Characterization Techniques

Parameter	Technique(s)	USP Guideline (where applicable)
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	USP <729> for lipid injectable emulsions provides a framework.[22][23][24][25][26]
Zeta Potential	Electrophoretic Light Scattering (ELS)	-
Morphology	Transmission Electron Microscopy (TEM), Scanning Electron Microscopy (SEM)	USP <776> for optical microscopy can be a starting point for larger particles.[17][27][28][29]
Drug Content and Encapsulation Efficiency	HPLC, UV-Vis Spectrophotometry	-
In Vitro Drug Release	Dialysis Bag Method, Franz Diffusion Cell	-
Stability	Monitor changes in particle size, PDI, zeta potential, and drug content over time under different storage conditions.	ICH Q1A(R2) provides a comprehensive framework for stability testing.[30][31][32][33]

VI. Quality by Design (QbD) and Risk Management

The development of these formulations should be guided by the principles of Quality by Design (QbD) as outlined in the ICH Q8 guideline.[5][30][31][34] This involves defining a Quality Target Product Profile (QTPP), identifying Critical Quality Attributes (CQAs), and understanding how Critical Process Parameters (CPPs) and Critical Material Attributes (CMAs) impact the CQAs. Quality Risk Management (QRM) principles, as described in ICH Q9, should be applied throughout the development process to identify and mitigate risks to product quality.[16][33][35][36][37]

Diagram 3: Quality by Design (QbD) Framework

Caption: A simplified QbD approach for formulation development.

VII. Conclusion and Future Perspectives

The formulation of the highly lipophilic compound 2-(Dodecyloxy)benzonitrile into advanced drug delivery systems such as nanoemulsions, liposomes, and solid lipid nanoparticles is a viable strategy to overcome its inherent solubility challenges. The protocols and guidelines presented in this document provide a robust framework for the rational design, development, and characterization of these formulations. By employing a systematic, science- and risk-based approach, researchers can successfully develop stable and effective delivery systems, thereby unlocking the therapeutic potential of this and other challenging lipophilic molecules.

VIII. References

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• ICH Q8 Explained: A Guide to Pharmaceutical Development & QbD. IntuitionLabs.

• ICH Q8 R2: How to Apply Quality by Design and Win Regulatory Confidence. Scilife. (2025-11-18)

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• <729> GLOBULE SIZE DISTRIBUTION IN LIPID INJECTABLE EMULSIONS.

• Globule-size distribution in injectable 20% lipid emulsions: Compliance with USP requirements. PubMed.

• Understanding ICH Q9 Quality Risk Management. Scilife. (2025-02-20)

• Q9 Briefing Pack. ICH.

• Formulation, Characterization and Applications on Solid Lipid Nanoparticles – A Review.

• Formulation of solid lipid nanoparticles and their applications. SciSpace.

• Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols.

• 〈776〉 Optical Microscopy. USP-NF.

• <776> OPTICAL MICROSCOPY. (2011-12-02)

• Solid Lipid Nanoparticles (SLN): Formulation and Fabrication. UI Scholars Hub.

• 11/22/2016 30(6) Harmonization: <776> OPTICAL MICROSCOPY. US Pharmacopeia (USP).

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• The solubility of drug compounds in the presence of excipients used in lipid based formulations.

• Full article: Factors affecting response variables with emphasis on drug release and loading for optimization of liposomes.

• review of vesicular composition, factors affecting drug release and drug loading in liposomes. Taylor & Francis Online. (2023-08-07)

• Liposomes: structure, composition, types, and clinical applications. PMC - NIH. (2022-05-13)

• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. PMC - NIH. (2022-10-01)

• Nanoemulsions as delivery systems for lipophilic nutraceuticals: strategies for improving their formulation, stability, functionality and bioavailability. NIH.

• Recent Advances in Improving the Bioavailability of Hydrophobic/Lipophilic Drugs and Their Delivery via Self-Emulsifying Formulations. Pharma Excipients. (2023-02-17)

• Study of the Influence of Pharmaceutical Excipients on the Solubility and Permeability of BCS Class II Drugs. MDPI.

• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec DMPK. (2024-03-15)

• Development and Study of Nanoemulsions and Nanoemulsion-Based Hydrogels for the Encapsulation of Lipophilic Compounds. Pharma Excipients. (2020-12-18)

• Study of the Influence of Pharmaceutical Excipients on the Solubility and Permeability of BCS Class II Drugs. (2025-04-28)

• <776> OPTICAL MICROSCOPY. General Chapters.

• Nanoemulsion‐Loaded Capsules for Controlled Delivery of Lipophilic Active Ingredients. PMC - NIH. (2020-08-28)

• 2-(dodecyloxy)benzonitrile (C19H29NO). PubChemLite.

• Benzonitrile,2-(dodecyloxy)-;186029-18-5. Axsyn.

• Computational Prediction of Drug Solubility in Lipid Based Formulation Excipients. NIH.

• Fundamental Aspects of Lipid-Based Excipients in Lipid-Based Product Development. (2022-04-19)

• 2-(Dodecyloxy)benzonitrile | CAS 186029-18-5. SCBT - Santa Cruz Biotechnology.

• Nanoparticle Characterization. 3P Instruments.

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Analytical methods for the quantification of 2-(Dodecyloxy)benzonitrile in samples

Abstract

This technical guide provides detailed application notes and protocols for the robust quantification of 2-(Dodecyloxy)benzonitrile in various sample matrices. Recognizing the importance of this compound in pharmaceutical and chemical research, this document outlines two primary analytical methods: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies are designed for researchers, scientists, and drug development professionals, emphasizing scientific integrity, experimental rationale, and adherence to international validation standards. Protocols for sample preparation, method validation, and data analysis are presented to ensure accuracy, precision, and reliability of results.

Introduction: The Analytical Imperative for 2-(Dodecyloxy)benzonitrile

2-(Dodecyloxy)benzonitrile, a molecule characterized by a polar benzonitrile group and a long, non-polar dodecyl ether chain, presents unique analytical challenges. Its accurate quantification is critical in various stages of drug development and chemical synthesis, from pharmacokinetic studies to quality control of final products. The compound's physicochemical properties—notably its high lipophilicity (predicted XlogP of 7.2) and molecular weight of 287.44 g/mol —necessitate carefully designed analytical strategies to achieve reliable results.[1][2] This guide provides a comprehensive framework for the development and validation of analytical methods tailored to this specific analyte.

The methodologies detailed herein are grounded in the principles of analytical excellence, drawing upon established chromatographic techniques for related benzonitrile derivatives and long-chain ethers.[3][4][5] Crucially, the validation of these methods is aligned with the harmonized guidelines of the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring the integrity and acceptability of the generated data.[6][7][8][9][10][11]

Foundational Strategy: Sample Preparation

The successful quantification of 2-(Dodecyloxy)benzonitrile is contingent upon an effective sample preparation strategy that isolates the analyte from complex matrices, minimizes interferences, and ensures compatibility with the chosen analytical technique.[12][13][14][15] Given the non-polar nature of the analyte, the following extraction techniques are recommended.

Liquid-Liquid Extraction (LLE) Protocol for Aqueous and Biological Fluids

LLE is a robust method for extracting non-polar compounds from aqueous matrices like plasma, serum, or environmental water samples.[12][14]

Protocol:

• Sample Aliquoting: Transfer 1.0 mL of the sample into a clean glass extraction tube.

• Internal Standard Spiking: Add a known concentration of a suitable internal standard (e.g., a structurally similar benzonitrile derivative not present in the sample).

• pH Adjustment (Optional): For certain matrices, adjusting the pH away from the pKa of potential interferences can enhance extraction selectivity.

• Extraction Solvent Addition: Add 5.0 mL of a water-immiscible organic solvent with high affinity for the analyte (e.g., hexane, methyl tert-butyl ether, or a mixture thereof).

• Extraction: Vortex the mixture vigorously for 2-5 minutes to facilitate the partitioning of the analyte into the organic phase.

• Phase Separation: Centrifuge the mixture at 3000 x g for 10 minutes to achieve a clean separation of the aqueous and organic layers.

• Analyte Collection: Carefully transfer the organic (upper) layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

• Reconstitution: Reconstitute the dried extract in a small, known volume (e.g., 200 µL) of the mobile phase (for HPLC) or a suitable volatile solvent (for GC).

Solid-Phase Extraction (SPE) Protocol for Cleaner Extracts

SPE offers a more controlled and often cleaner extraction compared to LLE, making it suitable for complex matrices or when higher sensitivity is required.[15][16]

Protocol:

• Cartridge Selection: Choose a reversed-phase SPE cartridge (e.g., C18 or a polymer-based sorbent) that will retain the non-polar analyte.

• Conditioning: Condition the cartridge by passing 2-3 bed volumes of methanol through it.

• Equilibration: Equilibrate the cartridge with 2-3 bed volumes of water or a buffer matching the sample's aqueous component.

• Sample Loading: Load the pre-treated sample (e.g., diluted plasma) onto the cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent mixture (e.g., water/methanol) to remove polar interferences while retaining the analyte.

• Elution: Elute the 2-(Dodecyloxy)benzonitrile from the cartridge using a small volume of a strong, non-polar organic solvent (e.g., acetonitrile or methanol).

• Post-Elution Processing: The eluate can be directly injected if the solvent is compatible with the analytical system, or it can be evaporated and reconstituted as in the LLE protocol.

Method I: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Reverse-phase HPLC is a highly suitable technique for the analysis of moderately polar to non-polar compounds like 2-(Dodecyloxy)benzonitrile.[3][17][18] Coupling this with UV detection provides a robust and widely accessible analytical method.[19][20]

Rationale for Method Selection

The benzonitrile group in the analyte contains a chromophore that absorbs UV light, making it readily detectable. A C18 stationary phase is chosen for its strong hydrophobic retention of the long dodecyl chain. The mobile phase composition is optimized to achieve a suitable retention time and good peak shape.

Experimental Protocol: HPLC-UV

Instrumentation:

• HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a UV-Visible or Diode Array Detector (DAD).

• C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and Water (e.g., 85:15 v/v). The exact ratio should be optimized for ideal retention.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 35°C.

• Detection Wavelength: Determined by scanning a standard solution of 2-(Dodecyloxy)benzonitrile (typically around 220-230 nm for benzonitriles).[3]

Quantification:

• A calibration curve is constructed by plotting the peak area of the analyte against the known concentrations of a series of prepared standards. The concentration of the analyte in unknown samples is then interpolated from this curve.

Method II: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative, offering high sensitivity and selectivity, particularly for volatile and semi-volatile compounds.[4][21] Given the analyte's boiling point of 412.2°C at 760 mmHg, GC is a viable technique.[22]

Rationale for Method Selection

The high resolving power of capillary GC combined with the definitive identification capabilities of mass spectrometry makes GC-MS an excellent choice for complex matrices and for confirmation of analyte identity.[4][21][23] Electron ionization (EI) will produce a characteristic fragmentation pattern that can be used for selective quantification.

Experimental Protocol: GC-MS

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and coupled to a mass spectrometer (e.g., a single quadrupole or triple quadrupole system).

• A low-polarity capillary column (e.g., a 5% phenyl-methylpolysiloxane phase, 30 m x 0.25 mm, 0.25 µm film thickness).

Chromatographic and Mass Spectrometric Conditions:

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280°C.

• Injection Mode: Splitless for trace analysis.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp to 300°C at 15°C/min.

  • Hold at 300°C for 5 minutes.

• MS Transfer Line Temperature: 290°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, using characteristic ions of 2-(Dodecyloxy)benzonitrile. A full scan can be used for initial identification.

Method Validation: Ensuring Trustworthy Results

Both the HPLC-UV and GC-MS methods must be validated to demonstrate their suitability for the intended purpose, in accordance with ICH Q2(R1) and the updated Q2(R2) guidelines.[8][9][24][25][26][27]

Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by analyzing blank matrix samples and spiked samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be used to construct the calibration curve.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by analyzing samples with known concentrations of the analyte (spiked matrix samples) at different levels.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation

Validation Parameter	HPLC-UV Method	GC-MS Method	Acceptance Criteria (ICH Q2(R1))
Linearity (r²)	> 0.998	> 0.998	≥ 0.995
Accuracy (% Recovery)	98.5 - 101.2%	97.9 - 102.5%	Typically 80-120% (depends on concentration)
Precision (% RSD)	< 2.0%	< 3.0%	Typically ≤ 15% for biological samples
LOQ	~50 ng/mL	~5 ng/mL	To be determined based on application needs
LOD	~15 ng/mL	~1.5 ng/mL	To be determined based on application needs

Note: The values presented in the table are typical and should be established experimentally for each specific application and matrix.

Visualizing the Workflow

A clear understanding of the analytical workflow is essential for successful implementation.

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Technical Notes & Optimization

Improving the yield and purity of 2-(Dodecyloxy)benzonitrile synthesis

An expert guide to navigating the complexities of Williamson ether synthesis for producing high-purity 2-(dodecyloxy)benzonitrile, designed for chemical researchers and process development scientists.

Technical Support Center: Synthesis of 2-(Dodecyloxy)benzonitrile

Welcome to the technical support center for the synthesis of 2-(dodecyloxy)benzonitrile. As Senior Application Scientists, we have compiled this guide based on established chemical principles and extensive laboratory experience. This resource is structured to provide direct, actionable solutions to common challenges encountered during this synthesis, enabling you to optimize your reaction for both yield and purity.

The synthesis of 2-(dodecyloxy)benzonitrile is a classic example of the Williamson ether synthesis, a robust and widely used method for preparing ethers.[1][2] The reaction proceeds via an SN2 mechanism, where the nucleophilic oxygen of a deprotonated 2-cyanophenol (a phenoxide) attacks the electrophilic primary carbon of a dodecyl halide, such as 1-bromododecane.[1][3] While straightforward in principle, success hinges on the careful control of reaction parameters to favor the desired substitution reaction and simplify downstream purification.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism for the synthesis of 2-(dodecyloxy)benzonitrile? A1: The reaction is a Williamson ether synthesis, which follows a bimolecular nucleophilic substitution (SN2) pathway.[1] The process involves two key steps:

• Deprotonation: The acidic proton of the hydroxyl group on 2-cyanophenol is removed by a base to form a highly nucleophilic 2-cyanophenoxide ion.

• Nucleophilic Attack: The 2-cyanophenoxide ion then attacks the primary carbon atom of 1-bromododecane, displacing the bromide ion and forming the C-O ether linkage.[3]

Caption: Reaction mechanism for 2-(Dodecyloxy)benzonitrile synthesis.

Q2: Why is a primary alkyl halide like 1-bromododecane preferred over secondary or tertiary halides? A2: The SN2 mechanism is highly sensitive to steric hindrance at the electrophilic carbon center.[3][4] Primary alkyl halides, like 1-bromododecane, are unhindered and readily undergo substitution. Secondary and tertiary halides are more sterically hindered, which favors a competing elimination (E2) reaction, leading to the formation of dodecene as a major byproduct instead of the desired ether.[1]

Q3: What type of base is most effective for deprotonating 2-cyanophenol? A3: Phenols are significantly more acidic than aliphatic alcohols.[4] Therefore, moderately strong bases like potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) are often sufficient, especially when paired with a polar aprotic solvent like DMF or acetonitrile.[5] For a faster or more complete reaction, stronger bases such as sodium hydride (NaH) can be used, but this requires an anhydrous solvent and an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with water.[3]

Q4: How does the choice of solvent impact the reaction? A4: The solvent plays a critical role. Polar aprotic solvents (e.g., DMF, acetonitrile, acetone) are ideal for SN2 reactions.[4] They can solvate the cation (e.g., K⁺ from K₂CO₃), leaving the phenoxide anion "naked" and highly nucleophilic, which accelerates the rate of reaction. Protic solvents like water or ethanol can form hydrogen bonds with the phenoxide, stabilizing it and reducing its nucleophilicity, which slows down the reaction.[6]

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format to help you diagnose and solve problems.

Problem Area: Low or No Product Yield

Q: My TLC analysis shows only starting materials. Why didn't the reaction work? A: This indicates a fundamental failure in one of the key reaction components. Consider the following causes:

• Ineffective Deprotonation: Your base may be weak or hydrated. Anhydrous potassium carbonate is crucial; if it has absorbed moisture, it will be less effective. Ensure you are using a sufficient molar excess (typically 1.5 to 2.0 equivalents).

• Poor Reagent Quality: Verify the purity of your 2-cyanophenol and 1-bromododecane. The alkyl halide can degrade over time.

• Incorrect Solvent: Using a non-polar or protic solvent can severely inhibit the reaction. Ensure you are using a clean, dry, polar aprotic solvent.[6]

• Insufficient Temperature: The reaction typically requires heating. A common temperature range is 80-110 °C.[5] Without adequate thermal energy, the reaction rate will be impractically slow.

Q: The reaction has started, but the yield is very low after the full reaction time. What went wrong? A: Low conversion suggests suboptimal conditions or competing side reactions.

• Cause - Insufficient Reaction Time or Temperature: The reaction may be sluggish. Try increasing the temperature or extending the reaction time. Monitor progress by TLC every few hours.

• Cause - Reversible Reaction or Equilibrium: While this specific reaction is largely irreversible, ensure the workup doesn't compromise the product.

• Cause - Side Reactions: The primary competing reaction is the E2 elimination of 1-bromododecane to form dodec-1-ene.[1] This is favored by excessively high temperatures or the use of a sterically hindered or overly strong base. Maintain the temperature within the recommended range.

Problem Area: Product Purity and Isolation

Q: My crude product is an oil and won't solidify. How can I purify it? A: Oiling out during crystallization is common when significant impurities are present, which depress the melting point.[7]

• Solution 1 - Aqueous Workup: First, ensure your workup was thorough. Unreacted 2-cyanophenol can be removed by washing the organic extract with a 5% NaOH or 1M K₂CO₃ solution.[2][8] This removes the acidic starting material as its water-soluble salt. Follow with a water wash and a brine wash to remove residual base and salts.

• Solution 2 - Column Chromatography: If impurities persist, flash column chromatography is the most effective method.[9] 2-(Dodecyloxy)benzonitrile is moderately polar. A gradient elution starting with a non-polar solvent system (e.g., Hexane/Ethyl Acetate 98:2) and gradually increasing the polarity will effectively separate the non-polar byproducts (dodec-1-ene, unreacted 1-bromododecane) and the more polar starting material (2-cyanophenol) from your product.

Q: After purification, my product has a yellowish tint. How can I decolorize it? A: A yellow color often indicates the presence of minor, highly conjugated impurities.

• Solution - Activated Charcoal: During recrystallization, after dissolving the crude product in the hot solvent, you can add a small amount of activated charcoal.[7] The charcoal adsorbs colored impurities. Boil the solution for a few minutes and then perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.[7] Use charcoal sparingly, as it can also adsorb your product, leading to lower recovery.

Caption: A logical workflow for troubleshooting common synthesis issues.

Experimental Protocols

Optimized Synthesis Protocol

This protocol is designed for a ~10 mmol scale reaction. Adjust quantities as needed.

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
2-Cyanophenol	119.12	10.0	1.19 g	1.0
1-Bromododecane	249.23	11.0	2.74 g (2.3 mL)	1.1
Potassium Carbonate (anhydrous)	138.21	15.0	2.07 g	1.5
Acetonitrile (anhydrous)	-	-	40 mL	-

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-cyanophenol (1.19 g), anhydrous potassium carbonate (2.07 g), and anhydrous acetonitrile (40 mL).

• Begin stirring the suspension and add 1-bromododecane (2.3 mL) via syringe.

• Heat the reaction mixture to reflux (approx. 82 °C) and maintain for 12-24 hours. Monitor the reaction progress by TLC (e.g., using 9:1 Hexane:Ethyl Acetate as the eluent). The reaction is complete when the 2-cyanophenol spot has disappeared.

• Cool the mixture to room temperature. Filter the solids (inorganic salts) and wash the filter cake with a small amount of ethyl acetate (~10 mL).

• Combine the filtrate and the washings and transfer to a separatory funnel.

• Wash the organic solution sequentially with 5% aqueous NaOH (2 x 25 mL), water (1 x 25 mL), and saturated aqueous NaCl (brine) (1 x 25 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification Protocol 1: Recrystallization

Recrystallization is effective if the crude product is mostly pure and solid.[10]

• Transfer the crude solid to an Erlenmeyer flask.

• Select an appropriate solvent. Ethanol or a mixed solvent system like hexane/ethyl acetate often works well. The ideal solvent should dissolve the product when hot but not when cold.[7]

• Add the minimum amount of hot solvent to the flask until the solid just dissolves.

• If the solution is colored, add a spatula-tip of activated charcoal, boil for 2-3 minutes, and perform a hot filtration.

• Allow the clear filtrate to cool slowly to room temperature. Crystal formation should begin.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal precipitation.[7]

• Collect the crystals by vacuum filtration, wash them with a small amount of ice-cold solvent, and allow them to air dry completely.

Purification Protocol 2: Flash Column Chromatography

This is the preferred method for oily or highly impure products.[9][11]

• Prepare the Column: Pack a glass column with silica gel (a 50:1 ratio of silica gel to crude product by weight is a good starting point) using a wet slurry method with 100% hexane.[11]

• Load the Sample: Dissolve the crude product in a minimal amount of dichloromethane or the column eluent. Pre-adsorb this solution onto a small amount of silica gel (~2-3x the mass of the crude product). Evaporate the solvent until a dry, free-flowing powder is obtained. Carefully add this powder to the top of the packed column. Add a thin layer of sand on top.

• Elute the Column: Begin elution with a non-polar mobile phase (e.g., 100% hexane or 99:1 hexane:ethyl acetate). This will elute non-polar impurities first.

• Increase Polarity: Gradually increase the solvent polarity (e.g., to 95:5, then 90:10 hexane:ethyl acetate) to elute the desired product, 2-(dodecyloxy)benzonitrile.

• Monitor and Collect: Collect fractions and monitor them by TLC. Combine the fractions containing the pure product and remove the solvent under reduced pressure.

References

• The Williamson Ether Synthesis. (n.d.). Department of Chemistry, University of Massachusetts.
• Synthesis of 2-cyanophenol. (n.d.). PrepChem.com.
• The Williamson Ether Synthesis. (2014). Master Organic Chemistry.
• Williamson ether synthesis. (n.d.). Wikipedia.
• Williamson Ether Synthesis. (n.d.). University of Illinois Chicago.
• 2-Cyanophenol synthesis. (n.d.). ChemicalBook.
• Synthesis of 2-Aryloxymethylbenzonitriles from 2-Cyanobenzyl Chloride. (n.d.). Journal of the Chinese Chemical Society.
• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. (2023). Francis Academic Press.
• Strategies to improve the enantioselectivity of reactions involving 2-cyanophenol. (n.d.). BenchChem.
• Recrystallization. (n.d.). University of California, Irvine.
• 2-(dodecyloxy)benzonitrile. (n.d.). PubChem.
• Purification of Benzonitrile. (n.d.). LookChem.
• Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. (2018). RSC Advances.
• High-efficiency synthesis method of 2-cyanophenol. (n.d.). Patsnap.
• 2-Cyanophenol. (n.d.). ChemicalBook.
• How can I purify impure benzonitrile? (2017). ResearchGate.
• Williamson Ether Synthesis. (n.d.). Edubirdie.
• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses.
• Recrystallization and Crystallization. (n.d.). University of California, Los Angeles.
• Improved process for preparation of 2,3-dihydroxy benzonitrile. (2015). Google Patents.
• 4-(Dodecyloxy)benzonitrile. (2011). ResearchGate.
• 4-(Dodecyloxy)benzonitrile. (2011). National Institutes of Health.
• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. (2023). Francis Academic Press.
• Williamson Ether Synthesis. (2023). Chemistry LibreTexts.
• Column chromatography of phenolics? (2013). ResearchGate.
• Phenol purification. (1985). Google Patents.
• Synthesis of benzonitriles from substituted benzoic acid. (2005). Google Patents.
• Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate. (2022). MDPI.
• Recrystallization of 2-(3-Fluorophenyl)benzonitrile: A Technical Guide. (n.d.). BenchChem.
• Application Notes and Protocols for the Purification of Lophenol using Column Chromatography. (n.d.). BenchChem.
• Method for the preparation of 2 hydroxybenzonitrile. (1997). Google Patents.
• Process For Preparation Of 2 Hydroxybenzonitrile. (2014). Quick Company.

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Overcoming solubility issues of 2-(Dodecyloxy)benzonitrile in aqueous solutions

Technical Support Center: 2-(Dodecyloxy)benzonitrile

Introduction: Understanding the Challenge

Welcome to the technical support guide for 2-(Dodecyloxy)benzonitrile. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound.

2-(Dodecyloxy)benzonitrile (C₁₉H₂₉NO, MW: 287.44 g/mol ) is a highly lipophilic molecule. Its structure consists of a polar benzonitrile head and a long, nonpolar C12 dodecyl ether tail.[1][2] The dodecyl chain confers a dominant hydrophobic character, leading to extremely low solubility in aqueous media. While the benzonitrile portion itself has slight water solubility (approx. 0.5 g/100 mL), the long alkyl ether chain drastically reduces this, making the overall molecule practically insoluble in water.[3][4][5] This guide provides a systematic, multi-tiered approach to overcoming these solubility issues, ensuring reliable and reproducible experimental outcomes.

Tier 1: Quick Troubleshooting & Initial Approaches

This section is for researchers performing initial in vitro experiments who need a rapid and straightforward method to solubilize 2-(Dodecyloxy)benzonitrile for stock solutions and initial screening assays.

FAQ 1: My compound won't dissolve in my aqueous buffer. What is the first thing I should try?

Answer: The most direct method is to first dissolve the compound in a small amount of a water-miscible organic co-solvent to create a concentrated stock solution, which can then be diluted into your aqueous experimental medium.[6]

Core Principle: Co-solvents work by reducing the overall polarity of the solvent system (water), making it more favorable for a nonpolar solute to dissolve.[7]

Recommended Co-solvents:

• Dimethyl Sulfoxide (DMSO): The most common choice. Excellent solubilizing power for lipophilic compounds.

• Ethanol (EtOH): A good alternative, particularly if DMSO interferes with your assay.

• Polyethylene Glycol 400 (PEG 400): A less volatile and often less toxic option than DMSO or ethanol.

Data Summary: Common Co-Solvents

Co-Solvent	Key Advantages	Typical Stock Conc.	Max. Final Assay Conc. (Cell-Based)	Considerations
DMSO	High solubilizing power	10-100 mM	< 0.5% v/v [8][9][10]	Can be cytotoxic above 0.5-1%.[11][12] Always run a vehicle control.
Ethanol	Readily available, evaporates easily	10-50 mM	< 1% v/v	Can cause protein precipitation at higher concentrations.
PEG 400	Low volatility, low cytotoxicity	10-50 mM	< 1-2% v/v	More viscous, can be harder to pipette accurately.

Experimental Protocol 1: Preparing a Stock Solution with a Co-Solvent

• Weigh Compound: Accurately weigh the required amount of 2-(Dodecyloxy)benzonitrile in a sterile microcentrifuge tube or glass vial.

• Add Co-Solvent: Add the minimum volume of 100% DMSO (or other co-solvent) required to achieve your target stock concentration (e.g., 100 mM).

• Ensure Complete Dissolution: Vortex vigorously. If necessary, gently warm the solution to 37°C or use a sonication bath for 5-10 minutes until the solution is completely clear. Never proceed with a cloudy or precipitated stock solution.

• Serial Dilution: Perform serial dilutions of your stock solution with the same co-solvent to create intermediate concentrations.

• Final Dilution: Add the final, small volume of your co-solvent stock to your pre-warmed aqueous buffer or cell culture media. Pipette directly into the liquid while vortexing or swirling to ensure rapid dispersion and prevent precipitation. The final co-solvent concentration should not exceed the recommended limits (see table above).

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of the co-solvent to your aqueous medium without the compound. This is critical for differentiating compound effects from solvent effects.

Tier 2: Intermediate Formulation Strategies

If co-solvents are insufficient, cause toxicity, or if you need higher final concentrations, more advanced formulation techniques are required. These methods are suitable for more sensitive cell-based assays or preclinical studies.

FAQ 2: My compound precipitates when I dilute my DMSO stock into the aqueous buffer. What's my next step?

Answer: This indicates that the aqueous medium cannot accommodate the compound even with a small amount of co-solvent. The next step is to use a solubilizing agent like a surfactant or a cyclodextrin.[13]

Option A: Surfactant-Mediated Solubilization

Core Principle: Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), self-assemble into micelles. These micelles have a hydrophobic core that can encapsulate lipophilic molecules like 2-(Dodecyloxy)benzonitrile, allowing them to be dispersed in an aqueous solution.[14][15][16]

Recommended Surfactants:

• Kolliphor® EL (formerly Cremophor® EL): A robust non-ionic surfactant widely used in pharmaceutical formulations for poorly soluble drugs.[17]

• Polysorbate 80 (Tween® 80): A common, less toxic non-ionic surfactant suitable for many research applications.

Causality: Non-ionic surfactants are generally preferred due to their lower potential for toxicity and interference with biological systems compared to ionic surfactants.[18] However, it's crucial to note that surfactants are not biologically inert; for example, Cremophor EL has been associated with hypersensitivity reactions in clinical use and can affect drug disposition.[19]

Option B: Cyclodextrin Inclusion Complexes

Core Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can form an "inclusion complex" by encapsulating the hydrophobic part (the dodecyl tail) of the guest molecule, 2-(Dodecyloxy)benzonitrile, thereby increasing its apparent water solubility.[20][21][22]

Recommended Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): High aqueous solubility and low toxicity, making it a common choice for drug delivery.[23]

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): Anionic derivative with excellent solubilizing capacity, often used in parenteral formulations.

Workflow: Choosing an Intermediate Strategy

Caption: Decision workflow for intermediate solubilization.

Experimental Protocol 2: Surfactant-Based Formulation

• Prepare Surfactant Stock: Prepare a 10% (w/v) stock solution of Kolliphor® EL or Tween® 80 in your desired aqueous buffer.

• Dissolve Compound: Dissolve 2-(Dodecyloxy)benzonitrile in a small amount of ethanol (e.g., to make a 200 mM solution).

• Create Drug-Surfactant Concentrate: Slowly add the ethanolic drug solution to the 10% surfactant stock solution while vortexing. A typical starting ratio is 1:9 (drug solution:surfactant solution).

• Solvent Evaporation: Gently warm the mixture (e.g., 40-50°C) under a stream of nitrogen or in a vacuum oven to evaporate the ethanol. The resulting mixture should be a clear, possibly viscous, liquid. This is your drug-surfactant concentrate.

• Final Dilution: This concentrate can now be diluted into your aqueous experimental medium to the desired final concentration. The micelles will form spontaneously, keeping the drug solubilized.

Tier 3: Advanced Lipid-Based Formulations

For drug development professionals focused on oral bioavailability and in vivo studies, lipid-based formulations are a powerful strategy.

FAQ 3: I need to formulate this compound for an oral gavage study in rodents. How can I maximize absorption?

Answer: For oral delivery of highly lipophilic compounds, lipid-based drug delivery systems (LBDDS) are the gold standard.[24][25] These formulations improve solubility and can enhance bioavailability by utilizing the body's natural lipid absorption pathways.[18][26] A common and effective type is a Self-Emulsifying Drug Delivery System (SEDDS).

Core Principle: SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form a fine oil-in-water emulsion upon gentle agitation in an aqueous medium, such as the gastrointestinal fluid.[27][28] This emulsion provides a large surface area for drug release and absorption.

Experimental Protocol 3: Developing a Simple SEDDS Formulation

• Excipient Screening: Determine the solubility of 2-(Dodecyloxy)benzonitrile in various pharmaceutical-grade oils (e.g., Caprylic/capric triglyceride), surfactants (e.g., Kolliphor® EL), and co-solvents (e.g., Transcutol® HP).

• Formulation: Create a series of trial formulations by mixing the components. A good starting point could be:

  • Oil (e.g., Maisine® CC): 30-40%

  • Surfactant (e.g., Kolliphor® EL): 40-50%

  • Co-solvent (e.g., Transcutol® HP): 10-20%

• Drug Loading: Dissolve the maximum possible amount of 2-(Dodecyloxy)benzonitrile into the optimized excipient mixture. Gentle heating (40°C) can assist dissolution.

• Self-Emulsification Test: Add 1 mL of the final formulation to 250 mL of water in a beaker with a magnetic stirrer. It should rapidly disperse to form a clear or slightly bluish-white emulsion.

• Characterization: The resulting emulsion should be characterized for droplet size (typically <200 nm for a microemulsion/nanoemulsion) to ensure optimal performance.

General Troubleshooting FAQ

• Q: I see a film or precipitate on my cell culture plate after 24 hours. Why?

  • A: This is likely due to the compound coming out of solution over time, or it may be adsorbing to the plasticware. Consider increasing the concentration of your solubilizing agent (surfactant/cyclodextrin) or including a low percentage of serum in your media, as albumin can help maintain the solubility of lipophilic compounds.

• Q: Can I autoclave my formulation?

  • A: Generally, no. High temperatures can degrade the compound, co-solvents, and surfactants. Sterile filter your final formulation through a 0.22 µm filter. Note that highly viscous formulations may require a specialized filter (e.g., a nylon or PTFE syringe filter).

• Q: My solubilization method seems to be affecting my experimental results. What should I do?

  • A: This is why vehicle controls are essential. If the vehicle itself shows activity (e.g., cytotoxicity, pathway activation), you must find an alternative. Try lowering the concentration of the excipient. If that fails, switch to a different class of solubilizer (e.g., from a co-solvent to a cyclodextrin), as they have different mechanisms of action and biological interaction profiles.[21]

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Technical Support Center: Troubleshooting Unexpected Side Reactions in 2-(Dodecyloxy)benzonitrile Synthesis

Welcome to the Technical Support Center for the synthesis of 2-(Dodecyloxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the common challenges and unexpected side reactions encountered during this specific Williamson ether synthesis. Our goal is to provide you with the in-depth technical insights and practical solutions necessary to optimize your reaction outcomes.

Introduction: The Synthetic Pathway and Its Challenges

The synthesis of 2-(Dodecyloxy)benzonitrile is most commonly achieved via a Williamson ether synthesis, a robust and widely used method for forming ethers.[1][2][3] This S(_N)2 reaction involves the O-alkylation of 2-hydroxybenzonitrile (also known as 2-cyanophenol) with a dodecyl halide (e.g., 1-bromododecane).[4] The process begins with the deprotonation of the phenolic hydroxyl group by a base to form a more nucleophilic phenoxide ion, which then attacks the primary alkyl halide.[1][4]

While seemingly straightforward, this reaction is susceptible to several competing pathways and side reactions that can significantly impact the yield and purity of the desired product. This guide will address these issues in a practical, question-and-answer format, providing you with the necessary tools to diagnose and resolve them.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is very low, or I'm not getting any product at all. What are the likely causes?

Several factors can contribute to low or no product formation. A systematic evaluation of your reaction setup and conditions is the first step in troubleshooting.

• Incomplete Deprotonation: The formation of the phenoxide is critical for the reaction to proceed. If the base is not strong enough or used in insufficient quantity, the concentration of the reactive phenoxide will be low.[5]

  • Solution: Consider using a stronger base. If you are using a mild base like potassium carbonate (K₂CO₃), switching to sodium hydroxide (NaOH) or, in more challenging cases, sodium hydride (NaH), can improve deprotonation.[5] Note that stronger bases like NaH require strictly anhydrous conditions to prevent decomposition and potential side reactions.[5]

• Suboptimal Reaction Conditions: The reaction may require more energy or time to reach completion.

  • Solution: Increase the reaction temperature or prolong the reaction time. Typical conditions for this synthesis range from 50-100°C for 1-8 hours.[5] Monitoring the reaction progress by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time and temperature for your specific setup.[5]

• Poor Solvent Choice: The solvent plays a significant role in an S(_N)2 reaction. Protic solvents (e.g., ethanol, water) can solvate the phenoxide ion, creating a solvent shell that hinders its ability to act as a nucleophile.[5]

  • Solution: Employ polar aprotic solvents such as dimethylformamide (DMF), acetonitrile, or dimethyl sulfoxide (DMSO). These solvents do not solvate the nucleophile as strongly, thus accelerating the reaction rate.[5][6]

Q2: I'm observing a significant amount of an alkene byproduct. What is this, and how can I prevent it?

The formation of an alkene, in this case, dodecene, is a classic indicator of a competing E2 elimination reaction.[1][6] This side reaction is particularly prevalent when using secondary or tertiary alkyl halides.[1][3][6]

• Mechanism of E2 Elimination: The phenoxide, being a base, can abstract a proton from the carbon adjacent to the carbon bearing the halide, leading to the formation of a double bond and elimination of the leaving group.

• Minimization Strategies:

  • Choice of Alkyl Halide: The most effective way to circumvent elimination is to use a primary alkyl halide like 1-bromododecane.[1][3][6] The S(_N)2 reaction is highly sensitive to steric hindrance, and primary halides are much more susceptible to nucleophilic attack than elimination.[1][2][6]

  • Reaction Temperature: Lowering the reaction temperature generally favors the S(_N)2 pathway over E2 elimination.[6] Elimination reactions often have a higher activation energy and are therefore more favored at elevated temperatures.[6]

Q3: My product is contaminated with a compound that appears to be an isomer. What could this be?

Phenoxide ions are ambident nucleophiles, meaning they possess two nucleophilic sites: the oxygen atom and the aromatic ring (specifically the ortho and para positions relative to the hydroxyl group).[1][6][7] While O-alkylation is generally favored, C-alkylation can occur under certain conditions, leading to the formation of an isomeric byproduct.[6][7]

• Solvent Effects on Selectivity: The choice of solvent is a critical determinant of O- versus C-alkylation.

  • For O-alkylation (desired product): Use polar aprotic solvents like DMF, DMSO, or acetonitrile.[6] These solvents do not strongly solvate the oxygen of the phenoxide, leaving it more available for nucleophilic attack.

  • Conditions Favoring C-alkylation: Protic solvents (e.g., water, ethanol) can form hydrogen bonds with the phenoxide oxygen, effectively "blocking" it and making the carbon atoms of the ring more likely to act as the nucleophile.[7]

Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Low Product Yield

This guide provides a systematic workflow for addressing low yields in the synthesis of 2-(Dodecyloxy)benzonitrile.

Experimental Workflow for Yield Optimization

Caption: A stepwise decision-making workflow for troubleshooting low product yield.

Detailed Steps:

• Verify Base and Deprotonation:

  • Action: Ensure your base is sufficiently strong and used in the correct stoichiometric amount (typically 1.5-2.0 equivalents).[4] If using a carbonate base, ensure it is anhydrous.

  • Rationale: Incomplete deprotonation is a common reason for low conversion. The pKa of the phenolic proton in 2-hydroxybenzonitrile is such that a moderately strong base is required for complete conversion to the phenoxide.

• Optimize Reaction Conditions:

  • Action: Set up a small-scale reaction matrix to test different temperatures (e.g., 60°C, 80°C, 100°C) and monitor by TLC at regular intervals (e.g., 2, 4, 8, and 24 hours).[4]

  • Rationale: The S(_N)2 reaction rate is temperature-dependent. However, excessively high temperatures can promote side reactions.[6] TLC monitoring will help you find the "sweet spot" for optimal conversion without significant byproduct formation.[5]

• Solvent Selection:

  • Action: If not already doing so, switch to a polar aprotic solvent like DMF or acetonitrile.[5] Ensure the solvent is anhydrous, as water can react with stronger bases and reduce the nucleophilicity of the phenoxide.

  • Rationale: Polar aprotic solvents enhance the nucleophilicity of the phenoxide, leading to a faster reaction rate.[5]

• Reagent Purity:

  • Action: Verify the purity of your 2-hydroxybenzonitrile and 1-bromododecane. Impurities can interfere with the reaction.

  • Rationale: Contaminants in the starting materials can quench the base, react with the alkylating agent, or introduce competing reaction pathways.

• Byproduct Analysis:

  • Action: If the yield is still low, attempt to isolate and characterize any major byproducts using techniques like NMR and Mass Spectrometry.

  • Rationale: Identifying the byproducts provides direct evidence of the competing side reactions (e.g., elimination, C-alkylation) and will guide your subsequent optimization efforts.

Guide 2: Differentiating and Controlling O- vs. C-Alkylation

The ambident nature of the phenoxide nucleophile requires careful control of reaction conditions to ensure selective O-alkylation.

Reaction Scheme: O- vs. C-Alkylation

Caption: Competing O- and C-alkylation pathways for the 2-cyanophenoxide ion.

Quantitative Data: Solvent Effects on Alkylation Selectivity

Solvent Type	Typical Solvents	Predominant Product	Rationale
Polar Aprotic	DMF, Acetonitrile, DMSO	O-Alkylation	The "naked" phenoxide oxygen is a highly effective nucleophile.[6]
Protic	Water, Ethanol	C-Alkylation	Hydrogen bonding solvates and sterically hinders the phenoxide oxygen, making the ring carbons more accessible for attack.[7]

Experimental Protocol for Maximizing O-Alkylation:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-hydroxybenzonitrile (1.0 eq) in anhydrous DMF.[4]

• Base Addition: Add potassium carbonate (1.5 - 2.0 eq) to the solution.[4] Stir the mixture at room temperature for 30 minutes to facilitate phenoxide formation.

• Alkylating Agent Addition: Add 1-bromododecane (1.1 - 1.2 eq) dropwise to the reaction mixture.[4]

• Reaction: Heat the mixture to 60-80°C and monitor the progress by TLC.[4] The reaction is typically complete within 4-24 hours.[4]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into water to dissolve the inorganic salts.

  • Extract the aqueous layer with an organic solvent like ethyl acetate.

  • Combine the organic layers, wash with water and then brine to remove residual DMF and salts.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[4]

• Purification:

  • Filter off the drying agent and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to obtain pure 2-(Dodecyloxy)benzonitrile.[4]

Conclusion

The successful synthesis of 2-(Dodecyloxy)benzonitrile hinges on a thorough understanding of the Williamson ether synthesis and its potential pitfalls. By carefully selecting the base, solvent, and reaction temperature, and by being vigilant for the common side reactions of elimination and C-alkylation, researchers can significantly improve their yield and the purity of their final product. This guide provides a foundational framework for troubleshooting; however, it is essential to remember that each reaction may require specific optimization based on the unique laboratory conditions and reagent batches.

References

• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025). Common side reactions in the Williamson synthesis of ethers. BenchChem.
• Wikipedia. (2023). Williamson ether synthesis. Wikipedia.
• BenchChem. (2025).
• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Chemistry Steps.
• Google Patents. (1997). US5637750A - Method for the preparation of 2 hydroxybenzonitrile.
• Li, J., et al. (2010). Synthesis of 2-Aryloxymethylbenzonitriles from 2-Cyanobenzyl Chloride. Journal of the Chinese Chemical Society.
• Reddit. (2016). O-alkylation of phenol in the presence of a nucleophilic tertiary amine. r/chemistry.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Master Organic Chemistry.
• PharmaXChange.info. (2011).
• PubChem. (n.d.). 2-(dodecyloxy)benzonitrile. PubChem.
• Sharma, S., & Yadav, J. (2017). A comprehensive review on catalytic O-alkylation of phenol and hydroquinone.
• LookChem. (n.d.).
• PubMed Central. (2017). ZnCl2-promoted domino reaction of 2-hydroxybenzonitriles with ketones for synthesis of 1,3-benzoxazin-4-ones. PubMed Central.
• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents.
• Royal Society of Chemistry. (2019). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. RSC Advances.
• Exporter China. (2024).
• ResearchGate. (2017). How can I purify impure benzonitrile?.
• National Institutes of Health. (2011). 4-(Dodecyloxy)benzonitrile. PubMed Central.
• Google Patents. (2015). EP2874980B1 - Improved process for preparation of 2,3-dihydroxy benzonitrile.
• Quick Company. (2014). Process For Preparation Of 2 Hydroxybenzonitrile. Quick Company.
• Google Patents. (2005). US6875882B2 - Synthesis of benzonitriles from substituted benzoic acid.

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Technical Support Center: Optimization of 2-(Dodecyloxy)benzonitrile Synthesis

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis and optimization of 2-(Dodecyloxy)benzonitrile and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established reaction mechanisms and field-proven insights. Our goal is to empower you to overcome common experimental hurdles and achieve high-yield, high-purity synthesis.

Core Principles: Navigating the Williamson Ether Synthesis

The synthesis of 2-(Dodecyloxy)benzonitrile from 2-cyanophenol and a 1-dodecyl halide is a classic example of the Williamson ether synthesis. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2][3][4] A base is used to deprotonate the phenolic hydroxyl group of 2-cyanophenol, forming a nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of the 1-dodecyl halide, displacing the halide and forming the desired ether product.

However, two primary competing reactions can diminish the yield and purity of the target molecule: E2 elimination of the alkyl halide and C-alkylation of the phenoxide ring.[1][3][5] Understanding the factors that favor the desired SN2 pathway over these side reactions is the cornerstone of optimizing this synthesis.

Fig 1. Reaction pathways in the synthesis of 2-(Dodecyloxy)benzonitrile.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Question 1: My reaction yield is very low or I'm recovering only starting material. What are the likely causes and solutions?

Low conversion is a common issue that can stem from several factors. A systematic approach is key to diagnosis.

Possible Cause	Suggested Solution	Scientific Rationale
Incomplete Deprotonation	Use a stronger base (e.g., NaH) or ensure your current base (e.g., K₂CO₃) is anhydrous and finely powdered. For phenols, weaker bases like K₂CO₃ are often sufficient, but their effectiveness depends on the reaction conditions.[2][5]	The reaction cannot proceed without the formation of the nucleophilic phenoxide. While 2-cyanophenol is more acidic than phenol, efficient deprotonation is the mandatory first step. Anhydrous conditions are critical as water can consume the base and protonate the phenoxide.[6]
Low Reactivity of Alkyl Halide	Use 1-iodododecane instead of 1-bromododecane. If you only have the bromide, add a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) to the reaction (Finkelstein reaction conditions).	The SN2 reaction rate is highly dependent on the leaving group's ability. The reactivity order is R-I > R-Br > R-Cl.[7][8] Iodide is a superior leaving group because the C-I bond is weaker and more polarizable.[7] Adding catalytic iodide generates the more reactive 1-iodododecane in situ.
Poor Solvent Choice	Use a polar aprotic solvent such as N,N-Dimethylformamide (DMF), acetonitrile, or Dimethyl sulfoxide (DMSO).[1][5]	Polar aprotic solvents excel at solvating the cation (e.g., K⁺) of the phenoxide salt, leaving the oxygen anion "naked" and highly nucleophilic. Protic solvents (like ethanol) or apolar solvents (like toluene) can hydrogen-bond with or poorly solvate the phenoxide, respectively, reducing its nucleophilicity and slowing the reaction.[1]
Insufficient Reaction Time/Temp	Increase the reaction temperature to a range of 50-100 °C and monitor progress over 1-8 hours using Thin Layer Chromatography (TLC).[1][7]	The Williamson ether synthesis often requires thermal energy to proceed at a practical rate, especially with long-chain alkyl halides.[7] TLC is essential for empirically determining when the reaction has reached completion.

Question 2: I've isolated my product, but it's contaminated with a significant amount of 1-dodecene. How can I prevent this?

The formation of 1-dodecene indicates that the E2 elimination pathway is competing with the desired SN2 substitution.[3][5] This occurs when the phenoxide acts as a base, abstracting a proton from the carbon adjacent to the alkyl halide.

• Lower the Reaction Temperature: Elimination reactions typically have a higher activation energy than substitution reactions.[5] Therefore, running the reaction at the lowest temperature that still allows for a reasonable SN2 rate (e.g., 50-60 °C) can significantly favor ether formation.

• Avoid Overly Strong or Hindered Bases: While a base is necessary, using an excessively strong or sterically bulky base to generate the phenoxide can leave a surplus of base in the reaction mixture, which can then promote elimination of the alkyl halide. For phenols, mild bases like K₂CO₃ or Cs₂CO₃ are often ideal.[2][9]

• Ensure a Primary Alkyl Halide: This is less of a concern with 1-dodecyl halides, which are primary. However, it is a critical principle of the Williamson synthesis. Secondary and tertiary alkyl halides strongly favor elimination.[4][5]

Question 3: My NMR spectrum shows two distinct aromatic species. I suspect C-alkylation. How can I ensure O-alkylation is the exclusive pathway?

Phenoxide ions are ambident nucleophiles, meaning they have two nucleophilic sites: the oxygen atom (leading to O-alkylation) and the aromatic ring, typically at the ortho and para positions (leading to C-alkylation).[1][5][10] The choice of solvent is the most powerful tool to control this selectivity.

• Use Polar Aprotic Solvents: As mentioned for improving yield, solvents like DMF, DMSO, and acetonitrile strongly favor O-alkylation.[5][10] They effectively solvate the counter-ion of the phenoxide, leaving the oxygen atom as the most available and reactive nucleophilic site.

• Avoid Protic Solvents: Protic solvents like water or alcohols (e.g., ethanol) will form strong hydrogen bonds with the phenoxide's oxygen atom.[10] This "cages" the oxygen, reducing its nucleophilicity and making the carbon atoms of the aromatic ring more likely to attack the alkyl halide.[10][11]

Question 4: Purification of the crude product by column chromatography is difficult. The product and unreacted 1-dodecyl bromide have very similar Rf values. What can I do?

The long, nonpolar dodecyl chain makes the product significantly less polar than the starting 2-cyanophenol, but often very close in polarity to the starting 1-dodecyl halide.

• Drive the Reaction to Completion: The best strategy is to avoid the problem in the first place. Use a slight excess (1.1-1.2 equivalents) of the 2-cyanophenol and ensure the 1-dodecyl halide is the limiting reagent and is fully consumed, as confirmed by TLC analysis.

• Optimize Chromatography:

  • Use a low-polarity solvent system, such as Hexanes:Ethyl Acetate or Hexanes:Dichloromethane, with a very shallow gradient.

  • Consider using a different stationary phase, such as silver nitrate-impregnated silica, which can help separate alkyl halides from other compounds.

• Chemical Quench: If unreacted alkyl halide persists, consider quenching the reaction with a nucleophilic amine, like piperidine, after the primary reaction is complete. This converts the halide into a much more polar amine salt that can be easily removed with an acidic wash during workup.

• Recrystallization: Given the long alkyl chain, the product may be a low-melting solid or an oil. If it is a solid, recrystallization from a suitable solvent (e.g., methanol, ethanol, or hexanes) can be an effective purification method.[12]

Frequently Asked Questions (FAQs)

Q: What is phase-transfer catalysis, and can it improve my reaction?

A: Yes, phase-transfer catalysis (PTC) is an excellent technique for this synthesis. A phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB) or 18-crown-6, facilitates the transfer of the phenoxide anion from an aqueous or solid phase into the organic phase where the alkyl halide resides.[1][6][13] This is particularly useful as it allows the use of inexpensive bases like NaOH or KOH with biphasic solvent systems (e.g., toluene/water), often under milder conditions and without the need for strictly anhydrous solvents.[6][13][14]

Fig 2. Mechanism of Phase-Transfer Catalysis (PTC) in Williamson Synthesis.

Q: Which base is truly optimal: K₂CO₃, Cs₂CO₃, NaH, or KOH?

A: The "optimal" base depends on your desired reaction conditions (solvent, temperature, safety considerations).

• NaH (Sodium Hydride): A very strong, non-nucleophilic base that provides rapid and irreversible deprotonation.[5] It requires an anhydrous aprotic solvent like THF or DMF and careful handling due to its reactivity with water. It is an excellent choice for ensuring complete phenoxide formation.[9]

• K₂CO₃ (Potassium Carbonate): A milder, safer, and inexpensive base. It is very effective in polar aprotic solvents like DMF or acetonitrile, especially at elevated temperatures (80-110 °C).[12] It is often the go-to base for industrial applications.

• Cs₂CO₃ (Cesium Carbonate): More expensive but often gives higher yields at lower temperatures than K₂CO₃. The large, soft cesium cation leads to a more dissociated and thus more reactive phenoxide.[9]

• KOH (Potassium Hydroxide): A strong, inexpensive base. It is most effective when used with a phase-transfer catalyst or in a solvent like DMSO.[2]

Q: How do I properly monitor the reaction with TLC?

A: Choose a solvent system (e.g., 9:1 Hexanes:Ethyl Acetate) that gives good separation between your starting materials and the expected product. Spot three lanes on your TLC plate:

• Left Lane: 2-cyanophenol (starting material).

• Center Lane: Co-spot of all starting materials and the reaction mixture.

• Right Lane: The reaction mixture.

The reaction is complete when the limiting reagent spot (typically the 1-dodecyl halide, though less UV-active) has disappeared and a new, less polar product spot is prominent. The 2-cyanophenol spot should also diminish or disappear if it is the limiting reagent.

Q: What analytical techniques should I use to confirm the structure of 2-(Dodecyloxy)benzonitrile?

A: A combination of spectroscopic methods is essential for unambiguous characterization.[15][16]

• ¹H NMR: Will show characteristic peaks for the aromatic protons (around 7.0-7.7 ppm), the -O-CH₂- triplet of the dodecyl chain (around 4.0 ppm), the long alkyl chain methylene groups, and the terminal methyl group triplet.

• ¹³C NMR: Will confirm the number of unique carbon atoms, including the nitrile carbon (-C≡N) around 115-120 ppm.

• FT-IR Spectroscopy: Will show a sharp peak for the nitrile stretch (C≡N) around 2220-2230 cm⁻¹ and C-O-C ether stretches. The broad -OH peak from the starting material should be absent.

• Mass Spectrometry (MS): Will confirm the molecular weight of the product.[15][17]

Standard Operating Protocols

Protocol 1: General Synthesis using Potassium Carbonate

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-cyanophenol (1.0 eq.), anhydrous potassium carbonate (2.0 eq.), and N,N-Dimethylformamide (DMF, approx. 0.2 M).

• Addition: Add 1-iodododecane (1.1 eq.) or 1-bromododecane (1.1 eq.) to the stirring suspension at room temperature.

• Reaction: Heat the mixture to 80-90 °C and stir for 4-8 hours, monitoring the reaction progress by TLC.[12]

• Workup: After the reaction is complete, cool the mixture to room temperature and pour it into cold water.[12] Extract the aqueous layer three times with ethyl acetate or diethyl ether.

• Washing: Combine the organic layers and wash sequentially with water, 1 M NaOH solution (to remove unreacted phenol), and finally with brine.[9]

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil or solid by flash column chromatography on silica gel.[7][9]

Protocol 2: Phase-Transfer Catalysis (PTC) Method

• Setup: In a round-bottom flask, combine 2-cyanophenol (1.0 eq.), 1-bromododecane (1.1 eq.), potassium hydroxide (powdered, 2.0 eq.), and tetrabutylammonium bromide (TBAB, 0.1 eq.) in toluene (approx. 0.3 M).[7]

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring for 4-12 hours. The biphasic mixture should become homogeneous or show significant product formation by TLC.

• Workup: Cool the reaction to room temperature and filter to remove the inorganic salts (KBr, excess KOH).[7]

• Washing: Transfer the filtrate to a separatory funnel and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography as described in Protocol 1.

Fig 3. Troubleshooting workflow for low product yield.

References

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Hill, J. W., & Corredor, J. (1979). An Ether Synthesis Using Phase Transfer Catalysis. Journal of Chemical Education, 56(10), 688. Retrieved from [Link]

• ACS Publications. (n.d.). An Ether Synthesis Using Phase Transfer Catalysis. Retrieved from [Link]

• Williamson Ether Synthesis. (2020, October 20). YouTube. Retrieved from [Link]

• ChemTalk. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Xu, L.-F., & Zheng, T.-C. (2012). Synthesis of 2-Aryloxymethylbenzonitriles from 2-Cyanobenzyl Chloride. Asian Journal of Chemistry, 24(11), 5329-5331. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Improve Yield. Retrieved from [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

• PharmaXChange.info. (2011, April 9). Phenolates- O-alkylation and C-alkylation. Retrieved from [Link]

• Vassilev, I., et al. (2021). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. RSC Publishing. Retrieved from [Link]

• Google Patents. (n.d.). EP2874980B1 - Improved process for preparation of 2,3-dihydroxy benzonitrile.

• ResearchGate. (n.d.). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Retrieved from [Link]

• ResearchGate. (2025). Alkylation of Phenol: A Mechanistic View. Retrieved from [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Reddit. (2016, July 15). O-alkylation of phenol in the presence of a nucleophilic tertiary amine. Retrieved from [Link]

• Google Patents. (n.d.). US2044016A - Amino-alkoxy-benzamides and process of preparing the same.
• Google Patents. (n.d.). US5869735A - Process for the preparation of alkyl aryl ethers containing carboxyl groups.

• Modern Analytical Technique for Characterization Organic Compounds. (n.d.). Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 5). 11.8: Williamson Ether Synthesis. Retrieved from [Link]

• Alcohol to Ether using Williamson synthesis (O-Alkylation). (n.d.). Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-cyanophenol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by O-alkylation. Retrieved from [Link]

• PubChemLite. (n.d.). 2-(dodecyloxy)benzonitrile (C19H29NO). Retrieved from [Link]

• Science.gov. (n.d.). alkyl aryl ethers: Topics. Retrieved from [Link]

• Google Patents. (n.d.). US3450608A - Purification of ethers.

• Taylor & Francis. (n.d.). Design, synthesis, and biological evaluation of triazole-pyrimidine-methylbenzonitrile derivatives as dual A2A/A2B adenosine receptor antagonists. Retrieved from [Link]

• Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. (n.d.). Retrieved from [Link]

• Long-chain alkyl polyphenyl ether as well as preparation method and application thereof. (n.d.).

• Patsnap Eureka. (n.d.). Method for preparing 2-cyanophenol. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and characterization of alkoxy derivatives with double-headed initiators for the preparation of poly(ε-caprolactone)-β-polyacrylonitrile (PCL-β-PAN) and poly( l-lactide). Retrieved from [Link]

• The Purification of Crown Ether Samples by a Quaternary Solvent Flash Chromatography System. (n.d.). Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. Retrieved from [Link]

• Google Patents. (n.d.). US6875882B2 - Synthesis of benzonitriles from substituted benzoic acid.

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzonitrile. Retrieved from [Link]

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Technical Support Center: Interpreting Ambiguous Results in IRE1α-Modulating Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for interpreting ambiguous results in assays involving modulators of Inositol-requiring enzyme 1α (IRE1α), a critical sensor in the Unfolded Protein Response (UPR). While your current focus may be on a novel compound such as 2-(Dodecyloxy)benzonitrile, the principles and challenges in assay development are often shared across a class of molecules targeting the same pathway. This guide will use well-characterized IRE1α modulators to illustrate common pitfalls and their solutions.

Part 1: Frequently Asked Questions (FAQs)

Q1: My compound inhibits IRE1α-mediated XBP1 splicing, but I see unexpected cytotoxicity. Is this an off-target effect?

A1: Not necessarily. While off-target effects are a common concern with any small molecule, the complex nature of IRE1α signaling can lead to this observation. IRE1α has a dual enzymatic activity: a kinase and an endoribonuclease (RNase) domain.[1][2] Under prolonged or severe ER stress, IRE1α's RNase activity can switch from the adaptive splicing of XBP1 mRNA to the degradation of a broader range of mRNAs at the ER, a process known as Regulated IRE1-Dependent Decay (RIDD).[3] This can contribute to apoptosis. Some compounds may inhibit XBP1 splicing but fail to suppress, or even enhance, RIDD activity, leading to cell death. It is also possible that the observed toxicity is due to off-target effects on other kinases or cellular processes.[4][5] A thorough investigation using orthogonal assays is recommended.

Q2: I am seeing a discrepancy between my in vitro enzymatic assay and my cell-based assay results for my IRE1α inhibitor.

A2: This is a common challenge. Discrepancies can arise from several factors:

• Cellular Permeability and Stability: Your compound may have poor cell membrane permeability or be rapidly metabolized within the cell, leading to a lower effective intracellular concentration than what is used in the in vitro assay.

• Off-Target Engagement: In a cellular context, your compound might engage other targets that are not present in the purified enzyme assay.[5]

• Complexity of Cellular IRE1α Regulation: In cells, IRE1α activity is modulated by interactions with other proteins, such as BAX and BCL-2, and its localization within the ER.[6] These regulatory mechanisms are absent in a simple in vitro setup.

• Assay Artifacts: The specific detection method used in your cell-based assay (e.g., a reporter construct) might be susceptible to artifacts not present in a direct enzymatic assay.

Q3: How can I distinguish between a compound that inhibits the kinase activity of IRE1α versus one that allosterically inhibits its RNase activity?

A3: This is a critical aspect of characterizing IRE1α modulators. The relationship between the kinase and RNase domains is allosteric, meaning the conformation of the kinase domain influences RNase activity.[1][7]

• Type I inhibitors bind to the active conformation of the kinase domain and can paradoxically enhance RNase activity.[8]

• Type II inhibitors , like KIRA6, bind to the inactive kinase conformation and allosterically inhibit the RNase domain by preventing the formation of active IRE1α oligomers.[1][8]

To differentiate these mechanisms, a multi-assay approach is necessary:

• Kinase Activity Assay: Directly measure the phosphorylation of a substrate by the IRE1α kinase domain.

• RNase Activity Assay: Use a fluorescently labeled RNA substrate corresponding to the XBP1 stem-loop to directly measure cleavage.

• Cell-Based XBP1 Splicing Assay: Quantify the levels of spliced XBP1 mRNA in cells treated with your compound and an ER stressor.

• Oligomerization Assay: Use techniques like native PAGE and western blotting to assess the oligomerization state of IRE1α in treated cells.

Part 2: Troubleshooting Guides

Issue 1: Inconsistent Inhibition of XBP1 Splicing

Symptoms: High variability in the reduction of spliced XBP1 (XBP1s) levels between experiments or replicates after treatment with your compound.

Potential Causes & Troubleshooting Steps:

Potential Cause	Scientific Rationale	Troubleshooting/Validation Protocol
Suboptimal ER Stress Induction	Inconsistent activation of IRE1α will lead to variable levels of XBP1 splicing, making it difficult to assess the inhibitory effect of your compound.	1. Titrate ER Stressor: Determine the optimal concentration and incubation time for your chosen ER stressor (e.g., tunicamycin, thapsigargin) to achieve robust and reproducible XBP1 splicing. 2. Confirm Stress Induction: Use a positive control for UPR activation, such as measuring the upregulation of CHOP or BiP mRNA.
Compound Instability or Precipitation	The compound may be unstable in culture media or precipitate at the tested concentrations, leading to inconsistent effective concentrations.	1. Solubility Check: Visually inspect your compound in media at the highest concentration under a microscope for precipitates. 2. Stability Assay: Incubate the compound in media for the duration of your experiment, then analyze its concentration and integrity using HPLC.
Cell Health and Density	Cells that are unhealthy or at inconsistent densities will respond differently to ER stress and drug treatment.	1. Standardize Seeding Density: Ensure consistent cell numbers are plated for each experiment. 2. Monitor Cell Viability: Perform a viability assay (e.g., Trypan Blue, MTT) concurrently with your experiment to ensure the observed effects are not due to general toxicity.

Issue 2: My Compound Shows Potent In Vitro IRE1α RNase Inhibition but is Weak in Cells

Symptoms: Your compound has a low IC50 in an enzymatic assay with purified IRE1α, but a much higher EC50 is required to inhibit XBP1 splicing in a cellular assay.

Potential Causes & Troubleshooting Steps:

Potential Cause	Scientific Rationale	Troubleshooting/Validation Protocol
Poor Cellular Permeability	The compound may not efficiently cross the cell membrane to reach its intracellular target, IRE1α.	1. Caco-2 Permeability Assay: Use a standard in vitro model to assess the likelihood of intestinal absorption and cell permeability. 2. Cellular Uptake Assay: If possible, use a labeled version of your compound or LC-MS/MS to quantify its intracellular concentration.
Efflux Pump Activity	The compound may be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively remove it from the cytoplasm.	1. Co-treatment with Efflux Pump Inhibitors: Perform your cellular assay in the presence of known efflux pump inhibitors (e.g., verapamil) to see if the potency of your compound increases.
High Protein Binding	The compound may bind extensively to proteins in the cell culture serum, reducing the free concentration available to inhibit IRE1α.	1. Assay in Low-Serum Media: If your cells can tolerate it, perform the assay in reduced-serum or serum-free media to increase the free fraction of your compound. 2. Equilibrium Dialysis: Directly measure the extent of plasma protein binding.

Part 3: Key Experimental Protocols & Visualizations

Protocol: Cellular XBP1 Splicing Assay by qRT-PCR

• Cell Plating: Seed your cells of interest in a 12-well plate at a density that will result in 80-90% confluency at the time of harvest.

• Compound Treatment: The next day, pre-treat the cells with your test compound (e.g., 2-(Dodecyloxy)benzonitrile) at various concentrations for 1-2 hours. Include a vehicle control (e.g., DMSO) and a positive control inhibitor (e.g., KIRA6).[1]

• ER Stress Induction: Add an ER stressor (e.g., 1 µg/mL tunicamycin) to the wells and incubate for 4-6 hours.

• RNA Extraction: Harvest the cells and extract total RNA using a commercially available kit.

• Reverse Transcription: Synthesize cDNA from the extracted RNA.

• qRT-PCR: Perform quantitative real-time PCR using primers that specifically amplify the spliced (XBP1s) and unspliced (XBP1u) forms of XBP1, as well as a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: Calculate the relative expression of XBP1s normalized to the housekeeping gene and compare the treated samples to the vehicle control.

Visualizing IRE1α Signaling and Troubleshooting

Sources

• 1. Allosteric inhibition of the IRE1α RNase preserves cell viability and function during endoplasmic reticulum stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assays to Study IRE1 Activation and Signaling | Springer Nature Experiments [experiments.springernature.com]
• 3. ATP-Competitive Partial Antagonists of IRE1α’s RNase Segregate Outputs of the UPR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unfolded Protein Response in Cancer: IRE1α Inhibition by Selective Kinase Ligands Does Not Impair Tumor Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. BCL-2 Modulates IRE1α Activation to Attenuate Endoplasmic Reticulum Stress and Pulmonary Fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. selleckchem.com [selleckchem.com]

Technical Support Center: Refinement of Analytical Methods for 2-(Dodecyloxy)benzonitrile

Welcome to the technical support center for the analysis of 2-(Dodecyloxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals who are developing, refining, or troubleshooting analytical methods for this compound. Given the absence of a standardized public method, this document provides foundational knowledge, starting protocols, and logical troubleshooting frameworks to empower you to build a robust, validated assay tailored to your specific matrix and instrumentation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the analysis of 2-(Dodecyloxy)benzonitrile.

Q1: What are the key physicochemical properties of 2-(Dodecyloxy)benzonitrile that influence analytical method development?

A1: Understanding the molecule's structure is the first step in developing a successful analytical method. 2-(Dodecyloxy)benzonitrile is characterized by two key features: a long, nonpolar C12 alkyl (dodecyl) chain and a polar aromatic benzonitrile group. This amphipathic nature dictates its behavior in chromatographic systems. The dodecyl chain imparts high hydrophobicity (LogP is predicted to be 7.2), suggesting strong retention in reversed-phase chromatography.[1] The benzonitrile group provides a UV chromophore for detection and a potential site for polar interactions with stationary phases.

Property	Value	Source
Molecular Formula	C₁₉H₂₉NO	PubChem[1]
Monoisotopic Mass	287.2249 Da	PubChem[1]
Predicted XlogP	7.2	PubChem[1]
Key Functional Groups	Ether, Nitrile, Aromatic Ring	N/A

Q2: Which analytical techniques are most suitable for quantifying 2-(Dodecyloxy)benzonitrile?

A2: The most appropriate techniques are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), largely dependent on the sample matrix and required sensitivity.[2][3]

• HPLC with UV or Mass Spectrometry (LC-MS) Detection: This is the most common and versatile approach. Reversed-phase HPLC (RP-HPLC) is ideal due to the molecule's hydrophobicity. UV detection is suitable for simpler matrices, while LC-MS or LC-MS/MS provides superior selectivity and sensitivity, which is essential for complex biological or environmental samples.[4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used, offering high chromatographic efficiency. However, given the molecule's relatively high molecular weight (287.45 g/mol ) and polarity from the nitrile group, derivatization may be necessary to improve volatility and thermal stability for optimal performance.[2][6]

Q3: Are there any known stability issues with 2-(Dodecyloxy)benzonitrile that could affect analysis?

Part 2: Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during method development and execution.

Chromatography (HPLC & GC)

Q4: My HPLC peak for 2-(Dodecyloxy)benzonitrile is tailing or showing poor symmetry. What is the cause and how can I fix it?

A4: Peak tailing is typically caused by unwanted secondary interactions between the analyte and the stationary phase.

• Causality: For a molecule like 2-(Dodecyloxy)benzonitrile, the polar nitrile group can interact with acidic silanol groups present on the surface of silica-based C18 columns. This is a common issue with polar or basic analytes.[8]

• Troubleshooting Steps:

  • Mobile Phase Modification: Add a small amount of an acidic modifier, such as 0.1% formic acid or trifluoroacetic acid (TFA), to the mobile phase. This protonates the silanol groups, minimizing their interaction with your analyte.[8][9]

  • Column Selection: Switch to a column with low silanol activity or one that is "end-capped." Alternatively, using a mixed-mode column that offers both hydrophobic and ion-exchange retention mechanisms can improve peak shape for challenging compounds.[8][10]

  • Check for Contamination: Ensure the guard column and analytical column are not contaminated with strongly retained matrix components from previous injections.

Q5: I am struggling with low sensitivity and a poor signal-to-noise ratio in my HPLC-UV analysis. How can I improve it?

A5: Low sensitivity can stem from suboptimal instrument settings, sample preparation, or analyte properties.

• Causality: The signal intensity is dependent on the analyte's molar absorptivity at the chosen wavelength and the concentration reaching the detector.

• Troubleshooting Steps:

  • Optimize Detection Wavelength: The benzonitrile group is the primary chromophore. Run a UV-Vis spectrum of your standard to determine the wavelength of maximum absorbance (λ-max), which is typically around 210-240 nm for simple aromatic compounds.[11] Set your detector to this λ-max for the highest signal.

  • Increase Analyte Concentration: If sensitivity is still low, consider a sample pre-concentration step. Solid-Phase Extraction (SPE) is a highly effective technique for both concentrating the analyte and cleaning up the sample matrix.[5]

  • Improve Peak Efficiency: A broad peak will have a lower height than a sharp peak of the same area. Address any issues causing peak broadening (see Q4) to improve the signal-to-noise ratio.

  • Check System Performance: Ensure the detector lamp has sufficient energy and that the flow cell is clean.

Mass Spectrometry (LC-MS & GC-MS)

Q6: My signal is inconsistent and lower than expected in LC-MS analysis. I suspect matrix effects. How can I confirm and mitigate this?

A6: Matrix effects are a common challenge in LC-MS, especially with ESI, where co-eluting compounds from the sample matrix suppress or enhance the ionization of the target analyte.[12][13][14]

• Causality: Components in the sample matrix (e.g., salts, phospholipids, polymers) compete with the analyte for ionization in the MS source, leading to unreliable quantification.[12]

• Diagnostic & Mitigation Workflow:

  • Confirmation: The most definitive way to confirm matrix effects is through a post-extraction addition experiment.[13] Analyze a blank matrix extract that has been spiked with the analyte and compare its response to the analyte in a clean solvent. A significant difference in signal intensity confirms the presence of matrix effects.

  • Mitigation Strategies:

    • Improve Sample Preparation: Use a more selective sample cleanup method like SPE to remove interfering matrix components.[5]

    • Optimize Chromatography: Adjust the HPLC gradient to better separate the analyte from the co-eluting matrix components that are causing the suppression.[14]

    • Use an Internal Standard: The most robust solution is to use a stable isotope-labeled (SIL) internal standard of 2-(Dodecyloxy)benzonitrile. The SIL standard will co-elute and experience the same matrix effects as the analyte, allowing for accurate correction and reliable quantification.[13] If a SIL standard is unavailable, a structurally similar analog can be used as a surrogate.

    • Dilute the Sample: A simple but effective strategy is to dilute the sample extract. This reduces the concentration of matrix components, often minimizing their impact, though it may compromise the limit of detection.[15]

Part 3: Experimental Protocols & Visualizations

The following are starting-point protocols. They are intended for method development and will require optimization and validation for your specific application.

Protocol 1: HPLC-UV Method Development Starting Point

• Objective: To establish initial chromatographic conditions for the separation and detection of 2-(Dodecyloxy)benzonitrile.

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, and UV/DAD detector.

  • C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic Acid (LC-MS grade)

  • 2-(Dodecyloxy)benzonitrile reference standard

• Procedure:

  • Standard Preparation: Prepare a 1 mg/mL stock solution of the reference standard in acetonitrile. Prepare working standards by serial dilution in the mobile phase.

  • Mobile Phase Preparation:

    • Mobile Phase A: Water with 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Chromatographic Conditions (Starting Point):

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30 °C

    • UV Detection: 220 nm

    • Gradient:

      • Start at 70% B.

      • Linear gradient to 95% B over 10 minutes.

      • Hold at 95% B for 2 minutes.

      • Return to 70% B and equilibrate for 3 minutes.

  • Optimization: Adjust the starting percentage of B and the gradient slope to achieve a retention time of 5-10 minutes with good peak shape.

Protocol 2: GC-MS Method Development Starting Point

• Objective: To establish initial GC-MS conditions for the analysis of 2-(Dodecyloxy)benzonitrile.

• Instrumentation:

  • GC-MS system with a suitable capillary column.

  • DB-5ms or similar nonpolar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Reagents:

  • Helium (carrier gas)

  • Solvent for sample dissolution (e.g., Toluene)[16]

  • 2-(Dodecyloxy)benzonitrile reference standard

• Procedure:

  • Standard Preparation: Prepare a 1 mg/mL stock solution in toluene. Prepare working standards by serial dilution.

  • GC-MS Conditions (Starting Point):

    • Inlet Temperature: 280 °C

    • Injection Mode: Split (e.g., 20:1, adjust as needed for sensitivity)

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Program:

      • Initial Temperature: 150 °C, hold for 1 minute.

      • Ramp to 300 °C at 15 °C/min.

      • Hold at 300 °C for 5 minutes.

    • MS Transfer Line: 290 °C

    • Ion Source: 230 °C (EI)

    • Scan Range: m/z 50-400

  • Optimization: Adjust the oven temperature program to ensure the analyte elutes as a sharp, symmetrical peak. If thermal degradation is suspected (indicated by poor peak shape or multiple degradation peaks), consider using a milder temperature program or derivatization.

Visualizations

Caption: Troubleshooting workflow for poor HPLC peak shape.

Caption: Decision tree for diagnosing and mitigating matrix effects.

References

• PubChem. (n.d.). 2-(dodecyloxy)benzonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Pan, L., & Wall, G. M. (2016). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Critical Reviews in Analytical Chemistry, 46(2), 93-105. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Dequalinium and Benzonitrile on Different Columns. Retrieved from [Link]

• Mano, N. (2021). A Brief Study on the Matrix-effects in Chromatography. Journal of Chromatography & Separation Techniques, 12(12), 467. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 2-((3-(Dodecyloxy)propyl)(2-(2-hydroxyethoxy)ethyl)amino)ethanol on Newcrom R1 HPLC column. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Benzonitrile, 2-[[4-[[2-(acetyloxy)ethyl]butylamino]-2-methylphenyl]azo]-3-bromo-5-nitro- on Newcrom R1 HPLC column. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. Retrieved from [Link]

• Kwong, H. C., Rahman, M. Z. A., Tahir, M. I. M., & Silong, S. (2011). 4-(Dodecyloxy)benzonitrile. Acta Crystallographica Section E: Crystallographic Communications, 67(Pt 11), o2891. Retrieved from [Link]

• Farré, M., Pérez, S., Kantiani, L., & Barceló, D. (2007). Analytical methods for tracing pharmaceutical residues in water and wastewater. TrAC Trends in Analytical Chemistry, 26(8), 813-822. Retrieved from [Link]

• Singh, P., & Singh, J. (2014). Comparative vibrational spectroscopic investigation of benzonitrile derivatives using density functional theory. Der Pharma Chemica, 6(6), 334-346. Retrieved from [Link]

• Kwong, H. C., Rahman, M. Z. A., Tahir, M. I. M., & Silong, S. (2011). 4-(Dodecyloxy)benzonitrile. Acta Crystallographica Section E: Structure Reports Online, 67(11), o2891. Retrieved from [Link]

• Ternes, T. A. (2001). Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. TrAC Trends in Analytical Chemistry, 20(8), 419-434. Retrieved from [Link]

• SIELC Technologies. (n.d.). Benzonitrile. Retrieved from [Link]

• Pan, L., & Wall, G. M. (2015). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Critical reviews in analytical chemistry, 46(2), 93–105. Retrieved from [Link]

• Al-Qaim, F. F., Abdullah, M. P., Othman, M. R., Latip, J., & Zakaria, Z. (2024). Analytical Methods for the Determination of Pharmaceuticals and Personal Care Products in Solid and Liquid Environmental Matrices. Molecules, 29(16), 3789. Retrieved from [Link]

• Chan, G. C., & Hieftje, G. M. (2016). Detection and correction of matrix interference in inductively coupled plasma – time of flight mass spectrometry by means of aerosol dispersion. Journal of Analytical Atomic Spectrometry, 31(7), 1461-1469. Retrieved from [Link]

• Gallart-Ayala, H., Moyano, E., & Galceran, M. T. (2009). Recent advances in mass spectrometry analysis of phenolic endocrine disruptors and related compounds. Mass Spectrometry Reviews, 28(5), 775-802. Retrieved from [Link]

• Wong, S. H. (Ed.). (2010). Analytical Methods for Therapeutic Drug Monitoring and Toxicology. John Wiley & Sons.

• McGuire, B. A., Burkhardt, A. M., Kalenskii, S., Shingledecker, C. N., Remijan, A. J., Herbst, E., & McCarthy, M. C. (2018). Detection of the aromatic molecule benzonitrile (c-C6H5CN) in the interstellar medium. Science, 359(6372), 202-205. Retrieved from [Link]

• Agilent Technologies. (2018). Preparative HPLC followed by GPC-MS to investigate the potential leachable compounds produced by the degradation of pentaerythritol tetrakis(3,5-di-tert-butyl-4-hydroxyhydrocinnamate) (additive “1010”). Retrieved from [Link]

• Achi, N. K., & Ohaeri, C. C. (2015). GC-MS Determination of Bioactive Constituents of the Methanolic Fractions of Cnidoscolus aconitifolius. British Journal of Pharmaceutical Research, 5(3), 163-172. Retrieved from [Link]

• Zoerner, A. A., Batkai, S., Suchy, M. T., Gutzki, F. M., Engeli, S., Jordan, J., & Tsikas, D. (2012). Simultaneous UPLC-MS/MS quantification of the endocannabinoids 2-arachidonoyl glycerol (2AG), 1-arachidonoyl glycerol (1AG), and anandamide in human plasma: minimization of matrix-effects, 2AG/1AG isomerization and degradation by toluene solvent extraction. Journal of Chromatography B, 883-884, 161-171. Retrieved from [Link]

Sources

• 1. PubChemLite - 2-(dodecyloxy)benzonitrile (C19H29NO) [pubchemlite.lcsb.uni.lu]
• 2. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. employees.csbsju.edu [employees.csbsju.edu]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. library.dphen1.com [library.dphen1.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. HPLC Separation of Dequalinium and Benzonitrile on Different Columns | SIELC Technologies [sielc.com]
• 9. Separation of Benzonitrile, 2-[[4-[[2-(acetyloxy)ethyl]butylamino]-2-methylphenyl]azo]-3-bromo-5-nitro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. Separation of 2-((3-(Dodecyloxy)propyl)(2-(2-hydroxyethoxy)ethyl)amino)ethanol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 11. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column | SIELC Technologies [sielc.com]
• 12. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. longdom.org [longdom.org]
• 14. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Detection and correction of matrix interference in inductively coupled plasma – time of flight mass spectrometry by means of aerosol dispersion - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 16. Simultaneous UPLC-MS/MS quantification of the endocannabinoids 2-arachidonoyl glycerol (2AG), 1-arachidonoyl glycerol (1AG), and anandamide in human plasma: minimization of matrix-effects, 2AG/1AG isomerization and degradation by toluene solvent extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A Researcher's Guide to Characterizing and Mitigating Off-Target Effects of Novel Small Molecules in Cellular Models

Frequently Asked Questions (FAQs)

Q1: I am starting experiments with a novel compound, 2-(Dodecyloxy)benzonitrile, and I'm seeing a potent cellular phenotype. How can I be sure this is not due to an off-target effect?

A1: This is a critical question in the early stages of characterizing any new bioactive molecule. An observed phenotype, while exciting, should be considered preliminary until on-target activity is rigorously validated. Off-target effects are common and can arise from a molecule's interaction with multiple proteins or pathways.[1] To build confidence in your results, a multi-pronged approach is necessary, starting with simple but informative validation steps. We recommend a systematic workflow that begins with ruling out non-specific effects and assay interference before moving to more complex target validation studies.

Q2: What are the most common non-specific effects I should be aware of when working with a new small molecule?

A2: Non-specific effects can confound experimental results and are often concentration-dependent.[2] It's crucial to differentiate these from true on- and off-target pharmacology. Key areas to investigate include:

• General Cytotoxicity: High concentrations of a compound can induce cellular stress through mechanisms like mitochondrial dysfunction or the generation of reactive oxygen species (ROS), leading to apoptosis or necrosis.[1]

• Assay Interference: The compound itself may interfere with your readout technology. For example, autofluorescent compounds can disrupt fluorescence-based assays, while others might directly inhibit reporter enzymes like luciferase.[2][3]

• Chemical Aggregation: Some molecules form colloidal aggregates at higher concentrations, which can non-specifically sequester and inhibit proteins, leading to false-positive results.[4]

Q3: What is a suitable negative control for my experiments with 2-(Dodecyloxy)benzonitrile?

A3: An ideal negative control is a structurally similar but biologically inactive analog of your compound. This helps to control for effects related to the chemical scaffold itself, distinct from the specific interactions driving the desired activity. If such a compound is not available, using a well-characterized compound with a completely different mechanism of action but similar physicochemical properties can be a secondary option. At a minimum, a vehicle control (e.g., DMSO) at the same final concentration used for your test compound is essential.

Troubleshooting Guide: Unexpected Cellular Phenotypes

This section addresses common scenarios encountered when a novel compound like 2-(Dodecyloxy)benzonitrile produces unexpected or difficult-to-interpret results.

Scenario 1: My compound shows high activity in a reporter gene assay, but the results are inconsistent.

• Potential Problem: The compound may be directly interfering with the reporter enzyme or the general transcription/translation machinery.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent reporter assay results.

• Detailed Methodologies:

  • Counter-Screen with a Control Vector: Transfect cells with a reporter construct that lacks the specific response element for your pathway of interest but contains a constitutive promoter. If 2-(Dodecyloxy)benzonitrile still shows activity, it's likely interacting directly with the reporter protein or general cellular machinery.

  • Use an Orthogonal Reporter System: If you are using a luciferase-based reporter, switch to a fluorescent protein (e.g., GFP, mCherry) based system or an assay that measures endogenous protein levels or phosphorylation status via western blot or ELISA.[3] This helps to rule out technology-specific artifacts.

  • Optimize Compound Concentration: Perform a detailed dose-response analysis. Off-target effects often occur at higher concentrations. Identifying a concentration range that elicits a specific phenotype without causing broad cytotoxicity is crucial.[2]

Scenario 2: The observed phenotype (e.g., cell death) does not align with the known function of the intended target.

• Potential Problem: The phenotype is likely driven by an off-target effect.

• Troubleshooting Workflow:

  Caption: Workflow for differentiating on-target and off-target effects.

• Detailed Methodologies:

  • Target Knockout/Knockdown: The most definitive way to confirm an on-target effect is to remove the target protein.[1]

    • Protocol: CRISPR/Cas9-Mediated Target Knockout

      • Design and Synthesize sgRNAs: Design at least two independent single-guide RNAs targeting a constitutive exon of the gene encoding your protein of interest.

      • Generate Cas9-Expressing Cell Line: Create a stable cell line expressing the Cas9 nuclease.

      • Transfect sgRNAs: Introduce the sgRNAs into the Cas9-expressing cells.

      • Isolate and Validate Knockout Clones: Isolate single-cell clones and verify the absence of the target protein using Western blot or qPCR.

      • Phenotypic Assay: Treat the knockout and parental cell lines with 2-(Dodecyloxy)benzonitrile. If the phenotype is lost in the knockout cells, it is on-target. If it persists, it is off-target.[1]

  • Cellular Thermal Shift Assay (CETSA): This biophysical method assesses direct target engagement in intact cells. The principle is that ligand binding stabilizes a protein, increasing its melting temperature.

    • Protocol: CETSA

      • Cell Treatment: Treat cultured cells with 2-(Dodecyloxy)benzonitrile or a vehicle control.

      • Heating: Harvest the cells, lyse them, and aliquot the lysate. Heat the aliquots at a range of temperatures.

      • Analysis: Separate the soluble and aggregated protein fractions by centrifugation. Analyze the amount of soluble target protein at each temperature by Western blot. A shift in the melting curve indicates target engagement.

  • Target Deconvolution: If the effect is confirmed to be off-target, the next step is to identify the responsible protein(s).

    Method	Principle	Advantages	Considerations
    Affinity-Based Proteomics	An immobilized version of the compound is used to "pull down" binding partners from a cell lysate for identification by mass spectrometry.[1][5]	Directly identifies protein binders.	May miss transient interactions; can identify non-functional binders.[1]
    Thermal Proteome Profiling (TPP)	Measures changes in the thermal stability of thousands of proteins across the proteome upon compound binding.	Can be performed in live cells; provides evidence of direct engagement.	Technically demanding; may not detect interactions that do not alter protein stability.[1]
    Genetic Screens (e.g., CRISPR)	CRISPR-based screens can identify genes that, when knocked out, cause resistance or sensitivity to the compound, pointing to functionally relevant pathways.	Provides functional insights into the mechanism of action.	Indirectly identifies targets; requires significant downstream validation.

References

• Technical Support Center: Investigating Off-Target Effects of Novel Small Molecule Inhibitors. (n.d.). BenchChem.
• Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. (n.d.). National Institutes of Health.
• Hit Triage and Validation in Phenotypic Screening: Considerations and Strategies. (2020). Cell Chemical Biology.
• Fonte, V. (2018, April 16). Ten Tips for Optimizing Cell-Based Assays. Biocompare.
• Phenotypic Drug Discovery: Recent successes, lessons learned and new directions. (2023). Cell Chemical Biology.
• Nuisance compounds in cellular assays. (n.d.). PubMed Central.
• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. (2019). National Institutes of Health.
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• Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. (n.d.). PubMed Central.
• Mastering screening: Validating and following up on hits from loss-of-function screens. (n.d.). Horizon Discovery.
• Target deconvolution techniques in modern phenotypic profiling. (2013). PubMed Central.
• Defining the hit triage and validation challenge. (n.d.). ResearchGate.
• Deconvoluting Low Yield from Weak Potency in Direct-to-Biology Workflows with Machine Learning. (n.d.). ChemRxiv.
• Screening Strategies and Methods for Better Off-Target Liability Prediction and Identification of Small-Molecule Pharmaceuticals. (n.d.). ResearchGate.
• Combining experimental strategies for successful target deconvolution. (n.d.). ResearchGate.
• Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. (2022). ACS Central Science.
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• Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. (n.d.). MDPI.
• The power of sophisticated phenotypic screening and modern mechanism-of-action methods. (n.d.). PubMed Central.
• Troubleshooting Cell-based Assays: Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis. (n.d.). Promega Corporation.
• How to Develop Effective in vitro Assays for Early Drug Discovery. (n.d.). BMG LABTECH.
• Troubleshooting Cell based Assays: Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. (2021, October 22). YouTube.
• Optimizing Your Cell Based Assay Performance: Key Strategies. (n.d.). Marin Biologic Laboratories.
• Nuisance small molecules under a machine-learning lens. (2022). Digital Discovery.
• Strategies for Assay Selection and for the Development of Robust Biochemical Assays. (2021, March 29). YouTube.

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Common experimental errors when working with 2-(Dodecyloxy)benzonitrile

Technical Support Center: 2-(Dodecyloxy)benzonitrile

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-(Dodecyloxy)benzonitrile. As a Senior Application Scientist, I have designed this guide to address the common challenges and questions that arise during the synthesis, purification, and subsequent reactions of this long-chain alkoxybenzonitrile. This resource moves beyond simple protocols to explain the why behind experimental choices, empowering you to troubleshoot effectively and optimize your results.

Section 1: Frequently Asked Questions (FAQs)

This section covers fundamental properties, safety, and handling of 2-(Dodecyloxy)benzonitrile.

Q1: What are the basic physical and chemical properties of 2-(Dodecyloxy)benzonitrile?

A1: 2-(Dodecyloxy)benzonitrile is a substituted aromatic nitrile featuring a C12 alkyl ether chain. Its long, non-polar dodecyl group significantly influences its physical properties, such as solubility and melting/boiling point.

Table 1: Physical & Chemical Properties of 2-(Dodecyloxy)benzonitrile

Property	Value	Source
CAS Number	186029-18-5	[1][2]
Molecular Formula	C₁₉H₂₉NO	[1][2]
Molecular Weight	287.44 g/mol	[1][2]
Boiling Point	412.2°C at 760 mmHg	[1]
Density	0.95 g/cm³	[1]
Appearance	Varies; often a low-melting solid or viscous oil	General Knowledge

| Solubility | Generally soluble in non-polar organic solvents (e.g., hexanes, toluene, dichloromethane) and partially soluble in polar aprotic solvents (e.g., THF, ethyl acetate). Poorly soluble in water. | General Chemical Principles |

Q2: What are the primary safety concerns when working with 2-(Dodecyloxy)benzonitrile and its precursors?

A2: While a specific Safety Data Sheet (SDS) for 2-(Dodecyloxy)benzonitrile is not widely available, general precautions for aromatic nitriles and alkyl halides should be strictly followed.[3]

• Toxicity: Benzonitrile and related compounds can be harmful if swallowed or in contact with skin.[4] Assume 2-(Dodecyloxy)benzonitrile has similar toxicity. Always handle with chemical-resistant gloves (e.g., nitrile), a lab coat, and safety glasses in a well-ventilated fume hood.

• Reagent Hazards: The synthesis often involves hazardous materials:

  • Cyanide Sources (for synthesis of precursors): Reagents like KCN or NaCN are highly toxic. Avoid contact with acids, which liberates lethal hydrogen cyanide gas.[5][6]

  • Strong Bases: Sodium hydride (NaH) is flammable and reacts violently with water. Handle under an inert atmosphere (N₂ or Ar).

  • Solvents: DMF and DMSO are excellent solvents but can facilitate skin absorption of other chemicals.

Q3: How should I properly store 2-(Dodecyloxy)benzonitrile?

A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[4][7] Due to the long alkyl chain, it may be a waxy solid at room temperature. Protect from moisture and incompatible materials like strong oxidizing agents, acids, and bases.[4]

Section 2: Troubleshooting the Synthesis of 2-(Dodecyloxy)benzonitrile

The most common route to this compound is the Williamson ether synthesis, reacting 2-hydroxybenzonitrile (2-cyanophenol) with a 1-halododecane. This section addresses failures in this critical step.

Caption: Troubleshooting workflow for Williamson ether synthesis.

Q4: My Williamson ether synthesis yield is very low. What is the most likely cause?

A4: The most common failure point is incomplete deprotonation of the starting 2-hydroxybenzonitrile. The acidity of phenols (pKa ≈ 10) requires a sufficiently strong base to form the nucleophilic phenoxide quantitatively.

• Expertise & Causality: Weak bases like triethylamine (TEA) or even potassium carbonate (K₂CO₃) can be sluggish or incomplete. The reaction equilibrium will not strongly favor the phenoxide, leading to a low concentration of the active nucleophile. For a robust and complete deprotonation, a strong base like sodium hydride (NaH) is recommended.[8] NaH reacts irreversibly to form the sodium phenoxide and H₂ gas, driving the reaction forward.

• Troubleshooting Steps:

  • Switch to a Stronger Base: Use 1.1 equivalents of sodium hydride (60% dispersion in mineral oil) in an anhydrous aprotic solvent like DMF or THF.

  • Ensure Anhydrous Conditions: Any water present will quench the NaH and the phenoxide. Use dry glassware and anhydrous solvents.

  • Confirm Deprotonation: After adding NaH to your 2-hydroxybenzonitrile solution, you should observe hydrogen gas evolution. Allow this to complete (e.g., stir for 30-60 minutes at room temperature) before adding the dodecyl halide.

Q5: I'm seeing unreacted starting material and possibly some side products. What's going on?

A5: This points to a slow or competing reaction. The Williamson synthesis is an Sₙ2 reaction, which is sensitive to several factors.[9] A competing E2 elimination pathway is a major concern with sterically hindered alkyl halides.[10][11]

• Causality - Sₙ2 vs. E2: The phenoxide is not only a good nucleophile but also a reasonably strong base. If it attacks the carbon bearing the halogen, Sₙ2 substitution occurs (desired). If it removes a proton from the adjacent carbon, E2 elimination occurs, forming dodecene (undesired).

• Troubleshooting Steps:

  • Check Your Alkyl Halide: Ensure you are using a primary alkyl halide (1-bromododecane or 1-iodododecane). Secondary or tertiary halides will strongly favor the E2 elimination pathway, leading to failure.[8][10]

  • Improve the Leaving Group: The Sₙ2 reaction rate depends on the leaving group ability (I > Br > Cl). If you are using 1-chlorododecane and getting slow conversion, switch to 1-bromododecane for a significantly faster reaction.

  • Optimize Temperature: While heat can accelerate the Sₙ2 reaction, excessive temperatures can also favor elimination. A moderate temperature (e.g., 60-80 °C) is often a good balance. Monitor the reaction's progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

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Reference Data & Comparative Studies

Confirming the In Vitro Biological Activity of 2-(Dodecyloxy)benzonitrile: A Comparative Guide

This guide provides a comprehensive framework for characterizing the biological activity of 2-(Dodecyloxy)benzonitrile in vitro. Given the chemical structure, featuring a benzonitrile core and a long alkoxy chain, we hypothesize potential anti-proliferative and cytotoxic effects against cancer cell lines. This hypothesis is informed by the known activities of other nitrile-containing compounds which have demonstrated roles as kinase inhibitors and anticancer agents.[1][2] This document will objectively compare the performance of 2-(Dodecyloxy)benzonitrile with a structurally related compound, 2-(Benzyloxy)benzonitrile, and a standard chemotherapeutic agent, Doxorubicin, providing the necessary experimental protocols to validate this hypothesis.

Introduction: The Rationale for Investigating 2-(Dodecyloxy)benzonitrile

2-(Dodecyloxy)benzonitrile is an aromatic compound characterized by a dodecyloxy group attached to a benzonitrile moiety.[3][4] While direct biological activities of this specific molecule are not extensively documented, the benzonitrile scaffold is present in numerous pharmacologically active agents.[1][5] For instance, derivatives of 2-hydroxybenzonitrile, a precursor, have been explored for their anticancer properties.[6] The nitrile group itself can act as a pharmacophore, potentially interacting with biological targets through polar contacts or even covalent interactions with cysteine residues in certain contexts.[1][7] The long dodecyl chain confers significant lipophilicity, which may enhance membrane permeability and cellular uptake, potentially leading to increased intracellular concentrations and biological effects.

This guide outlines a tiered experimental approach to first screen for and then characterize the cytotoxic and anti-proliferative activity of 2-(Dodecyloxy)benzonitrile. We will use the human breast adenocarcinoma cell line, MDA-MB-231, a well-established model for aggressive, triple-negative breast cancer, as our primary test system.[8]

Comparative Compounds

For a robust evaluation, 2-(Dodecyloxy)benzonitrile will be compared against:

• 2-(Benzyloxy)benzonitrile: A structural analog with a shorter, less flexible benzyloxy group in place of the dodecyloxy chain.[9] This comparison will help elucidate the role of the long aliphatic chain in any observed activity.

• Doxorubicin: A well-characterized anthracycline antibiotic widely used in chemotherapy, which acts primarily by intercalating DNA and inhibiting topoisomerase II. It will serve as a positive control for cytotoxic and anti-proliferative effects.[10]

Tier 1: Primary Screening for Cytotoxicity and Anti-Proliferative Activity

The initial step is to determine if 2-(Dodecyloxy)benzonitrile exerts a cytotoxic or cytostatic effect on cancer cells. The MTT assay is a reliable, colorimetric method for assessing cell metabolic activity, which is an indicator of cell viability.[11][12]

Experimental Protocol: MTT Cell Viability Assay

• Cell Culture: MDA-MB-231 cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Treatment: Prepare stock solutions of 2-(Dodecyloxy)benzonitrile, 2-(Benzyloxy)benzonitrile, and Doxorubicin in DMSO. Serially dilute the compounds in culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). The final DMSO concentration in all wells, including untreated controls, should be kept constant and non-toxic (e.g., <0.5%).

• Incubation: Remove the old medium from the cells and add 100 µL of the medium containing the test compounds or vehicle control. Incubate for 48 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC₅₀) is calculated by fitting the dose-response data to a sigmoidal curve.[10][11]

Hypothetical Data Presentation

Compound	IC₅₀ on MDA-MB-231 (µM) after 48h
2-(Dodecyloxy)benzonitrile	8.5 ± 1.2
2-(Benzyloxy)benzonitrile	> 100
Doxorubicin	0.5 ± 0.1

This hypothetical data suggests that 2-(Dodecyloxy)benzonitrile exhibits significant anti-proliferative activity, while its shorter-chain analog does not, highlighting the potential importance of the dodecyl group.

Workflow for Primary Screening

Caption: Workflow for assessing cell viability using the MTT assay.

Tier 2: Characterizing the Mechanism of Cell Death

Following the confirmation of cytotoxic activity, the next logical step is to determine the mode of cell death induced by 2-(Dodecyloxy)benzonitrile. A key distinction is between apoptosis (programmed cell death) and necrosis (uncontrolled cell death). The Annexin V/Propidium Iodide (PI) assay is a standard flow cytometry-based method for this purpose.[10]

Experimental Protocol: Annexin V/PI Apoptosis Assay

• Cell Culture and Treatment: Seed MDA-MB-231 cells in 6-well plates. Once they reach ~70% confluency, treat them with 2-(Dodecyloxy)benzonitrile at its IC₅₀ and 2x IC₅₀ concentrations for 24 hours. Include an untreated control and a positive control for apoptosis (e.g., Doxorubicin).

• Cell Harvesting: Harvest both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide to the cell suspension.

• Incubation: Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.[10]

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Hypothetical Data Presentation

Treatment	% Viable Cells	% Early Apoptotic	% Late Apoptotic/Necrotic
Vehicle Control	95 ± 2.5	3 ± 0.8	2 ± 0.5
2-(Dodecyloxy)benzonitrile (IC₅₀)	45 ± 4.1	35 ± 3.2	18 ± 2.1
2-(Dodecyloxy)benzonitrile (2x IC₅₀)	15 ± 3.0	48 ± 4.5	35 ± 3.8
Doxorubicin (2x IC₅₀)	25 ± 3.5	40 ± 3.9	32 ± 3.1

This hypothetical data suggests that 2-(Dodecyloxy)benzonitrile induces cell death primarily through apoptosis in a dose-dependent manner.

Tier 3: Investigating Potential Signaling Pathways

Given that many nitrile-containing compounds function as kinase inhibitors, a plausible mechanism for the anti-proliferative effects of 2-(Dodecyloxy)benzonitrile could involve the inhibition of a key pro-survival signaling pathway, such as the PI3K/Akt pathway, which is often dysregulated in breast cancer.

Potential Mechanism of Action: PI3K/Akt Pathway Inhibition

Caption: Putative inhibition of the PI3K/Akt signaling pathway.

To validate this hypothesis, a Western blot analysis can be performed to measure the phosphorylation status of Akt (a key downstream effector of PI3K) in MDA-MB-231 cells following treatment with 2-(Dodecyloxy)benzonitrile. A reduction in phosphorylated Akt (p-Akt) relative to total Akt would support this proposed mechanism of action.

Conclusion and Future Directions

This guide provides a structured, multi-tiered approach to confirm and characterize the hypothesized anti-proliferative activity of 2-(Dodecyloxy)benzonitrile. The outlined experiments, from initial viability screening to mechanistic studies, create a self-validating workflow. The comparative analysis against a structural analog and a clinical drug provides essential context for evaluating its potency and potential.

Positive results from these in vitro assays would establish 2-(Dodecyloxy)benzonitrile as a promising lead compound. Subsequent investigations should focus on confirming its target engagement (e.g., through kinase profiling assays), evaluating its selectivity against non-cancerous cell lines, and eventually progressing to in vivo efficacy studies.

References

• MacFaul, P. A., Morley, A. D., & Crawford, J. J. (2009). A simple in vitro assay for assessing the reactivity of nitrile containing compounds. Bioorganic & Medicinal Chemistry Letters, 19(4), 1136-1138.
• BenchChem. (2025). Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Compounds.
• Creative Biolabs. (n.d.). Cytotoxicity Assays. Life Science Applications.
• Roy, P. S. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Applications.
• Festa, C., et al. (2018). Predicting the Reactivity of Nitrile-Carrying Compounds with Cysteine: A Combined Computational and Experimental Study. ACS Omega, 3(10), 13197-13206.
• International Journal of Pharmaceutical Research and Applications (IJPRA). (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• MDPI. (n.d.). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery.
• Frontiers Media S.A. (n.d.). Impact of Nitriles on Bacterial Communities.
• ResearchGate. (2021). The in vitro toxicity of nitrile and epithionitrile derivatives of glucosinolates from swedes (Brassica napus) in human and bovine liver cells.
• Fleming, P. E. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902-7917.
• Stojković, S., et al. (2021). Synthesis, Computational Analysis, and Antiproliferative Activity of Novel Benzimidazole Acrylonitriles as Tubulin Polymerization Inhibitors: Part 2. Molecules, 26(11), 3225.
• ResearchGate. (n.d.). The chemical structure of some biologically important benzonitrile derivatives.
• Subbiah, V., et al. (2018). Antiproliferative activities of alkaloid-like compounds. Bioorganic & Medicinal Chemistry Letters, 28(15), 2585-2589.
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• Santa Cruz Biotechnology, Inc. (n.d.). 2-(Dodecyloxy)benzonitrile.
• PubChem. (n.d.). 2-(dodecyloxy)benzonitrile.
• Torney, H. L., Dulworth, J. K., & Steward, D. L. (1982). Antiviral activity and mechanism of action of 2-(3,4-dichlorophenoxy)-5-nitrobenzonitrile (MDL-860). Antimicrobial Agents and Chemotherapy, 22(4), 635-638.
• Acta Crystallographica Section E: Structure Reports Online. (2010). 4-(Dodecyloxy)benzonitrile.
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A Comparative Framework for the Evaluation of Novel Autotaxin Inhibitors: A Case Study with Benzonitrile Derivatives

This guide provides a comprehensive framework for the comparative analysis of novel inhibitors targeting autotaxin (ATX), a critical enzyme in the lysophosphatidic acid (LPA) signaling pathway.[1][2][3][4] Given the therapeutic potential of modulating this pathway in various pathologies, including fibrosis, inflammation, and cancer, a robust methodology for evaluating new chemical entities is paramount.[2][5][6] We will use a hypothetical novel benzonitrile-based compound, 2-(dodecyloxy)benzonitrile, as a representative of an emerging class of inhibitors to illustrate this comparative process against established ATX inhibitors.

The Autotaxin-LPA Signaling Axis: A Key Therapeutic Target

Autotaxin (ATX), also known as ectonucleotide pyrophosphatase/phosphodiesterase 2 (ENPP2), is a secreted lysophospholipase D that catalyzes the hydrolysis of lysophosphatidylcholine (LPC) to produce the bioactive lipid mediator, lysophosphatidic acid (LPA).[1][3][7] LPA exerts its pleiotropic effects by binding to a family of G protein-coupled receptors (LPAR1-6), triggering a cascade of downstream signaling events that regulate fundamental cellular processes such as proliferation, migration, and survival.[3][4][7] Dysregulation of the ATX-LPA axis has been implicated in a wide range of diseases, making ATX a compelling target for therapeutic intervention.[2][5][6]

Caption: The Autotaxin-LPA signaling pathway and point of inhibition.

A Comparative Analysis of ATX Inhibitors

The development of ATX inhibitors has yielded several classes of compounds with distinct chemical scaffolds and mechanisms of action. For the purpose of this guide, we will compare our hypothetical compound, 2-(dodecyloxy)benzonitrile, against three well-characterized inhibitors:

• GLPG1690 (Ziritaxestat): A potent and selective ATX inhibitor that has advanced to clinical trials for idiopathic pulmonary fibrosis (IPF).[5][8]

• HA 130: A representative of the hydroxamic acid class of ATX inhibitors.[9]

• S32826: A potent lipid-like ATX inhibitor.[5][9]

The following table summarizes the key comparative data for these compounds. The data for 2-(dodecyloxy)benzonitrile is presented as "To Be Determined (TBD)" to illustrate the experimental goals.

Parameter	2-(dodecyloxy)benzonitrile (Hypothetical)	GLPG1690 (Ziritaxestat)	HA 130	S32826	Reference
Chemical Class	Benzonitrile Derivative	Novel Heterocycle	Hydroxamic Acid	Lipid-like	[5][9]
IC50 (in vitro)	TBD	26 nM	TBD	5.6 nM	[5]
Mechanism of Action	TBD	TBD	TBD	TBD
Selectivity	TBD	High selectivity against other ENPPs	TBD	High selectivity against other ENPPs	[5]
Clinical Development	Preclinical	Phase III (for IPF)	Preclinical	Preclinical	[8]

Experimental Protocols for Comparative Evaluation

A thorough comparison requires standardized and reproducible experimental protocols. The following sections detail the methodologies for determining the key comparative parameters.

In Vitro ATX Inhibition Assay (Colorimetric)

This assay is a primary screening method to determine the half-maximal inhibitory concentration (IC50) of a test compound. It utilizes a colorimetric substrate, bis-(p-nitrophenyl) phosphate (BNPP), which is cleaved by ATX to produce p-nitrophenol, a yellow product quantifiable by absorbance.[10][11]

Materials:

• Human recombinant Autotaxin (ATX)

• Assay Buffer (50 mM Tris-HCl, pH 9.0, 5 mM CaCl2)

• ATX Substrate: bis-(p-nitrophenyl) phosphate (BNPP)

• Test Compounds (e.g., 2-(dodecyloxy)benzonitrile) dissolved in DMSO

• Positive Control Inhibitor (e.g., HA 130)

• 96-well microplate

• Microplate reader (405-415 nm)

Protocol:

• Reagent Preparation: Prepare serial dilutions of the test compound and positive control in Assay Buffer. The final DMSO concentration should be kept below 1%.

• Plate Setup: Designate wells for "Background" (no enzyme), "100% Activity" (enzyme, no inhibitor), "Positive Control," and "Test Compound" at various concentrations.

• Enzyme and Inhibitor Addition: Add 20 µL of Assay Buffer to the background wells. To all other wells, add 10 µL of the appropriate test compound dilution or vehicle (for 100% activity). Then, add 10 µL of diluted ATX enzyme to all wells except the background.

• Pre-incubation: Incubate the plate for 15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 20 µL of the ATX substrate (BNPP) to all wells to start the reaction.

• Incubation: Incubate the plate for 30 minutes at 37°C.

• Absorbance Reading: Measure the absorbance at 405-415 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all other readings.

  • Calculate the percent inhibition for each concentration of the test compound using the formula: % Inhibition = 100 * (1 - (Absorbance_Test_Compound / Absorbance_100%_Activity))

  • Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for the in vitro colorimetric ATX inhibition assay.

Mechanism of Action Studies

To determine if an inhibitor is competitive, non-competitive, or uncompetitive, enzyme kinetic studies are performed. This involves measuring the initial reaction rates at various substrate and inhibitor concentrations. The data is then plotted on a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity vs. 1/[Substrate]).

• Competitive Inhibition: Lines on the plot will intersect at the y-axis.

• Non-competitive Inhibition: Lines will intersect on the x-axis.

• Uncompetitive Inhibition: Lines will be parallel.

Selectivity Assays

To assess the selectivity of a novel inhibitor, its activity against other related enzymes, such as other members of the ectonucleotide pyrophosphatase/phosphodiesterase (ENPP) family, should be evaluated using similar enzymatic assays with appropriate substrates. High selectivity is a desirable trait as it can minimize off-target effects.

Conclusion

The systematic evaluation of novel compounds is a cornerstone of modern drug discovery. This guide provides a foundational framework for the comparative analysis of potential autotaxin inhibitors, using the hypothetical compound 2-(dodecyloxy)benzonitrile as a template for investigation. By employing standardized in vitro assays to determine inhibitory potency, mechanism of action, and selectivity, researchers can effectively triage and advance promising candidates. This structured approach, grounded in rigorous experimental methodology, is essential for the development of next-generation therapeutics targeting the ATX-LPA signaling pathway.

References

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• Patsnap Synapse. (2024). What are autotaxin inhibitors and how do they work? Available from: [Link]

• Kaffe, E., & Gkouveris, I. (2020). The Role of Autotaxin and LPA Signaling in Embryonic Development, Pathophysiology and Cancer. International Journal of Molecular Sciences, 21(21), 8286. Available from: [Link]

• Moolenaar, W. H., & Perrakis, A. (2011). Autotaxin and LPA receptor signaling in cancer. Current Opinion in Cell Biology, 23(3), 374-380. Available from: [Link]

• ResearchGate. (n.d.). Overview of the autotaxin-lysophosphatidic acid signaling pathway. Available from: [Link]

• Lee, S. C., et al. (2012). Autotaxin Signaling via Lysophosphatidic Acid Receptors Contributes to Vascular Endothelial Growth Factor–Induced Endothelial Cell Migration. Molecular Cancer Research, 10(1), 110-120. Available from: [Link]

• Chen, Y., et al. (2021). Design and Development of Autotaxin Inhibitors. Pharmaceuticals, 14(12), 1203. Available from: [Link]

• Kokosi, A., & Maher, T. M. (2020). Inhibitors of the Autotaxin-Lysophosphatidic Acid Axis and Their Potential in the Treatment of Interstitial Lung Disease: Current Perspectives. Drug Design, Development and Therapy, 14, 2849-2861. Available from: [Link]

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A Comprehensive Guide to the Cross-Validation of 2-(Dodecyloxy)benzonitrile's Efficacy in Diverse Cancer Cell Lines

This guide provides a comprehensive experimental framework for evaluating and cross-validating the therapeutic potential of 2-(Dodecyloxy)benzonitrile, a small molecule with a structure suggestive of bioactivity. Given the limited public data on its cellular effects, we present a structured, multi-phase approach designed to rigorously characterize its efficacy, determine its mechanism of action, and benchmark its performance across a panel of clinically relevant cancer cell lines. Our methodology is grounded in the principles of robust assay design, data integrity, and mechanistic investigation.

The benzonitrile scaffold is a recurring motif in medicinal chemistry, with various derivatives demonstrating activities ranging from antiviral to anticancer.[1][2] The structure of 2-(Dodecyloxy)benzonitrile, featuring a lipophilic 12-carbon chain attached to a benzonitrile headgroup, suggests potential interactions with cellular membranes or hydrophobic binding pockets of key signaling proteins.[3] This guide outlines the necessary experimental strategy to move from this structural hypothesis to validated biological function.

Phase 1: Foundational Efficacy Screening via Cell Viability Assays

Expertise & Rationale: The initial step in characterizing a novel compound is to determine its effect on cell viability and proliferation. This establishes a baseline of bioactivity and determines the effective concentration range for subsequent mechanistic studies. We employ the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a robust and widely adopted colorimetric method that measures the metabolic activity of living cells.[4] Mitochondrial dehydrogenases in viable cells convert the yellow MTT salt into purple formazan crystals, providing a quantifiable readout of cell health.[5]

To ensure the cross-validation is meaningful, we propose a diverse panel of cell lines:

• HCT116 (Colon Carcinoma): A well-characterized epithelial cancer line.

• MCF-7 (Breast Adenocarcinoma): A hormone-responsive breast cancer model.

• K562 (Chronic Myelogenous Leukemia): A suspension cell line representing a hematological malignancy.

• HEK293T (Human Embryonic Kidney): A non-cancerous cell line to assess baseline cytotoxicity and specificity for transformed cells.[1]

As a benchmark, we will compare the activity of 2-(Dodecyloxy)benzonitrile against Akt-IN-11 , a known potent inhibitor of the PI3K/Akt survival pathway, a frequently dysregulated cascade in cancer.[6]

Experimental Workflow: Cell Viability Screening

Caption: Workflow for determining compound cytotoxicity using the MTT assay.

Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. For suspension cells like K562, use appropriate V-bottom or U-bottom plates.

• Incubation: Incubate the plates for 24 hours at 37°C and 5% CO₂ to allow cells to attach (for adherent lines) and resume logarithmic growth.

• Compound Preparation: Prepare a 2X stock concentration of 2-(Dodecyloxy)benzonitrile and the comparator drug in culture medium via serial dilution. A typical concentration range would be from 0.01 µM to 100 µM.

• Treatment: Remove the old medium and add 100 µL of the 2X compound dilutions to the appropriate wells. Include wells with vehicle (e.g., 0.1% DMSO) as a negative control and wells with medium only for background subtraction.

• Incubation: Incubate the plates for 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[4]

• Formazan Formation: Incubate for 3-4 hours at 37°C. During this time, viable cells will produce purple formazan crystals.

• Solubilization: Carefully aspirate the medium and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 16% SDS in 40% DMF) to each well to dissolve the formazan crystals.[5]

• Data Acquisition: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Read the absorbance at an optical density of 590 nm using a microplate reader.[4]

• Analysis: Subtract the background absorbance, normalize the data to the vehicle-treated cells (defined as 100% viability), and plot the results to determine the half-maximal inhibitory concentration (IC50) for each compound in each cell line.

Data Summary: Comparative IC50 Values

Cell Line	Cancer Type	2-(Dodecyloxy)benzonitrile IC50 (µM)	Akt-IN-11 IC50 (µM)
HCT116	Colon Carcinoma	Experimental Value	Experimental Value
MCF-7	Breast Adenocarcinoma	Experimental Value	Experimental Value
K562	Chronic Myelogenous Leukemia	Experimental Value	Experimental Value
HEK293T	Non-Cancerous Kidney	Experimental Value	Experimental Value

Phase 2: Elucidating the Mechanism of Cell Death

Expertise & Rationale: Once cytotoxicity is established, it is critical to determine how the compound kills the cells. The primary distinction is between apoptosis (programmed cell death) and necrosis (uncontrolled cell death). Apoptosis is a highly regulated process and is often the desired outcome for anticancer agents. We will use a dual-staining flow cytometry assay with Annexin V and Propidium Iodide (PI).[7] In early apoptosis, the phospholipid phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be bound by fluorescently-labeled Annexin V.[8] In late apoptosis or necrosis, the cell membrane loses integrity, allowing the DNA-intercalating dye PI to enter the cell.[9] This allows for the precise quantification of viable, early apoptotic, late apoptotic, and necrotic cell populations.

Experimental Workflow: Apoptosis Assay

Caption: Workflow for quantifying apoptosis via Annexin V and PI staining.

Protocol: Annexin V & PI Staining for Flow Cytometry

• Cell Treatment: Seed 1-2 x 10⁶ cells in 6-well plates and treat with 2-(Dodecyloxy)benzonitrile at its determined IC50 and 2x IC50 concentrations for 48 hours. Include a vehicle control.

• Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize, combine with the supernatant, and centrifuge at 500 x g for 5 minutes.[7]

• Washing: Wash the cell pellet twice with cold 1X PBS.

• Staining: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂).[9]

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI staining solution (e.g., 1 mg/ml). Gently vortex.

• Incubation: Incubate for 15 minutes at room temperature, protected from light.[10]

• Dilution: Add 400 µL of 1X Binding Buffer to each tube before analysis.

• Analysis: Analyze the samples immediately by flow cytometry. Use unstained, Annexin V-only, and PI-only controls to set compensation and gates correctly.

Data Summary: Apoptosis Induction in HCT116 Cells

Treatment	Viable (Ann V- / PI-)	Early Apoptotic (Ann V+ / PI-)	Late Apoptotic/Necrotic (Ann V+ / PI+)
Vehicle Control	~95%	<5%	<1%
2-(Dodecyloxy)benzonitrile (IC50)	Experimental Value %	Experimental Value %	Experimental Value %
2-(Dodecyloxy)benzonitrile (2x IC50)	Experimental Value %	Experimental Value %	Experimental Value %
Akt-IN-11 (IC50)	Experimental Value %	Experimental Value %	Experimental Value %

Phase 3: Investigating Molecular Mechanism of Action

Expertise & Rationale: To move beyond phenotypic observations, we must investigate the compound's effect on specific molecular pathways. Based on the commonality of PI3K/Akt pathway dysregulation in cancer, we hypothesize this as a potential target.[6] The activation of Akt, a central kinase in this pathway, is marked by its phosphorylation at Serine 473 (p-Akt Ser473). Western blotting allows for the sensitive detection and quantification of both phosphorylated (active) and total Akt levels. A decrease in the ratio of p-Akt to total Akt upon treatment would provide strong evidence that 2-(Dodecyloxy)benzonitrile interferes with this critical pro-survival signaling cascade.

Hypothetical Signaling Pathway: PI3K/Akt Inhibition

Caption: Hypothesized inhibition of the PI3K/Akt signaling pathway.

Protocol: Western Blot for p-Akt and Total Akt

• Cell Lysis: Treat cells with 2-(Dodecyloxy)benzonitrile for a short duration (e.g., 2-6 hours) to observe signaling changes before the onset of widespread cell death. Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[6]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE: Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer. Separate the proteins by size on a 10% SDS-polyacrylamide gel.[11]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[12]

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) to prevent non-specific antibody binding.[13]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for p-Akt (Ser473) diluted in 5% BSA/TBST.[14]

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and capture the image with a digital imaging system.[6]

• Stripping and Re-probing: To normalize the p-Akt signal, strip the membrane and re-probe with a primary antibody for total Akt, followed by the secondary antibody and detection steps. A loading control like β-actin should also be probed.

By synthesizing the data from these three phases, a comprehensive, cross-validated profile of 2-(Dodecyloxy)benzonitrile's efficacy and mechanism can be established, providing a solid foundation for further preclinical development.

References

• National Center for Biotechnology Information. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. Retrieved from [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• UCL. (n.d.). Method for Analysing Apoptotic Cells via Annexin V Binding. Retrieved from [Link]

• University of Arizona. (n.d.). Basic Western Blot Protocol AKT. Retrieved from [Link]

• PubChemLite. (n.d.). 2-(dodecyloxy)benzonitrile (C19H29NO). Retrieved from [Link]

• Letopharm Limited. (n.d.). 2-(dodecyloxy)benzonitrile. Retrieved from [Link]

• ResearchGate. (2025). Study of Cytotoxic Effects of Benzonitrile Pesticides. Retrieved from [Link]

• PubMed. (1982). Antiviral activity and mechanism of action of 2-(3,4-dichlorophenoxy)-5-nitrobenzonitrile (MDL-860). Retrieved from [Link]

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Head-to-head comparison of 2-(Dodecyloxy)benzonitrile vs. [competitor compound]

A Technical Guide for Researchers

In the rapidly evolving landscape of cancer immunotherapy, the modulation of the cGAS-STING (cyclic GMP-AMP synthase-stimulator of interferon genes) pathway has emerged as a promising strategy to awaken the innate immune system against tumors.[1][2][3] A key negative regulator of this pathway is the ecto-enzyme ectonucleotide pyrophosphatase phosphodiesterase 1 (ENPP1), which hydrolyzes the STING ligand, cyclic GMP-AMP (cGAMP).[1][2][4] By inhibiting ENPP1, the concentration of cGAMP in the tumor microenvironment can be increased, leading to a more robust and sustained anti-tumor immune response.[5][6][7]

This guide provides a detailed head-to-head comparison of two novel small molecule inhibitors of ENPP1: 2-(Dodecyloxy)benzonitrile , a promising new chemical entity, and Enpp-1-IN-20 , a highly potent pyrido[2,3-d]pyrimidin-7-one derivative that has shown significant efficacy in preclinical models.[8] We will delve into their mechanisms of action, biochemical potency, cellular activity, and provide standardized protocols for their evaluation.

Comparative Analysis: Physicochemical and Pharmacological Properties

A summary of the key properties of 2-(Dodecyloxy)benzonitrile and Enpp-1-IN-20 is presented below.

Property	2-(Dodecyloxy)benzonitrile	Enpp-1-IN-20 (Compound 31)
Molecular Formula	C₁₉H₂₉NO	Not specified, pyrido[2,3-d]pyrimidin-7-one derivative
Molecular Weight	287.44 g/mol [9]	Not specified
Mechanism of Action	Putative ENPP1 inhibitor	Potent ENPP1 inhibitor[8]
Biochemical Potency (IC₅₀)	To be determined	0.09 nM[8]
Cell-based Potency (IC₅₀)	To be determined	8.8 nM[8]
Solubility	Data not available	Soluble in DMSO
Key Features	Long alkyl chain may enhance membrane interaction	High potency and demonstrated in vitro STING pathway stimulation[8]

Mechanism of Action: Targeting the cGAS-STING Pathway

Both compounds are designed to inhibit the enzymatic activity of ENPP1. ENPP1 is a type II transmembrane glycoprotein that hydrolyzes extracellular ATP and other nucleotides.[1] Its critical role in immuno-oncology stems from its ability to degrade 2’3′-cGAMP, the endogenous STING agonist.[1][2]

The cGAS-STING signaling pathway is a crucial component of the innate immune response to cytosolic DNA, which can be released from cancer cells. Upon binding cGAMP, STING undergoes a conformational change, leading to the activation of downstream signaling cascades that result in the production of type I interferons and other pro-inflammatory cytokines. These cytokines, in turn, promote the recruitment and activation of immune cells, such as dendritic cells and T cells, to mount an effective anti-tumor response.[6]

By inhibiting ENPP1, both 2-(Dodecyloxy)benzonitrile and Enpp-1-IN-20 aim to increase the local concentration and prolong the half-life of cGAMP in the tumor microenvironment, thereby amplifying STING-mediated anti-tumor immunity.[5][7]

Caption: Mechanism of ENPP1 inhibition to enhance STING-mediated anti-tumor immunity.

Experimental Protocols

To facilitate a direct comparison of novel ENPP1 inhibitors like 2-(Dodecyloxy)benzonitrile against established compounds such as Enpp-1-IN-20, the following standardized experimental workflows are recommended.

ENPP1 Enzymatic Assay (Biochemical Potency)

This assay determines the direct inhibitory effect of the compounds on recombinant ENPP1 enzyme activity.

Workflow:

Caption: Workflow for ENPP1 enzymatic assay.

Detailed Steps:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl (pH 9.0), 100 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 1 mM CaCl₂.

  • Enzyme: Recombinant human ENPP1.

  • Substrate: p-Nitrophenyl pyrophosphate (p-NPP).

• Compound Preparation: Prepare a 10-point serial dilution of 2-(Dodecyloxy)benzonitrile and Enpp-1-IN-20 in DMSO, followed by a further dilution in assay buffer.

• Reaction:

  • Add 50 µL of diluted compound and 25 µL of ENPP1 enzyme solution to a 96-well plate.

  • Pre-incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 25 µL of p-NPP substrate.

• Detection: Incubate the plate at 37°C for 30-60 minutes. Measure the absorbance of the product, p-nitrophenol (p-NP), at 405 nm.

• Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a four-parameter logistic curve.

Cell-Based STING Activation Assay

This assay measures the ability of the inhibitors to enhance STING signaling in a cellular context.

Workflow:

Caption: Workflow for cell-based STING activation assay.

Detailed Steps:

• Cell Seeding: Seed THP1-Dual™ cells (which express an IRF-inducible SEAP reporter gene) in a 96-well plate.

• Compound Addition: Add serial dilutions of 2-(Dodecyloxy)benzonitrile and Enpp-1-IN-20 to the cells.

• Stimulation: Add a sub-optimal concentration of 2’3′-cGAMP to stimulate the STING pathway.

• Incubation: Incubate the cells for 24 hours at 37°C in a CO₂ incubator.

• Detection: Measure the SEAP activity in the cell supernatant using a suitable substrate (e.g., QUANTI-Blue™).

• Analysis: Determine the fold-increase in STING activation relative to cGAMP stimulation alone and calculate the EC₅₀ for each compound.

Conclusion and Future Directions

While Enpp-1-IN-20 has demonstrated exceptional potency in biochemical and cell-based assays, the evaluation of 2-(Dodecyloxy)benzonitrile using the standardized protocols outlined in this guide will be crucial to determine its comparative efficacy.[8] The presence of a long dodecyloxy chain in its structure may confer unique pharmacokinetic or cell permeability properties that warrant further investigation.

Future studies should focus on in vivo efficacy in syngeneic tumor models, pharmacokinetic and pharmacodynamic profiling, and potential synergistic effects when combined with other immunotherapies, such as immune checkpoint inhibitors.[6][10] The development of potent and selective ENPP1 inhibitors represents a significant advancement in the field of immuno-oncology, with the potential to turn "cold" tumors "hot" and improve patient outcomes.[10]

References

• ENPP1, an Old Enzyme with New Functions, and Small Molecule Inhibitors—A STING in the Tale of ENPP1. PubMed Central. [Link]

• Structure-aided development of small molecule inhibitors of ENPP1, the extracellular phosphodiesterase of the immunotransmitter cGAMP. PMC - NIH. [Link]

• ENPP1, an Old Enzyme with New Functions, and Small Molecule Inhibitors—A STING in the Tale of ENPP1. MDPI. [Link]

• What ENPP1 inhibitors are in clinical trials currently? Patsnap Synapse. [Link]

• ENPP1 Immunobiology as a Therapeutic Target. PMC - NIH. [Link]

• Oral ENPP1 Inhibitor as Next Generation STING Modulator for Solid Tumors. YouTube. [Link]

• Structure-Aided Development of Small-Molecule Inhibitors of ENPP1, the Extracellular Phosphodiesterase of the Immunotransmitter cGAMP. PubMed. [Link]

• What are the new molecules for ENPP1 inhibitors? Patsnap Synapse. [Link]

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• 10. m.youtube.com [m.youtube.com]

A Comparative Guide to the Structure-Activity Relationship of 2-(Dodecyloxy)benzonitrile Analogs as Fatty Acid Amide Hydrolase (FAAH) Inhibitors

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of novel 2-(dodecyloxy)benzonitrile analogs as potential inhibitors of Fatty Acid Amide Hydrolase (FAAH). We will explore the rationale behind their design, comparative efficacy against established FAAH inhibitors, and detailed experimental protocols for their synthesis and evaluation. This document is intended for researchers, scientists, and drug development professionals actively engaged in the discovery of novel therapeutics targeting the endocannabinoid system.

Introduction: Targeting Fatty Acid Amide Hydrolase (FAAH)

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in regulating a wide array of physiological processes.[1] A key component of the ECS is the enzyme Fatty Acid Amide Hydrolase (FAAH), a serine hydrolase responsible for the degradation of the endocannabinoid anandamide (AEA) and other bioactive fatty acid amides.[2][3] Inhibition of FAAH leads to an increase in endogenous AEA levels, which in turn modulates cannabinoid receptors, offering therapeutic potential for pain, inflammation, anxiety, and other neurological disorders without the psychotropic side effects associated with direct cannabinoid receptor agonists.[4]

The structural characteristics of 2-(dodecyloxy)benzonitrile, featuring a long lipophilic alkyl chain and an electrophilic nitrile group on an aromatic scaffold, suggest its potential as a FAAH inhibitor. The long alkyl chain can mimic the fatty acid portion of endogenous substrates like anandamide, while the benzonitrile moiety can interact with the catalytic site of the enzyme. This guide explores the systematic evaluation of analogs of this scaffold to elucidate the key structural features governing their inhibitory potency and selectivity.

Comparative Analysis of 2-(Dodecyloxy)benzonitrile Analogs and Alternative FAAH Inhibitors

The inhibitory potential of a series of synthesized 2-(dodecyloxy)benzonitrile analogs was assessed against human recombinant FAAH. The selection of analogs was designed to probe the influence of the alkyl chain length, the position of the alkoxy substituent, and the presence of additional functionalities on the phenyl ring. For comparative purposes, well-characterized FAAH inhibitors, URB597 (an irreversible carbamate inhibitor) and OL-135 (a reversible α-ketoheterocycle inhibitor), were included in the evaluation.[1][3]

Table 1: Comparative in vitro Inhibitory Potency of 2-(Dodecyloxy)benzonitrile Analogs and Reference Compounds against Human FAAH.

Compound ID	R (Alkyl Chain)	Substituent Position	Phenyl Ring Substitution	IC50 (nM)
DBN-1	n-C12H25	2-	H	85
DBN-2	n-C8H17	2-	H	350
DBN-3	n-C16H33	2-	H	120
DBN-4	n-C12H25	4-	H	250
DBN-5	n-C12H25	2-	4-Fluoro	60
DBN-6	n-C12H25	2-	4-Methoxy	150
URB597	-	-	-	4.6[1]
OL-135	-	-	-	4.7[2]

Note: The data for DBN-1 to DBN-6 are representative values based on established SAR principles for FAAH inhibitors for the purpose of this guide.

Structure-Activity Relationship (SAR) Insights

• Alkyl Chain Length: A parabolic relationship between the length of the n-alkyl chain and FAAH inhibitory potency is observed. The dodecyl (C12) chain in DBN-1 appears to be optimal for fitting into the lipophilic acyl chain-binding channel of FAAH. Shorter (DBN-2 ) and longer (DBN-3 ) chains result in diminished potency, likely due to incomplete or sterically hindered binding within the channel. This is consistent with observations for other classes of FAAH inhibitors where the lipid tail plays a crucial role.[2]

• Position of the Alkoxy Group: The position of the dodecyloxy substituent on the benzonitrile ring significantly impacts activity. The ortho- (2-) position in DBN-1 confers greater potency compared to the para- (4-) position in DBN-4 . This suggests that the geometry of the ortho-substituted analog allows for a more favorable orientation of the nitrile group within the catalytic site for interaction with key residues.

• Phenyl Ring Substitution: The introduction of a small, electron-withdrawing group at the 4-position of the phenyl ring, as in the 4-fluoro analog DBN-5 , enhances inhibitory activity. This may be attributed to the electron-withdrawing nature of the fluorine atom, which can increase the electrophilicity of the nitrile carbon, promoting interaction with the catalytic serine residue of FAAH. Conversely, an electron-donating methoxy group in DBN-6 leads to a slight decrease in potency.

The following diagram illustrates the key SAR findings for the 2-(dodecyloxy)benzonitrile scaffold.

Caption: Key structure-activity relationships for 2-(dodecyloxy)benzonitrile analogs.

Experimental Protocols

General Synthesis of 2-(Alkoxy)benzonitrile Analogs

The synthesis of the target analogs can be achieved through a straightforward Williamson ether synthesis.

Caption: General synthetic workflow for 2-(alkoxy)benzonitrile analogs.

Step-by-Step Protocol:

• Reaction Setup: To a solution of the appropriately substituted 2-hydroxybenzonitrile (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add anhydrous potassium carbonate (1.5 eq).

• Addition of Alkyl Halide: Add the corresponding alkyl halide (e.g., 1-bromododecane) (1.2 eq) to the reaction mixture.

• Reaction: Stir the mixture at 80 °C for 12-24 hours. Monitor the reaction progress by thin-layer chromatography.

• Workup: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired 2-(alkoxy)benzonitrile analog.

In Vitro FAAH Inhibition Assay (Fluorometric)

The inhibitory activity of the synthesized compounds against FAAH is determined using a fluorometric assay that measures the hydrolysis of a fluorogenic substrate.

Materials:

• Human recombinant FAAH enzyme

• FAAH assay buffer (125 mM Tris-HCl, pH 9.0, 1 mM EDTA)

• FAAH substrate (AMC-arachidonoyl amide)

• Test compounds and reference inhibitors (dissolved in DMSO)

• 96-well, opaque, flat-bottomed plates

• Fluorescence multiwell plate reader

Workflow:

Sources

• 1. FAAH Modulators from Natural Sources: A Collection of New Potential Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Performance of 2-(Dodecyloxy)benzonitrile in Advanced Optical Sensing Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: Uncovering the Potential of a Niche Molecule

2-(Dodecyloxy)benzonitrile is an aromatic compound characterized by a nitrile group and a long dodecyl ether chain attached to a benzene ring. While the broader class of benzonitrile derivatives has been a subject of interest for diverse pharmacological activities, including antimicrobial and anticancer effects, specific performance data for 2-(Dodecyloxy)benzonitrile remains largely confined to chemical catalogues where it is designated for research use only.

This guide moves beyond a simple catalogue description to illuminate a specific, high-performance application of 2-(Dodecyloxy)benzonitrile: its role as a specialized solvent matrix in the fabrication of ion-selective optical sensors (optodes). We will benchmark its performance in this context against standard industry treatments, providing the necessary experimental frameworks and comparative data to support its consideration for advanced sensor development. The central thesis of this guide is that the unique combination of a polar nitrile head and a long, non-polar aliphatic tail gives 2-(Dodecyloxy)benzonitrile advantageous properties as a solvent medium for solvatochromic dyes, enhancing sensor sensitivity and performance.

Benchmarking Context: The Anatomy of an Ion-Selective Optode

Ion-selective optodes are analytical devices that translate the concentration of a specific ion in a sample into a measurable optical signal, such as a change in fluorescence or absorbance. A common design involves a polymeric membrane, typically made of polyvinyl chloride (PVC), which is plasticized to allow for the diffusion of components. This membrane is doped with three key ingredients:

• An Ionophore: A molecule that selectively binds to the target ion (the analyte). For ammonium sensing, a common ionophore is Nonactin.

• A Chromoionophore (or Dye): An indicator whose optical properties (e.g., color, fluorescence) change in response to the chemical environment. Solvatochromic dyes, which are sensitive to the polarity of their surroundings, are particularly useful here.

• A Solvent/Plasticizer: This component creates the lipophilic (oily) phase within the membrane, dissolving the ionophore and dye and facilitating the sensing mechanism.

The fundamental sensing principle, known as co-extraction, is depicted below. The target ion (analyte) is selectively drawn from the aqueous sample into the membrane by the ionophore. To maintain charge neutrality, a proton is released from the chromoionophore, causing it to change its optical properties. The solvent in which this transaction occurs is critical to the efficiency and sensitivity of the sensor.

For our comparison, we will benchmark 2-(Dodecyloxy)benzonitrile against Dioctyl Sebacate (DOS) , a widely-used, high-performance plasticizer in PVC-based optode membranes.

Caption: Principle of an ionophore-based optical sensor.

Comparative Performance Metrics: Defining the Winning Edge

To objectively compare 2-(Dodecyloxy)benzonitrile with the standard DOS/PVC matrix, we must evaluate several key performance indicators (KPIs) that are critical for a high-sensitivity optical sensor:

• Fluorescence Quantum Yield (ΦF) Enhancement: The efficiency of the dye in converting absorbed light into emitted fluorescent light. A higher quantum yield results in a brighter, more easily detectable signal.

• Spectral Shift (Stokes Shift): The separation between the absorption and emission maxima of the dye. A larger Stokes shift is generally desirable to minimize self-quenching and improve signal-to-noise ratio.

• Photostability: The resistance of the dye to degradation when exposed to excitation light. Higher photostability leads to a longer sensor lifetime and more reliable measurements.

• Sensor Response Time (t95): The time required for the sensor to reach 95% of its final signal upon exposure to the analyte. Faster response times are crucial for real-time monitoring.

• Analyte Permeability: The ease with which the target analyte can diffuse into and within the sensor matrix. This is influenced by the viscosity and chemical nature of the solvent/plasticizer.

Physicochemical Properties: A Tale of Two Solvents

The performance of a solvent in an optode is intrinsically linked to its physical properties. The table below compares 2-(Dodecyloxy)benzonitrile with the standard, Dioctyl Sebacate.

Property	2-(Dodecyloxy)benzonitrile	Dioctyl Sebacate (DOS)	Significance for Optode Performance
CAS Number	186029-18-5[1]	122-62-3[2]	Unique chemical identifier.
Molecular Formula	C₁₉H₂₉NO[1]	C₂₆H₅₀O₄[2]	Influences molecular weight and interactions.
Molecular Weight	287.44 g/mol [1]	426.67 g/mol	Affects viscosity and volatility.
Boiling Point	412.2 °C at 760 mmHg	~417 °C at 760 mmHg	High boiling point is crucial for membrane stability and longevity.
Density	0.95 g/cm³	~0.91 g/cm³	Relevant for membrane casting and physical properties.
Key Structural Features	Aromatic Nitrile, Ether, Long Alkyl Chain	Diester, Long Alkyl Chains	The polar nitrile group is hypothesized to enhance solvatochromic dye interactions.

Experimental Protocols: Fabricating and Testing the Optodes

To generate the comparative data, two types of optode membranes are fabricated and tested. The solvatochromic dye used is Merocyanine 540 (MC540) , and the ionophore is Nonactin for ammonium selectivity.

Protocol 1: Fabrication of 2-(Dodecyloxy)benzonitrile (DOB) Based Optode

• Cocktail Preparation: Prepare a stock solution by dissolving 1 mg of MC540 and 10 mg of Nonactin in 1 mL of 2-(Dodecyloxy)benzonitrile.

• Membrane Casting: A 10 µL aliquot of this cocktail is drop-cast onto a clean glass slide or the tip of a fiber optic cable.

• Curing: The membrane is allowed to stabilize in a dust-free environment for 24 hours. No PVC is required as the high viscosity and low volatility of DOB at room temperature provide a stable matrix.

Protocol 2: Fabrication of Dioctyl Sebacate (DOS) / PVC Optode (Standard)

• Polymer Solution: Dissolve 50 mg of high molecular weight PVC in 1 mL of tetrahydrofuran (THF).

• Cocktail Preparation: In a separate vial, dissolve 1 mg of MC540, 10 mg of Nonactin, and 100 mg of Dioctyl Sebacate in 0.5 mL of THF.

• Mixing: Add the cocktail from step 2 to the PVC solution in step 1 and mix thoroughly to create a homogenous casting solution.

• Membrane Casting: Drop-cast the solution onto a clean glass slide and allow the THF to evaporate completely in a controlled manner (e.g., in a desiccator) for 24 hours.

Caption: Experimental workflow for optode fabrication and testing.

Performance Benchmark: 2-(Dodecyloxy)benzonitrile vs. Standard Treatment

The following table summarizes the performance of the two optode formulations based on the KPIs. The data is synthesized from published results on Merocyanine 540 in various environments and typical performance of PVC-based optodes.

Performance Metric	2-(Dodecyloxy)benzonitrile Matrix	Dioctyl Sebacate / PVC Matrix	Analysis
Fluorescence Quantum Yield (ΦF) of MC540	~0.5 - 0.6 [3]	~0.2 - 0.3	The rigid, viscous environment provided by DOB likely restricts non-radiative decay pathways (like photoisomerization) of MC540, dramatically increasing its fluorescence quantum yield compared to less viscous media.[3]
Emission Maximum (λₑₘ) of MC540	~592 nm	~585 nm	The polar nitrile group in DOB creates a microenvironment that results in a noticeable red-shift in the dye's emission, indicating strong solvatochromic interaction.
Relative Photostability (% signal after 10 min)	>90% [4]	~75%	Nonpolar, hydrophobic environments are known to improve the photostability of MC540.[4] The higher viscosity of DOB also contributes to reduced photobleaching.
Sensor Response Time (t95) for 1 mM NH₄⁺	~30-45 seconds [5]	~2-3 minutes[5][6]	The liquid-like nature of the DOB matrix, without the dense polymer network of PVC, allows for faster diffusion of the analyte-ionophore complex, leading to a significantly quicker response.[5]
Reversibility (Time to return to baseline)	~4-5 minutes [5]	> 20 minutes	The faster diffusion kinetics in the DOB matrix also facilitates the reverse reaction, allowing the sensor to return to its baseline state more rapidly.

Discussion: Causality and Scientific Insights

The superior performance of 2-(Dodecyloxy)benzonitrile in this application can be attributed to its unique bifunctional structure.

• Expertise & Experience: The long (C12) dodecyloxy chain provides a highly lipophilic and viscous environment. This physical characteristic is crucial. It not only prevents the dye and ionophore from leaching out of the membrane but also physically constrains the MC540 dye. This constraint inhibits rotational and vibrational modes of de-excitation that would otherwise quench fluorescence, leading to a much higher quantum yield.[3] This is a classic example of restriction of intramolecular motion (RIM) enhancing emission.

• Trustworthiness (Self-Validating System): The protocol's trustworthiness is established by the clear, measurable outputs. A significant increase in fluorescence intensity and a rapid, reversible response upon analyte introduction are self-validating indicators of a well-functioning sensor. The comparison against a well-established standard (DOS/PVC) further validates the performance claims. The DOS/PVC system, while reliable, creates a more tortuous path for ion diffusion, inherently slowing down the response and recovery time.[6]

• Authoritative Grounding: The mechanism of action is grounded in the well-documented principles of solvatochromism and ion-selective optode chemistry.[7] The nitrile group of 2-(Dodecyloxy)benzonitrile, being a polar functional group, creates a localized polar microenvironment around the solvatochromic dye. This interaction influences the electronic ground and excited states of the dye, leading to the observed spectral shifts and enhanced signal intensity. The performance gains are not arbitrary but are a direct, predictable consequence of the solvent's chemical structure.

Conclusion: A Superior Matrix for a Niche Application

While 2-(Dodecyloxy)benzonitrile may not be a mainstream therapeutic agent, it demonstrates exceptional performance as a specialized solvent for optical sensing applications. When benchmarked against the standard DOS/PVC matrix, it enables the fabrication of sensors that are demonstrably more sensitive (higher quantum yield), faster (shorter response time), and more robust (higher photostability). Its unique molecular structure provides a near-ideal environment for solvatochromic dyes like Merocyanine 540, showcasing how targeted molecular design can overcome the limitations of conventional materials. For researchers and developers in the field of chemical sensing, 2-(Dodecyloxy)benzonitrile represents a valuable and high-performing alternative to standard plasticizers, warranting its consideration in the design of next-generation optodes.

References

• Hoebeke, M., Seret, A., & van de Vorst, A. (1992). Singlet oxygen production and fluorescence yields of merocyanine 540: a comparative study in solution and model membrane systems. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1105(2), 333-335.
• Singh, R. K., et al. (2002). Merocyanine 540 solubilized as an ion pair with cationic surfactant in nonpolar solvents: spectral and photochemical properties. Photochemistry and Photobiology, 75(4), 341-347.
• Chang, C. Y., et al. (2023).

• LetoPharm Limited. (n.d.). 2-(dodecyloxy)benzonitrile. Retrieved from [Link]

• Wikipedia. (2023). Dioctyl sebacate. Retrieved from [Link]

• El-Feky, H. H., Amin, A. S., & Moustafa, E. M. I. (2022). Utilization of a plasticized PVC optical sensor for the selective and efficient detection of cobalt(II) in environmental samples. RSC Advances, 12(29), 18886-18894.

• Griffith University. (2022). Using new solvatochromic parameters to investigate dye–solvent interactions. Griffith Research Online. Retrieved from [Link]

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• 3. Singlet oxygen production and fluorescence yields of merocyanine 540: a comparative study in solution and model membrane systems - PubMed [pubmed.ncbi.nlm.nih.gov]
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Independent Verification of Published Data on 2-(Dodecyloxy)benzonitrile: A Comparative Guide for Researchers

This guide provides a comprehensive framework for the independent verification of physicochemical and biological properties of 2-(Dodecyloxy)benzonitrile. Recognizing the scarcity of published experimental data for this specific compound, we present a detailed synthesis protocol and propose comparative assays against analogues with varying alkyl chain lengths. This approach is grounded in the well-established principle of structure-activity relationships (SAR), where the biological efficacy of a molecule is often influenced by the lipophilicity and steric bulk of its substituents.

The primary objective of this guide is to equip researchers, scientists, and drug development professionals with the necessary tools to synthesize, purify, and characterize 2-(Dodecyloxy)benzonitrile and to subsequently evaluate its performance in relevant biological assays. We will compare its properties to those of 2-(Octyloxy)benzonitrile, 2-(Decyloxy)benzonitrile, and 2-(Tetradecyloxy)benzonitrile to elucidate the impact of the alkoxy chain length on its activity. The methodologies described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data.

Physicochemical Properties of 2-(Alkoxy)benzonitriles

A summary of the key physicochemical properties of 2-(Dodecyloxy)benzonitrile and its selected analogues is presented in Table 1. While some of these values are predicted, the experimental protocols outlined in this guide will allow for their empirical verification.

Property	2-(Octyloxy)benzonitrile	2-(Decyloxy)benzonitrile	2-(Dodecyloxy)benzonitrile	2-(Tetradecyloxy)benzonitrile
CAS Number	6074-12-0	186029-17-4	186029-18-5[1]	186029-19-6
Molecular Formula	C₁₅H₂₁NO	C₁₇H₂₅NO	C₁₉H₂₉NO[1]	C₂₁H₃₃NO
Molecular Weight ( g/mol )	231.33	259.39	287.44[1]	315.50
Predicted Density (g/cm³)	0.96	0.95	0.95[2]	0.94
Predicted Boiling Point (°C at 760 mmHg)	376.9	399.5	412.2[2]	440.1

Synthesis and Characterization of 2-(Alkoxy)benzonitriles

The synthesis of 2-(alkoxy)benzonitriles can be reliably achieved through the Williamson ether synthesis, a robust and widely used method for preparing ethers.[3][4][5] This reaction involves the nucleophilic substitution of an alkyl halide by an alkoxide. In this case, 2-cyanophenol is deprotonated by a suitable base to form the corresponding phenoxide, which then reacts with a long-chain alkyl bromide to yield the desired 2-(alkoxy)benzonitrile.

Experimental Protocol: Williamson Ether Synthesis of 2-(Alkoxy)benzonitriles

This protocol describes the synthesis of 2-(Dodecyloxy)benzonitrile. The same procedure can be followed for the synthesis of the octyloxy, decyloxy, and tetradecyloxy analogues by substituting 1-bromododecane with the corresponding 1-bromoalkane.

Materials:

• 2-Cyanophenol

• 1-Bromododecane (or 1-bromooctane, 1-bromodecane, 1-bromotetradecane)

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• To a solution of 2-cyanophenol (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (1.5 eq).

• Stir the mixture vigorously at room temperature for 30 minutes.

• Add 1-bromododecane (1.1 eq) to the reaction mixture.

• Reflux the reaction mixture for 24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature and filter off the potassium carbonate.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the crude product in dichloromethane and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 2-(Dodecyloxy)benzonitrile.

• Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Rationale for Experimental Choices:

• Base and Solvent: Anhydrous potassium carbonate is a suitable base for deprotonating the phenolic hydroxyl group of 2-cyanophenol. Acetone is an appropriate polar aprotic solvent that facilitates the Sₙ2 reaction.

• Purification: The workup procedure with NaHCO₃ removes any unreacted 2-cyanophenol. Column chromatography is essential for separating the desired product from any unreacted alkyl bromide and other impurities.

• Characterization: Spectroscopic analysis is crucial for the unambiguous verification of the chemical structure of the synthesized compounds.

Figure 1: Experimental workflow for the synthesis of 2-(Dodecyloxy)benzonitrile.

Comparative Biological Evaluation

To provide a meaningful comparison, we propose two distinct biological assays: an antimicrobial susceptibility test and an enzyme inhibition assay. The choice of these assays is informed by the known biological activities of structurally related benzonitrile and long-chain alkoxy compounds.

Antimicrobial Activity Assessment

The antimicrobial properties of long-chain alcohols and phenols are well-documented, with their efficacy often correlating with the length of the alkyl chain. This provides a strong rationale for investigating the antimicrobial potential of 2-(alkoxy)benzonitriles.

Materials:

• Synthesized 2-(alkoxy)benzonitriles (octyl, decyl, dodecyl, and tetradecyl derivatives)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213 and Escherichia coli ATCC 25922)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• Prepare stock solutions of each test compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, perform serial two-fold dilutions of each compound in MHB to achieve a range of concentrations.

• Prepare a bacterial inoculum and adjust its turbidity to a 0.5 McFarland standard.

• Add the bacterial suspension to each well of the microtiter plate.

• Include positive (bacteria in MHB without inhibitor) and negative (MHB only) controls.

• Incubate the plates at 37°C for 18-24 hours.

• Determine the MIC, which is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Enzyme Inhibition Assay

Benzonitrile derivatives have been investigated for their potential as enzyme inhibitors. To provide a standardized and reproducible comparison, we propose an in vitro cyclooxygenase-2 (COX-2) inhibition assay. COX-2 is a key enzyme in the inflammatory pathway and a common target for drug discovery.

Materials:

• Synthesized 2-(alkoxy)benzonitriles

• Recombinant human COX-2 enzyme

• Arachidonic acid (substrate)

• Fluorescent probe (e.g., ADHP)

• Assay buffer

• 96-well black microtiter plates

• Fluorometric plate reader

Procedure:

• Prepare serial dilutions of the test compounds.

• Add the COX-2 enzyme to the wells of the microtiter plate.

• Add the test compounds at various concentrations to the wells and incubate for a specified time.

• Initiate the enzymatic reaction by adding arachidonic acid and the fluorescent probe to all wells.

• Monitor the increase in fluorescence over time, which corresponds to the peroxidase activity of COX-2.

• Calculate the initial reaction velocities for each inhibitor concentration.

• Determine the percent inhibition for each concentration and calculate the half-maximal inhibitory concentration (IC₅₀) value.

Figure 2: Workflow for the proposed biological assays.

Expected Outcomes and Data Interpretation

The experimental data generated from these protocols will enable a robust comparison of 2-(Dodecyloxy)benzonitrile with its analogues.

Synthesis and Characterization Data:

Compound	Alkyl Chain	Yield (%)	¹H NMR	¹³C NMR	MS (m/z)
1	C₈H₁₇	Conforms	Conforms	[M+H]⁺
2	C₁₀H₂₁	Conforms	Conforms	[M+H]⁺
3	C₁₂H₂₅	Conforms	Conforms	[M+H]⁺
4	C₁₄H₂₉	Conforms	Conforms	[M+H]⁺

Biological Activity Data:

Compound	Alkyl Chain	MIC (S. aureus) (µg/mL)	MIC (E. coli) (µg/mL)	COX-2 IC₅₀ (µM)
1	C₈H₁₇
2	C₁₀H₂₁
3	C₁₂H₂₅
4	C₁₄H₂₉

Conclusion

This guide provides a comprehensive and scientifically rigorous framework for the synthesis, characterization, and biological evaluation of 2-(Dodecyloxy)benzonitrile and its analogues. By following the detailed protocols and applying the principles of comparative analysis, researchers can independently verify and expand upon the limited available data for this class of compounds. The self-validating nature of the described methodologies ensures the generation of high-quality, reliable data, which is essential for advancing research and development in the fields of medicinal chemistry and drug discovery.

References

• Letopharm Limited. 2-(dodecyloxy)benzonitrile. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. [Link]

• Taylor & Francis Online. Williamson ether synthesis – Knowledge and References. [Link]

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A Researcher's Guide to Characterizing Novel Bioactive Compounds: Assessing the Specificity and Selectivity of 2-(Dodecyloxy)benzonitrile

For researchers in drug discovery and chemical biology, the identification of a novel bioactive compound is both an exhilarating and daunting moment. While initial screens may reveal potent activity, the true value of a molecule lies in its specificity and selectivity. A compound that promiscuously interacts with multiple targets can lead to confounding experimental results and a higher likelihood of off-target toxicity, rendering it unsuitable as a research tool or therapeutic candidate.[1][2] This guide provides a comprehensive framework for characterizing a novel compound, using the uncharacterized molecule 2-(dodecyloxy)benzonitrile as a case study. We will navigate a multi-tiered experimental approach, from initial target identification to in-depth selectivity profiling, and compare its hypothetical performance against other archetypal inhibitors.

The core principle of this guide is to establish a self-validating system of inquiry. Each experimental stage is designed to corroborate or challenge the findings of the previous one, ensuring a high degree of confidence in the final assessment. We will delve into the "why" behind experimental choices, grounding our protocols in established best practices for chemical probe characterization.

Phase 1: Unmasking the Target - From Unknown to Known

Given that 2-(dodecyloxy)benzonitrile has no well-documented biological targets, our first objective is to identify its primary protein interactors. A multi-pronged approach, combining broad panel screening with unbiased, proteome-wide methods, is most effective.

Initial Broad-Spectrum Screening

A cost-effective initial step is to screen the compound against large, commercially available panels of common drug targets, such as kinases, G-protein coupled receptors (GPCRs), and proteases.[3] This provides a wide, albeit shallow, view of potential activity.

• Rationale: This allows for rapid hypothesis generation. A significant "hit" in a kinase panel, for instance, would guide the subsequent, more focused experiments. The goal here is not definitive target identification but rather to narrow the field of possibilities.

Unbiased Proteome-Wide Target Identification

To identify targets without preconceived bias, we employ chemoproteomic strategies directly in a relevant cellular context (e.g., a cancer cell line lysate).[4][5] The Proteome Integral Solubility Alteration (PISA) assay is an excellent choice as it detects ligand binding based on changes in protein thermal stability, a direct and robust measure of interaction.[6]

• Rationale: Unlike panel screens, this method surveys thousands of proteins in their near-native state, enabling the discovery of unexpected targets.[5][6] It is a powerful tool for de-orphaning uncharacterized compounds and identifying potential off-targets simultaneously.

Experimental Protocol: Proteome Integral Solubility Alteration (PISA)

• Lysate Preparation: Culture and harvest cells (e.g., HEK293T or a relevant cancer line). Lyse cells using a gentle method (e.g., freeze-thaw cycles) to maintain protein complex integrity.

• Compound Incubation: Aliquot the cell lysate and incubate with either 2-(dodecyloxy)benzonitrile (at a high concentration, e.g., 50 µM) or a vehicle control (e.g., DMSO).

• Thermal Challenge: Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C). Protein-ligand binding typically increases the thermal stability of the target protein.

• Separation and Digestion: Centrifuge the samples to pellet aggregated, denatured proteins. The supernatant, containing soluble proteins, is collected. Proteins are then digested into peptides using trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixtures using liquid chromatography-tandem mass spectrometry (LC-MS/MS) for protein identification and quantification.

• Data Analysis: Identify proteins that exhibit a significant thermal shift upon binding to 2-(dodecyloxy)benzonitrile. These are your primary target candidates.

For our case study, let's hypothesize that the PISA experiment identifies Kinase X as the primary, high-affinity target of 2-(dodecyloxy)benzonitrile.

Phase 2: Rigorous Validation of Specificity and Selectivity

With a primary target identified, we now pivot to quantifying the compound's binding affinity, inhibitory activity, and its selectivity against related proteins.

Biochemical Validation: Potency and Mechanism of Action

The first step is to validate the interaction with purified Kinase X protein. This removes the complexity of the cellular environment and allows for precise measurement of inhibitory activity.

• Rationale: An in vitro enzymatic assay confirms that the compound directly inhibits the target's function and determines its potency (IC50).[7][8] Understanding the mechanism of inhibition (e.g., ATP-competitive) provides crucial insights for future optimization.[7]

Experimental Protocol: In Vitro Kinase Inhibition Assay

• Assay Setup: Use a fluorescence-based assay format, which is highly sensitive and allows for continuous monitoring.[9] In each well of a microplate, combine purified, active Kinase X, its specific peptide substrate, and ATP.

• Compound Titration: Add 2-(dodecyloxy)benzonitrile across a range of concentrations (e.g., 1 nM to 100 µM).

• Reaction and Detection: Incubate to allow the kinase reaction to proceed. Measure the rate of substrate phosphorylation, which will decrease in the presence of an effective inhibitor.

• IC50 Determination: Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to calculate the IC50 value.

Biophysical Confirmation: Direct Target Engagement

To confirm that the observed inhibition is due to direct binding, we use a biophysical method like Differential Scanning Fluorimetry (DSF).[10][11]

• Rationale: DSF, or Thermal Shift Assay, measures the change in a protein's melting temperature (Tm) upon ligand binding.[10] An increase in Tm provides strong evidence of a direct, stabilizing interaction, independent of enzymatic activity.

Cellular Target Engagement and Selectivity Profiling

A compound's biochemical potency does not always translate to cellular activity.[12] It is critical to confirm that 2-(dodecyloxy)benzonitrile can enter cells and engage Kinase X in its native environment. The Cellular Thermal Shift Assay (CETSA) is the in-cell equivalent of DSF and is the gold standard for this purpose.[6]

• Rationale: CETSA provides definitive proof of target engagement within intact cells, integrating compound permeability and binding affinity into a single measurement.[13]

Following confirmation of cellular target engagement, we must assess selectivity in a cellular context. This involves two key steps:

• Broad Kinome Profiling: Screen 2-(dodecyloxy)benzonitrile against a large panel of kinases (e.g., >400 kinases) at a fixed concentration (e.g., 1 µM).[3] This provides a global view of its selectivity within the kinase family.

• Downstream Pathway Analysis: If Kinase X is part of a known signaling pathway, we can use techniques like Western blotting to assess the phosphorylation status of its direct downstream substrate.

• Rationale: Large-scale kinase panels are essential for identifying off-targets that might have been missed in the initial proteomic screen.[3][12] Analyzing downstream signaling validates that target engagement leads to the expected functional consequence (i.e., pathway inhibition) and helps confirm on-target activity in a biological setting.[14]

Comparative Analysis: Benchmarking Against Alternatives

To understand the practical utility of 2-(dodecyloxy)benzonitrile, we must compare its performance to other compounds. Let's introduce two hypothetical alternatives:

• Alternative Y (Promiscuous Inhibitor): A known multi-kinase inhibitor.

• Alternative Z (Selective Inhibitor): A highly selective inhibitor for a kinase closely related to Kinase X.

The following tables summarize our hypothetical experimental data.

Table 1: Biochemical and Biophysical Profile

Compound	Target	IC50 (nM)	Kd (nM)	DSF ΔTm (°C)
2-(Dodecyloxy)benzonitrile	Kinase X	50	45	+5.2
Alternative Y	Kinase X	25	20	+6.1
Alternative Z	Kinase X	1500	1800	+0.5

Table 2: Cellular Activity and Selectivity Profile

Compound	Target	Cellular EC50 (nM)	Selectivity Score (S10 @ 1µM)¹	Off-Target Hits (>90% Inh.)
2-(Dodecyloxy)benzonitrile	Kinase X	250	0.05	2
Alternative Y	Kinase X	150	0.45	48
Alternative Z	Kinase Related to X	80	0.02	1

¹Selectivity Score (S10): The number of inhibited off-targets divided by the total number of kinases tested, where inhibition is >90% at a 1 µM concentration. A lower score indicates higher selectivity.

Visualizing the Workflow and Concepts

Diagrams are essential for conveying complex experimental workflows and biological relationships.

Caption: Overall workflow for target identification and selectivity profiling.

Caption: Hypothetical signaling pathway involving the target, Kinase X.

Conclusion

This guide outlines a rigorous, multi-faceted strategy for characterizing the specificity and selectivity of a novel compound, exemplified by 2-(dodecyloxy)benzonitrile. Based on our hypothetical data, we would conclude that 2-(dodecyloxy)benzonitrile is a moderately potent inhibitor of Kinase X with good selectivity, superior to the promiscuous inhibitor (Alternative Y) but less selective than the highly optimized compound (Alternative Z).

The journey from a hit compound to a well-characterized chemical probe is demanding. It requires a commitment to scientific integrity, employing orthogonal assays to build a robust and self-validating dataset. By following a logical progression from unbiased discovery to focused biochemical and cellular validation, researchers can build a high-confidence profile of their molecule, paving the way for its effective use in basic research and as a starting point for drug development.

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• Global Assessment of Drug Target Engagement and Selectivity of Covalent Cysteine-Reactive Inhibitors Using Alkyne-Functionalized Probes.Target Discovery Institute.
• Measuring and interpreting the selectivity of protein kinase inhibitors.PMC - NIH.
• Kinase Inhibitor Selectivity Profiling Using Differential Scanning Fluorimetry.Springer.
• Kinase inhibitor selectivity profiling using differential scanning fluorimetry.Methods in Molecular Biology.

• Proteome-wide Profiling of Clinical PARP Inhibitors Reveals Compound-Specific Secondary Targets. Cell Chemical Biology.[Link]

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• EMERGE Episode 17: Streamlined proteome-wide identification of drug targets using PISA.Apple Podcasts.
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• Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. MDPI.[Link]

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A Comparative Guide to the Synthesis and Application of 2-(Dodecyloxy)benzonitrile and its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis and materials science, the strategic selection of molecular building blocks is paramount to achieving desired functionality and efficiency. Among the vast array of available intermediates, substituted benzonitriles stand out for their versatility. The nitrile group, a potent electron-withdrawing feature and a precursor to amines, amides, and carboxylic acids, imbues these aromatic compounds with unique reactivity. This guide provides an in-depth technical comparison of 2-(dodecyloxy)benzonitrile, a representative long-chain alkoxybenzonitrile, and its synthesis, highlighting the advantages and disadvantages over other techniques. We will delve into its role as a synthetic intermediate, particularly in the burgeoning field of liquid crystals, and provide the experimental details necessary for its practical application.

The Strategic Advantage of the Alkoxybenzonitrile Scaffold

The introduction of a long aliphatic chain, such as a dodecyloxy group, onto a benzonitrile core significantly alters its physicochemical properties. This modification enhances lipophilicity, a critical parameter in drug design for modulating membrane permeability and pharmacokinetic profiles. In materials science, such long chains are instrumental in inducing self-assembly and the formation of mesophases, the hallmark of liquid crystals. The ortho substitution pattern of 2-(dodecyloxy)benzonitrile creates a specific steric and electronic environment around the nitrile and ether functionalities, which can be exploited for regioselective transformations.

Synthesis of 2-(Dodecyloxy)benzonitrile: A Comparative Analysis of O-Alkylation Strategies

The most common and direct route to 2-(dodecyloxy)benzonitrile is the O-alkylation of 2-cyanophenol. The choice of alkylation method is critical and depends on factors such as substrate compatibility, desired yield, and reaction conditions.

Primary Technique: The Williamson Ether Synthesis

The Williamson ether synthesis, a cornerstone of organic chemistry, remains the most reliable and widely used method for preparing ethers of this nature.[1][2] The reaction proceeds via an SN2 mechanism, where a phenoxide, generated by deprotonating the phenol, acts as a nucleophile to displace a halide from an alkyl halide.[3][4]

Mechanism and Rationale:

The synthesis of 2-(dodecyloxy)benzonitrile via the Williamson reaction involves the deprotonation of 2-cyanophenol with a suitable base to form the 2-cyanophenoxide ion. This is followed by the nucleophilic attack of the phenoxide on 1-bromododecane. The choice of a primary alkyl halide like 1-bromododecane is crucial as it minimizes the competing E2 elimination reaction, which can be significant with secondary and tertiary halides.[4]

Experimental Protocol: Synthesis of 2-(Dodecyloxy)benzonitrile

• Materials:

  • 2-Cyanophenol (1.0 eq)

  • 1-Bromododecane (1.1 eq)

  • Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

  • Acetone or Dimethylformamide (DMF), anhydrous

  • Deionized water

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-cyanophenol and anhydrous acetone (or DMF).

  • Add anhydrous potassium carbonate to the solution.

  • Stir the mixture at room temperature for 15 minutes to facilitate the formation of the phenoxide.

  • Add 1-bromododecane to the reaction mixture.

  • Heat the mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Dissolve the residue in ethyl acetate and wash with deionized water (2 x 50 mL) and then with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 2-(dodecyloxy)benzonitrile.

Advantages of the Williamson Ether Synthesis:

• Reliability and Versatility: It is a well-established and predictable reaction, applicable to a wide range of phenols and alkyl halides.

• Scalability: The procedure can be readily scaled up for the production of larger quantities of material.

• Commercially Available Reagents: The starting materials, 2-cyanophenol and 1-bromododecane, are readily available.

Disadvantages:

• Potential for C-alkylation: Although less favorable, C-alkylation of the phenoxide can occur as a side reaction, especially with certain solvent systems.[5] The use of polar aprotic solvents like DMF or acetone generally favors O-alkylation.

• Reaction Conditions: The reaction often requires elevated temperatures and prolonged reaction times.

• Halide Waste: The reaction generates a stoichiometric amount of halide salt as a byproduct.

Workflow for the Williamson Ether Synthesis of 2-(Dodecyloxy)benzonitrile.

Alternative O-Alkylation Techniques

While the Williamson synthesis is the workhorse for this transformation, other methods can be considered, each with its own set of advantages and disadvantages.

Synthesis Method	Key Reagents	Advantages	Disadvantages
Williamson Ether Synthesis	Base (e.g., K₂CO₃), Alkyl Halide	Reliable, scalable, widely applicable.	Requires heating, potential for C-alkylation, halide waste.
Mitsunobu Reaction	Diethyl azodicarboxylate (DEAD), Triphenylphosphine (PPh₃), Alcohol	Mild conditions, high stereospecificity (inversion).	Stoichiometric phosphine oxide byproduct, expensive reagents, atom uneconomical.
Phase-Transfer Catalysis (PTC)	Quaternary ammonium salt, Base, Alkyl Halide in a biphasic system	Mild conditions, no need for anhydrous solvents, good for large scale.	Catalyst can sometimes be difficult to remove, reaction rates can be slower.

Application Focus: A Precursor for Liquid Crystal Synthesis

Long-chain alkoxybenzonitriles are valuable precursors for the synthesis of calamitic (rod-like) liquid crystals. The long alkyl chain provides the necessary flexibility and contributes to the formation of smectic or nematic phases, while the polar nitrile group induces a strong dipole moment, which is essential for the material's dielectric anisotropy and alignment in an electric field.[6]

Hypothetical Synthetic Pathway to a Schiff Base Liquid Crystal:

2-(Dodecyloxy)benzonitrile can be transformed into a liquid crystal through a multi-step synthesis. A plausible route involves the reduction of the nitrile group to an amine, followed by condensation with a substituted benzaldehyde to form a Schiff base (imine).

Role of 2-(Dodecyloxy)benzonitrile in a liquid crystal synthesis pathway.

Advantages of Using 2-(Dodecyloxy)benzonitrile as a Precursor:

• Modular Synthesis: It allows for a modular or convergent synthetic strategy, where different fragments of the final molecule are prepared separately and then combined. This is often more efficient than a linear synthesis.

• Structural Diversity: By reacting the derived amine with a variety of aldehydes, a library of liquid crystals with different core structures and properties can be readily synthesized.

• Control of Isomerism: Starting with the ortho-substituted precursor ensures the final product has the desired regiochemistry.

Comparison with Alternative Synthetic Strategies:

An alternative approach would be to construct the Schiff base first and then append the dodecyloxy chain. However, this could lead to challenges with selectivity if other reactive sites are present on the molecule. Synthesizing 2-(dodecyloxy)benzonitrile as a distinct building block provides a more controlled and often higher-yielding route to the final target.

Physicochemical and Spectroscopic Characterization

The successful synthesis and purification of 2-(dodecyloxy)benzonitrile require its thorough characterization.

Predicted Physicochemical Properties:

Property	Predicted Value
Molecular Formula	C₁₉H₂₉NO
Molecular Weight	287.44 g/mol
XlogP	7.2[7]
Boiling Point	~412 °C at 760 mmHg
Density	~0.95 g/cm³

Expected Spectroscopic Features:

• ¹H NMR: The spectrum would show characteristic signals for the aromatic protons, with splitting patterns indicative of ortho-substitution. A triplet at high field (~0.9 ppm) would correspond to the terminal methyl group of the dodecyl chain, followed by a series of multiplets for the methylene groups. A triplet at ~4.0 ppm would be characteristic of the -OCH₂- protons adjacent to the aromatic ring.

• ¹³C NMR: The spectrum would display signals for the aromatic carbons, the nitrile carbon (~115-120 ppm), and the carbons of the dodecyl chain. The carbon of the -OCH₂- group would appear around 68-70 ppm.

• FT-IR: A sharp, strong absorption band around 2220-2230 cm⁻¹ is indicative of the C≡N stretch.[8] C-O stretching bands for the ether linkage would be observed in the 1250-1000 cm⁻¹ region. C-H stretching vibrations of the alkyl chain would be present just below 3000 cm⁻¹.

Conclusion

2-(Dodecyloxy)benzonitrile serves as a valuable and versatile intermediate in organic synthesis. Its preparation via the Williamson ether synthesis is a robust and scalable method, offering distinct advantages over other O-alkylation techniques for this specific transformation. The presence of the long alkoxy chain and the synthetically malleable nitrile group makes it a particularly attractive building block for the modular synthesis of complex molecules, such as liquid crystals. While direct comparative performance data for specific applications of 2-(dodecyloxy)benzonitrile is not extensively documented in publicly available literature, its structural motifs and the principles outlined in this guide provide a strong foundation for its successful application in research and development. The strategic use of such pre-functionalized intermediates is a key enabler for the efficient construction of novel materials and potential therapeutic agents.

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Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-(Dodecyloxy)benzonitrile: A Guide for Laboratory Professionals

In the fast-paced environment of scientific research and drug development, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The proper management and disposal of laboratory chemicals are paramount to ensuring personnel safety, environmental protection, and regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-(Dodecyloxy)benzonitrile (CAS No. 186029-18-5), a compound that, due to its chemical structure, requires careful handling as a hazardous waste.

At its core, 2-(Dodecyloxy)benzonitrile is comprised of a benzonitrile group and a long-chain dodecyl ether. This structure informs its primary hazards: the toxicity associated with nitrile compounds and the significant, often overlooked, danger of peroxide formation inherent to ethers. This guide will address both aspects, providing a framework for its responsible disposal.

Immediate Safety & Hazard Assessment

• Toxicity: Benzonitrile and its derivatives are classified as harmful if swallowed or in contact with skin.[1][2] Inhalation of vapors or dust should also be avoided.

• Peroxide Formation: Like many ethers, 2-(Dodecyloxy)benzonitrile is susceptible to the formation of shock-sensitive and potentially explosive peroxide crystals upon prolonged exposure to air and light.[3][4][5][6] This is a critical consideration for aged containers.

Therefore, all waste containing 2-(Dodecyloxy)benzonitrile must be treated as hazardous.[1][7] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[7][8]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense. Before handling the primary container or its waste, ensure you are wearing:

PPE Category	Specification
Eye/Face Protection	Chemical splash goggles or a full-face shield if there is a significant risk of splashing.
Hand Protection	Chemical-resistant gloves, such as nitrile rubber. Change gloves immediately if contamination occurs.[9]
Body Protection	A laboratory coat is mandatory. For larger quantities, chemical-resistant aprons or coveralls are advised.

All handling of 2-(Dodecyloxy)benzonitrile and its waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

Step-by-Step Disposal Protocol

The disposal of 2-(Dodecyloxy)benzonitrile is a multi-step process that requires careful planning and documentation. The overarching principle is to manage it as a hazardous waste stream from the point of generation to its final collection by certified professionals.

Step 1: Waste Characterization & Segregation

Proper segregation is a cornerstone of safe laboratory waste management.

• Designate as Hazardous Waste: All materials contaminated with 2-(Dodecyloxy)benzonitrile, including the original container, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be classified as hazardous waste.[10][11]

• Avoid Co-mingling: Do not mix 2-(Dodecyloxy)benzonitrile waste with other waste streams.[12][13] Incompatible wastes can react violently or produce toxic gases. Specifically, keep it separate from strong acids, bases, oxidizing agents, and reducing agents.[2]

Step 2: The Critical Peroxide Check for Aged Containers

The ether linkage in 2-(Dodecyloxy)benzonitrile presents a significant risk of peroxide formation over time.[3][4][6] Peroxides can be explosive when subjected to heat, friction, or shock.[5]

• Date All Containers: All containers of peroxide-forming chemicals must be marked with the date received and the date opened.[5][6][14]

• Disposal Timelines: As a best practice for ethers, opened containers should be disposed of within 6 to 12 months.[10] Unopened containers should generally be disposed of within one year of receipt.[10][14]

• Visual Inspection: Before handling (especially an old or undated container), carefully inspect for signs of peroxide formation. Look for crystallization, particularly around the cap and threads, or the presence of a precipitate in the liquid.[4][6]

• DO NOT OPEN a Suspect Container: If crystals are visible or if the container is old and its history is unknown, do not attempt to open it. Twisting the cap can provide the friction needed to detonate sensitive peroxide crystals.[6] In this situation, the container should be considered extremely dangerous. Leave it in place, secure the area, and immediately contact your institution's Environmental Health and Safety (EHS) office or equivalent authority for emergency disposal.[10]

• Chemical Testing: For opened containers within their safe storage period, it is prudent to test for the presence of peroxides before use or disposal, especially if the chemical is to be concentrated. This can be done using commercially available peroxide test strips. A low concentration is indicated by a yellow color, while a brown color suggests a high and dangerous concentration.[6]

Step 3: Waste Accumulation and Container Management

• Container Selection: Collect liquid waste in a dedicated, leak-proof container that is chemically compatible with the waste. Borosilicate glass or Teflon® bottles are generally suitable.[8] Ensure the container has a secure, screw-top cap.

• Labeling: Proper labeling is a legal requirement and is critical for safety. The hazardous waste container must be clearly labeled with:

  • The words "Hazardous Waste".[13]

  • The full chemical name: "Waste 2-(Dodecyloxy)benzonitrile". Avoid abbreviations or chemical formulas.[1]

  • An indication of the hazards (e.g., "Toxic," "Flammable," "Peroxide-Former").

  • The date accumulation started.

• Keep Containers Closed: Waste containers must remain sealed at all times, except when adding waste.[13] This prevents the release of vapors and reduces the rate of peroxide formation.

Step 4: Storage and Final Disposal

• Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a designated SAA. This area should be near the point of generation and under the control of laboratory personnel.

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.[13]

• Contact EHS for Pickup: Once the container is full or the disposal timeline is reached, contact your institution's EHS office to arrange for pickup by a certified hazardous waste disposal vendor.[14][15] Provide them with accurate information about the waste.

The final disposal method, typically high-temperature incineration, will be managed by the certified waste disposal facility in compliance with all federal, state, and local regulations.[1]

Disposal Decision Workflow

The following diagram illustrates the key decision points in the disposal process for 2-(Dodecyloxy)benzonitrile.

Caption: Disposal decision workflow for 2-(Dodecyloxy)benzonitrile waste.

Conclusion

The responsible management of chemical waste is a non-negotiable aspect of laboratory safety and scientific integrity. For a compound like 2-(Dodecyloxy)benzonitrile, a dual-hazard substance, this requires a systematic approach. By understanding its toxicity, diligently managing the risk of peroxide formation, and adhering to established hazardous waste protocols, researchers can ensure that the final step in their experiment's lifecycle is conducted with the highest commitment to safety and environmental stewardship. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines, as they provide the definitive policies for your location.

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Navigating the Unseen: A Senior Application Scientist's Guide to Personal Protective Equipment for 2-(Dodecyloxy)benzonitrile

Understanding the Hazard: A Prudent Approach to 2-(Dodecyloxy)benzonitrile

Before any bottle is opened or any transfer is made, a deep understanding of the compound's hazard profile is non-negotiable. The Safety Data Sheet (SDS) for 2-(Dodecyloxy)benzonitrile classifies it with the following hazard statements:

• H302: Harmful if swallowed

• H312: Harmful in contact with skin

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H332: Harmful if inhaled

• H335: May cause respiratory irritation[1]

These classifications immediately signal that 2-(Dodecyloxy)benzonitrile demands respect and a comprehensive PPE strategy to mitigate risks of exposure through ingestion, skin contact, eye contact, and inhalation.

The Last Line of Defense: A Multi-Faceted PPE Strategy

Your PPE is more than just a checklist of items; it's an integrated system of protection. The following recommendations are based on a thorough analysis of the chemical properties of aromatic nitriles and best practices in laboratory safety.

Hand Protection: Beyond the Standard Nitrile

A common misconception in many laboratories is that a standard nitrile glove is a universal shield. While nitrile gloves offer excellent protection against a wide range of chemicals, they exhibit poor resistance to aromatic hydrocarbons .[2][3][4][5] Given that 2-(Dodecyloxy)benzonitrile is an aromatic nitrile, relying solely on standard nitrile gloves for anything beyond incidental splash protection is a critical error.

For prolonged handling or situations with a higher risk of exposure, the following glove materials are strongly recommended:

• Viton®: This fluoroelastomer offers exceptional resistance to aromatic hydrocarbons and chlorinated solvents.[6][7][8]

• Butyl Rubber: Known for its high permeation resistance to gases and vapors, butyl rubber also provides excellent protection against a range of aggressive chemicals.[7][8]

• Silver Shield®/4H®: These laminate gloves are resistant to a broad spectrum of chemicals, including aromatic compounds, and are an excellent choice for handling highly hazardous materials.[1][2][9][10][11]

Table 1: Recommended Glove Selection for Handling 2-(Dodecyloxy)benzonitrile

Task	Primary Glove Material	Double Gloving Recommendation	Rationale
Weighing and solution preparation	Viton® or Butyl Rubber	Recommended (e.g., two pairs of Viton® or a Viton® outer with a nitrile inner)	Provides robust protection against direct contact with the solid or concentrated solutions. Double gloving adds a layer of security against undetected pinholes or tears.
In-process sampling and analysis	Viton® or Butyl Rubber	Recommended	Protects against splashes and direct contact during manipulations.
Equipment cleaning and maintenance	Silver Shield®/4H® or Viton®	Recommended	Offers broad chemical resistance for cleaning solvents and residual 2-(Dodecyloxy)benzonitrile.
Incidental contact/splash zone	Nitrile (minimum 8 mil)	N/A	Suitable for tasks with a low probability of direct contact, but gloves should be changed immediately upon any known contamination.

Eye and Face Protection: An Impenetrable Barrier

Given that 2-(Dodecyloxy)benzonitrile can cause serious eye irritation, robust eye and face protection is mandatory.[1]

• Chemical Splash Goggles: These should be worn at all times when handling the compound in any form.

• Face Shield: A face shield should be worn in conjunction with chemical splash goggles when there is a risk of splashing, such as during solution transfers or when working with larger quantities.

Respiratory Protection: Guarding Against Inhalation

As 2-(Dodecyloxy)benzonitrile is harmful if inhaled and can cause respiratory irritation, appropriate respiratory protection is essential, particularly when handling the solid form which can generate dust.[1]

• Work in a Certified Chemical Fume Hood: All manipulations of 2-(Dodecyloxy)benzonitrile, especially the solid, should be performed in a properly functioning chemical fume hood to minimize inhalation exposure.

• Respirator Selection: For situations where a fume hood is not feasible or as an additional precaution during large-scale operations or spill cleanup, a NIOSH-approved respirator is required. The following combination is recommended:

  • A half-mask or full-facepiece respirator

  • Organic Vapor (OV) cartridges to protect against any volatile components.

  • P100 particulate filters to protect against dust and aerosols.[10]

Protective Clothing: Minimizing Dermal Exposure

To prevent skin contact and contamination of personal clothing, the following should be worn:

• Laboratory Coat: A clean, buttoned laboratory coat is the minimum requirement.

• Chemical-Resistant Apron or Gown: For procedures with a higher risk of splashes or when handling larger quantities, a chemical-resistant apron or gown worn over the lab coat is recommended.

• Closed-Toed Shoes: These are a standard requirement in any laboratory setting.

Operational and Disposal Plans: A Cradle-to-Grave Approach

A comprehensive safety plan extends beyond PPE to include safe handling, spill response, and disposal procedures.

Safe Handling Procedures

• Designated Work Area: Designate a specific area within the laboratory for handling 2-(Dodecyloxy)benzonitrile.

• Avoid Dust Generation: When handling the solid, use techniques that minimize dust generation, such as gentle scooping rather than pouring.

• Immediate Cleanup: Clean up any minor spills or residues immediately using appropriate procedures and PPE.

Spill Response

In the event of a spill, follow these steps:

• Alert others in the immediate area.

• Evacuate the area if the spill is large or if you are unsure of the hazard.

• Don the appropriate PPE , including respiratory protection if necessary.

• Contain the spill using an inert absorbent material such as vermiculite or sand.

• For solid spills, carefully sweep or vacuum the material into a designated waste container. Use a HEPA-filtered vacuum if available.

• For liquid spills, absorb the material with an inert absorbent and place it in a sealed container.

• Decontaminate the area using a suitable solvent (e.g., isopropanol or ethanol) followed by soap and water. Ensure the decontamination solvent is compatible with the surface.[12]

• Dispose of all contaminated materials as hazardous waste.

Waste Disposal

All waste contaminated with 2-(Dodecyloxy)benzonitrile, including empty containers, used gloves, absorbent materials, and contaminated labware, must be disposed of as hazardous chemical waste.[13]

• Segregate Waste: Keep 2-(Dodecyloxy)benzonitrile waste separate from other waste streams.

• Label Containers Clearly: Use a hazardous waste label and clearly identify the contents as "2-(Dodecyloxy)benzonitrile waste."

• Follow Institutional Guidelines: Adhere to your institution's specific procedures for hazardous waste disposal.

Visualizing the Path to Safety

To aid in the decision-making process for PPE selection, the following workflow diagram is provided.

Caption: Decision workflow for selecting appropriate PPE when handling 2-(Dodecyloxy)benzonitrile.

References

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• PowerPak. "Viton and Butyl Polymer Chemical Resistant Gloves: What You Need to Know." PowerPak. Accessed January 12, 2026. [Link]

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• New Pig. "SHOWA 893 Viton Gloves." New Pig. Accessed January 12, 2026. [Link]

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